trans-Latanoprost

• CAS: 913258-34-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of trans-Latanoprost: Pathways and Intermediates

For Researchers, Scientists, and Drug Development Professionals

Latanoprost (B1674536), a prostaglandin (B15479496) F2α analogue, is a leading therapeutic agent for the management of glaucoma and ocular hypertension. Its synthesis has been a subject of extensive research, leading to the development of multiple synthetic pathways. This technical guide provides a detailed overview of the core synthetic routes to trans-Latanoprost, focusing on the traditional Corey lactone-based approach and more recent, efficient organocatalytic and chemoenzymatic strategies. This document outlines the key intermediates, reaction mechanisms, and experimental protocols, presenting quantitative data in a clear, tabular format and visualizing the synthetic pathways using Graphviz diagrams.

The Classical Approach: Corey Lactone-Based Synthesis

The Corey lactone has historically been a cornerstone in the synthesis of prostaglandins, including Latanoprost.[1][2][3][4][5][6] This pathway, while robust, typically involves a multi-step sequence.

A key starting material for this route is the Corey lactone diol. The synthesis proceeds through a series of carefully orchestrated steps to introduce the α- and ω-side chains to the cyclopentane (B165970) core.

Key Intermediates in the Corey Lactone Pathway:

• Corey Lactone Diol: The chiral precursor that contains the core cyclopentane ring with the necessary stereochemistry.

• Corey Aldehyde: Formed by the oxidation of the primary alcohol of the Corey lactone diol.

• Enone Intermediate: Generated via a Horner-Wadsworth-Emmons reaction to append the ω-side chain.

• Latanoprost Lactol: A hemiacetal formed by the reduction of the lactone functionality, which is a precursor to the introduction of the α-side chain.

Experimental Protocols for Key Reactions in the Corey Lactone Pathway:

a) Swern Oxidation of Corey Lactone Diol to Corey Aldehyde

The Swern oxidation is a reliable method for the mild oxidation of primary alcohols to aldehydes.[7]

• Procedure: To a solution of oxalyl chloride (2.5 mmol) in anhydrous dichloromethane (B109758) (DCM, 500 mL) at -72°C, dimethyl sulfoxide (B87167) (DMSO, 3.5 mmol) is added dropwise. After stirring for 10 minutes, a solution of Corey lactone diol (1 mmol) in DCM is added slowly. The reaction is stirred for 4 hours at the same temperature. Triethylamine (100 mL) is then added, and the mixture is quenched with water. The organic layer is separated, washed, dried, and concentrated to yield the aldehyde.[6][8][9]

b) Horner-Wadsworth-Emmons (HWE) Reaction for ω-Side Chain Installation

The HWE reaction is employed to form the enone intermediate by reacting the Corey aldehyde with a suitable phosphonate.[3][10][11][12]

• Procedure: A suspension of sodium hydride (71.1 mmol) in dimethoxyethane (DME, 80 mL) is cooled to -5°C. A solution of dimethyl (2-oxo-4-phenylbutyl)phosphonate (69.0 mmol) in DME (40 mL) is added slowly, and the mixture is stirred for 1 hour at 25°C. The reaction is then cooled to -5°C, and a solution of the Corey aldehyde (19.78 mmol) in DME (40 mL) is added. After 30 minutes, the reaction is worked up to yield the enone intermediate.[13]

c) Stereoselective Reduction of the Enone

The reduction of the 15-keto group to the desired (S)-alcohol is a critical step. While various reagents can be used, (-)-B-chlorodiisopinocampheylborane ((-)-DIP-Cl) offers high stereoselectivity.[3]

• Procedure: The enone intermediate is dissolved in an appropriate solvent and cooled to -30°C. A solution of (-)-DIP-Cl is added, and the reaction is monitored for completion. The desired (15S)-alcohol is obtained after workup and purification.[3]

d) Reduction of Lactone to Lactol with DIBAL-H

Diisobutylaluminum hydride (DIBAL-H) is used for the partial reduction of the lactone to the corresponding hemiacetal (lactol).[3][6][14][15][16]

• Procedure: A solution of the protected lactone intermediate (1 mmol) in anhydrous toluene (B28343) or THF (50 mL) is cooled to -78°C under a nitrogen atmosphere. A solution of DIBAL-H (3.5 mmol) is added dropwise, and the mixture is stirred for 1 hour. The reaction is quenched with methanol (B129727) at -78°C, followed by the addition of water and ethyl acetate (B1210297) at a slightly warmer temperature. The resulting mixture is filtered, and the organic phase is separated, dried, and concentrated to give the lactol.[6][16]

e) Wittig Reaction for α-Side Chain Installation

The final carbon framework is assembled using a Wittig reaction between the lactol and a suitable phosphonium (B103445) ylide.[6][17][18]

• Procedure: 4-carboxybutyl)triphenylphosphonium bromide and a strong base like potassium tert-butoxide are reacted in THF at 5°C to form the ylide. The lactol intermediate is then added, and the reaction is allowed to proceed for 6 hours. After an acidic workup, the carboxylic acid is obtained.[6]

f) Esterification and Deprotection

The final steps involve the esterification of the carboxylic acid to the isopropyl ester and the removal of any protecting groups to yield trans-Latanoprost.[6]

• Procedure: The carboxylic acid is treated with 2-iodopropane (B156323) in the presence of DBU in acetone (B3395972) at 30°C for 16 hours to form the isopropyl ester. Subsequent deprotection of silyl (B83357) ethers is typically achieved using a fluoride (B91410) source or acidic conditions.[6]

Quantitative Data for Corey Lactone-Based Synthesis

Step	Reaction	Reagents	Yield (%)	Reference
1	Swern Oxidation	Oxalyl chloride, DMSO, Et3N	~95%	[6]
2	HWE Reaction	NaH, Dimethyl (2-oxo-4-phenylbutyl)phosphonate	~70%	[13]
3	Ketone Reduction	(-)-DIP-Cl	95% (S-isomer)	[3]
4	Lactone Reduction	DIBAL-H	High	[6]
5	Wittig Reaction	4-carboxybutyl)triphenylphosphonium bromide, KOtBu	Good	[6]
6	Esterification	2-Iodopropane, DBU	Good	[6]
Overall	-	-	~19.2%	[3]

Modern Approaches: Organocatalytic "Pot-Economical" Synthesis

In an effort to improve efficiency and reduce the number of synthetic steps and purifications, organocatalytic "pot-economical" routes have been developed. These methods often bypass the traditional Corey lactone intermediate.[1][2][4] A notable example is a six-pot synthesis with a 24% overall yield.[1][2][4]

Key Intermediates in the Organocatalytic Pathway:

• Chiral Allylic Alcohol: Generated via an enantioselective Krische allylation.[2]

• Aldehyde Intermediate: Prepared through a sequence of olefin metathesis, silyl protection, and hydrogenolysis.[2]

• Methylenecyclopentanone: A key intermediate formed via an organocatalyst-mediated Michael reaction followed by an intramolecular Mukaiyama aldol (B89426) reaction and elimination.[2][4]

Experimental Protocols for Key Reactions in the Organocatalytic Pathway:

a) Enantioselective Krische Allylation

This reaction establishes the stereochemistry of the future C15 hydroxyl group.[2]

• Procedure: 3-phenylpropanol is subjected to an iridium-catalyzed allylation with allyl acetate to produce the chiral homoallylic alcohol with high enantiomeric excess.

b) Organocatalyst-Mediated Michael Reaction

This step constructs the cyclopentanone (B42830) ring.[2][19]

• Procedure: An aldehyde intermediate is reacted with a nitroalkene in the presence of a diphenylprolinol silyl ether catalyst to afford the Michael adduct with high diastereoselectivity.[2]

c) Intramolecular Mukaiyama Aldol Reaction and Elimination

This reaction sequence forms the methylenecyclopentanone intermediate.[2][4][20]

• Procedure: The Michael adduct is treated sequentially with a Lewis acid (e.g., Me2AlCl) and then a base (e.g., NaF and Et3N) to effect the intramolecular aldol condensation and subsequent elimination of the nitro group.[20]

d) L-Selectride Reduction

The stereoselective reduction of the ketone is achieved using L-selectride®.[2][21][22][23][24]

• Procedure: After a cis-selective olefin metathesis to introduce the α-side chain, the resulting ketone is reduced with L-selectride® in THF. The reaction is quenched with aqueous hydrogen peroxide.[2][21]

Quantitative Data for Organocatalytic Synthesis

Step	Reaction	Yield (%)	Reference
1	Krische Allylation	88% (96% ee)	[20]
2	Olefin Metathesis, Silyl Protection, Hydrogenolysis (One-pot)	67%	[2]
3	Michael Reaction	89%	[20]
4	Mukaiyama Aldol Reaction & Elimination	74%	[20]
5	Michael Addition of Vinyl Cuprate	Good	[2]
6	Olefin Metathesis, Reduction, Deprotection (One-pot)	75%	[2]
Overall	-	24%	[2][4]

Chemoenzymatic Synthesis

Chemoenzymatic approaches leverage the high stereoselectivity of enzymes for key transformations, offering a green and efficient alternative to traditional chemical methods.[25][26][27][28]

A chemoenzymatic synthesis of Latanoprost has been developed starting from (-)-Corey lactone benzoate (B1203000). This process replaces three chemical steps (C=C reduction, stereoselective C=O reduction, and ester hydrolysis) with a one-pot, three-enzyme reaction using whole cells of Pichia anomala.[4]

Key Steps in the Chemoenzymatic Pathway:

• Horner-Wadsworth-Emmons (HWE) Condensation: To form the 15-ketoprostaglandin intermediate.

• One-Pot Biotransformation: Simultaneous reduction of the C=C double bond, stereoselective reduction of the 15-keto group, and hydrolysis of the benzoate ester catalyzed by enzymes from Pichia anomala.

Experimental Protocol for the One-Pot Biotransformation:

• Procedure: Resting cells of Pichia anomala are suspended in a phosphate (B84403) buffer containing glucose. The 15-ketoprostaglandin intermediate is added, and the reaction is incubated. The product, Lactondiol L, is extracted and purified. By altering the co-substrate (e.g., using fumaric acid instead of glucose), the reaction can be modulated to favor different products.[4]

Quantitative Data for Chemoenzymatic Synthesis

Step	Reaction	Yield (%)	Reference
1	HWE Condensation	Good	[4]
2	One-Pot Biotransformation to Lactondiol L	82%	[4]

Purification and Analysis

The final step in any synthesis is the purification of the active pharmaceutical ingredient (API). For Latanoprost, which is an oil, this is typically achieved using chromatographic techniques.[5] High-performance liquid chromatography (HPLC) is a standard method for both purification and analysis of Latanoprost and its isomers.[17][23][29][30]

• HPLC Conditions for Analysis: A typical analytical method might use a C18 reversed-phase column with a mobile phase of acetonitrile (B52724) and water with an acidic modifier (e.g., acetic acid), with UV detection at 210 nm.[23]

• Preparative HPLC for Purification: For purification, a preparative HPLC column (e.g., DAC Chiral pak-IF) can be used with a mobile phase such as acetonitrile and methanol. Fractions are collected and monitored for purity by analytical HPLC.[5] Purity levels of >99.7% can be achieved.[5]

Synthesis Pathway Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the primary synthetic pathways to trans-Latanoprost.

Caption: The Corey Lactone-based synthesis pathway to trans-Latanoprost.

Caption: The organocatalytic "pot-economical" synthesis pathway to trans-Latanoprost.

Caption: A chemoenzymatic approach to a key intermediate for trans-Latanoprost synthesis.

Conclusion

The synthesis of trans-Latanoprost has evolved from the classical, multi-step Corey lactone-based route to more streamlined and efficient organocatalytic and chemoenzymatic methods. The choice of synthetic pathway depends on various factors, including the desired scale of production, cost-effectiveness, and environmental considerations. This guide provides a comprehensive overview of the key strategies and experimental considerations for the synthesis of this important pharmaceutical agent, serving as a valuable resource for professionals in the field of drug development and organic synthesis.

References

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• 4. Organocatalyst-mediated, pot-economical total synthesis of latanoprost - Chemical Science (RSC Publishing) [pubs.rsc.org]
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• 26. A unified strategy to prostaglandins: chemoenzymatic total synthesis of cloprostenol, bimatoprost, PGF2α, fluprostenol, and travoprost guided by biocatalytic retrosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 27. A unified strategy to prostaglandins: chemoenzymatic total synthesis of cloprostenol, bimatoprost, PGF2α, fluprostenol, and travoprost guided by biocatalytic retrosynthesis - Chemical Science (RSC Publishing) [pubs.rsc.org]
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Unveiling the Shadow: A Technical Guide to the Discovery and Isolation of trans-Latanoprost Isomer

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the discovery, isolation, and characterization of the trans-Latanoprost isomer, a critical related substance in the manufacturing and formulation of Latanoprost (B1674536). This document details the analytical methodologies, experimental protocols, and quantitative data essential for the robust quality control of Latanoprost, a leading therapeutic agent for open-angle glaucoma and increased intraocular pressure.

Introduction: The Significance of Isomeric Purity

Latanoprost, a prostaglandin (B15479496) F2α analogue, is a potent ocular hypotensive agent. Its therapeutic efficacy is intrinsically linked to its specific stereochemistry. During the synthesis of Latanoprost and throughout its shelf life, various related substances, including stereoisomers and geometric isomers, can emerge as impurities. The 5,6-trans isomer of Latanoprost is a significant geometric isomer that requires stringent control to ensure the safety and efficacy of the final drug product. Regulatory bodies mandate robust analytical methods to detect and quantify these impurities within strict limits. This guide focuses on the methodologies employed to identify and isolate the trans-Latanoprost isomer.

Discovery Through Forced Degradation and Synthesis

The presence of the trans-Latanoprost isomer is often identified through forced degradation studies, which are designed to accelerate the natural degradation process of a drug substance.[1][2] These studies expose Latanoprost to various stress conditions such as heat, light (UV), acid, base, and oxidation.[1][2][3] Such conditions can induce isomerization of the cis-double bond at the 5,6-position to the more stable trans-configuration. Additionally, the trans-isomer can be a byproduct of the chemical synthesis process.[4][5]

Isolation and Purification: Chromatographic Approaches

High-Performance Liquid Chromatography (HPLC) is the cornerstone technique for the separation and isolation of Latanoprost from its isomers.[6] Both normal-phase (NP-HPLC) and reversed-phase (RP-HPLC) methods have been successfully developed and validated for this purpose.

Normal-Phase High-Performance Liquid Chromatography (NP-HPLC)

NP-HPLC has proven to be particularly effective in achieving baseline separation of Latanoprost from its 15(S)-epimer and the 5,6-trans isomer.[7][8] This method leverages the polarity differences between the isomers.

Experimental Protocol: NP-HPLC for Isomer Separation [8][9]

Parameter	Specification
Column	NH2 Column or Chiral and Cyano Columns in a combined system[1][2][8]
Mobile Phase	Heptane:2-Propanol:Acetonitrile (B52724) (93:6:1, v/v/v) with the addition of 0.5 mL/L of water[9]
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 210 nm[2]
Sample Preparation	Dissolve the Latanoprost bulk drug substance or sample in the mobile phase to the desired concentration.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC offers a comprehensive separation profile, capable of resolving Latanoprost from its enantiomer and other degradation products in addition to the trans-isomer, making it a powerful tool for stability studies and in-depth impurity profiling.

Experimental Protocol: RP-HPLC for Isomer and Degradant Separation [1][2][9]

Parameter	Specification
Column	Agilent Eclipse XDB-C18 (150 x 4.6 mm i.d., 3.5 µm particle size)[9]
Mobile Phase	A mixture of acetonitrile and water (70:30, v/v) containing 0.1% v/v trifluoroacetic acid, adjusted to pH 3.0[9]
Flow Rate	1.0 mL/min[9]
Detection	UV at 210 nm[1][2]
Internal Standard	Triamcinolone acetonide[9]

Quantitative Analysis and Characterization

Once isolated, the trans-Latanoprost isomer can be quantified and characterized using various analytical techniques.

Quantitative Data Summary

Parameter	Latanoprost	trans-Latanoprost (Impurity)
Linearity Range (HPLC)	40–60 µg/mL[1][2]	0.05–2.77 µg/mL[1][2]
Detection Limit (LOD)	0.025 µg/mL[1][2]	Not explicitly stated, but method is sensitive for impurities[1][2]
Quantification Limit (LOQ)	0.35 µg/mL[1][2]	Not explicitly stated, but method is sensitive for impurities[1][2]
Recovery	98.0–102.0%[1][2]	90.0–110.0%[1][2]

Thermal Stability

Studies on the thermal stability of Latanoprost have shown that degradation increases with temperature.[10] At 37°C, Latanoprost degraded at a rate of 0.15 μg/mL/day, and at 50°C, the rate was 0.29 μg/mL/day.[10] While specific rates for the formation of the trans-isomer were not detailed, it is a known degradation product under thermal stress.[3]

Signaling Pathway and Experimental Workflows

Latanoprost is a prodrug that is hydrolyzed in the cornea to its active form, latanoprost acid.[1] Latanoprost acid is a selective agonist for the prostaglandin F receptor (FP receptor), which leads to an increase in the uveoscleral outflow of aqueous humor, thereby reducing intraocular pressure.[11] The biological activity of the trans-isomer is not as well-characterized, but it is presumed to have similar, though potentially altered, activity at the FP receptor.[11]

Caption: Latanoprost is hydrolyzed to its active form, which then acts on the FP receptor to increase uveoscleral outflow and reduce intraocular pressure.

Caption: A generalized workflow for the isolation of the trans-Latanoprost isomer using forced degradation and HPLC.

Conclusion

The effective control of the trans-Latanoprost isomer is paramount for ensuring the quality, safety, and efficacy of Latanoprost ophthalmic products. The analytical methods detailed in this guide, particularly HPLC, provide the necessary tools for the separation, identification, and quantification of this critical impurity. A thorough understanding of the formation of the trans-isomer through degradation and synthesis, coupled with robust analytical strategies, is essential for drug development professionals and researchers in the pharmaceutical industry. The continued development and validation of these methods will further enhance the safety and therapeutic efficacy of Latanoprost for patients worldwide.

References

• 1. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments [mdpi.com]
• 2. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stability of latanoprost in generic formulations using controlled degradation and patient usage simulation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Organocatalyst-mediated, pot-economical total synthesis of latanoprost - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. scholars.northwestern.edu [scholars.northwestern.edu]
• 11. caymanchem.com [caymanchem.com]

A Technical Guide to the Stereoselective Synthesis of Latanoprost Isomers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core strategies employed in the stereoselective synthesis of latanoprost (B1674536), a prostaglandin (B15479496) F2α analog widely used in the treatment of glaucoma. The document details various synthetic routes, including organocatalytic, Corey lactone-based, and chemoenzymatic approaches, with a focus on the stereochemical control of the key intermediates. Quantitative data from cited literature is summarized in structured tables for comparative analysis, and detailed experimental protocols for pivotal reactions are provided. Furthermore, signaling pathways and experimental workflows are visualized using the DOT language for enhanced clarity.

Introduction to Latanoprost and Stereochemical Challenges

Latanoprost is a potent drug for reducing intraocular pressure, functioning as a selective FP prostanoid receptor agonist.[1] Its chemical structure features a cyclopentane (B165970) ring with two side chains, the α-chain and the ω-chain, and multiple stereocenters. The precise stereochemistry of these centers is crucial for its biological activity. The development of efficient and highly stereoselective synthetic routes to latanoprost and its isomers has been a significant area of research in medicinal and organic chemistry.

The primary stereochemical challenges in latanoprost synthesis include:

• Control of the three contiguous stereocenters on the cyclopentane core.

• Diastereoselective installation of the α- and ω-side chains with the correct stereochemistry.

• Enantioselective synthesis to obtain the desired enantiomer.

This guide will explore the key methodologies developed to address these challenges.

Key Synthetic Strategies

Three major strategies have emerged as effective for the stereoselective synthesis of latanoprost:

• Organocatalytic Synthesis: This approach utilizes small organic molecules as catalysts to induce stereoselectivity. A notable example is the work by Hayashi and coworkers, which employs organocatalysts for key carbon-carbon bond-forming reactions to construct the chiral cyclopentane core.[2][3]

• Corey Lactone-Based Synthesis: This classical and widely used strategy starts from the well-defined chiral building block, the Corey lactone, which already contains the correct stereochemistry for a portion of the cyclopentane ring.[4][5] The synthesis then focuses on the elaboration of the side chains.

• Chemoenzymatic Synthesis: This method leverages the high stereoselectivity of enzymes for key transformations, such as the reduction of ketones to alcohols, to control the stereochemistry of the ω-side chain.[6]

The following sections will delve into the specifics of each of these strategies, presenting comparative data and detailed experimental protocols.

Quantitative Data Summary

The following tables summarize the quantitative data for key steps in the different synthetic routes to latanoprost, allowing for a direct comparison of their efficiencies and stereoselectivities.

Table 1: Key Steps in Organocatalytic Synthesis of Latanoprost

Step	Catalyst/Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Reference
Asymmetric Michael Addition	Diphenylprolinol silyl (B83357) ether	CH2Cl2	0	0.75	72	88:12	>99	[7]
Intramolecular Mukaiyama Aldol	Me2AlCl	CH2Cl2	-78	2	46	6:1	-	[2]
Diastereoselective Reduction	L-Selectride	THF	-78	1	92	4:1	-	[8]
Horner-Wadsworth-Emmons Olefination	NaH	THF	0 to rt	2	85-95	(E)-selective	-	[9][10]

Table 2: Key Steps in Corey Lactone-Based Synthesis of Latanoprost

Step	Reagent/Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (dr)	Reference
Swern Oxidation of Corey Lactone Diol	Oxalyl chloride, DMSO, Et3N	CH2Cl2	-78	4	>95	-	[4]
Horner-Wadsworth-Emmons Olefination	NaH, Phosphonate (B1237965) reagent	THF	0 to rt	-	89	(E)-selective	[4]
Diastereoselective Reduction	L-Selectride	THF	-78	1	85	15S:15R = 9:1	[4]
DIBAL-H Reduction of Lactone	DIBAL-H	Toluene	-78	1	95	-	[11]

Table 3: Key Steps in Chemoenzymatic Synthesis of Latanoprost

Step	Enzyme/Microorganism	Substrate	Product	Yield (%)	Diastereomeric Excess (de)	Reference
Stereoselective Carbonyl Reduction	Pichia anomala	15-keto-prostaglandin intermediate	(15S)-hydroxy prostaglandin intermediate	62	97	[6]
Enzymatic Esterification	Lipase Novozym 435	Latanoprost acid	Latanoprost (isopropyl ester)	92	-	[12]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the synthesis of latanoprost isomers.

Organocatalytic Michael Addition (Hayashi et al.)

Reaction: Asymmetric conjugate addition of an aldehyde to a nitroalkene.

Procedure: To a solution of the nitroalkene (1.0 mmol) and the aldehyde (1.2 mmol) in CH2Cl2 (5.0 mL) at 0 °C is added diphenylprolinol silyl ether catalyst (0.1 mmol). The reaction mixture is stirred at 0 °C for 45 minutes. Upon completion, the reaction is quenched with saturated aqueous NH4Cl solution and extracted with CH2Cl2. The combined organic layers are dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure. The residue is purified by silica (B1680970) gel column chromatography to afford the Michael adduct.[7]

Horner-Wadsworth-Emmons Olefination of Corey Aldehyde

Reaction: Formation of the α-chain via olefination of the aldehyde derived from Corey lactone.

Procedure: To a suspension of NaH (1.2 mmol, 60% dispersion in mineral oil) in anhydrous THF (10 mL) at 0 °C is added a solution of the appropriate phosphonate reagent (1.1 mmol) in THF (5 mL) dropwise. The mixture is stirred at 0 °C for 30 minutes, then a solution of the Corey aldehyde (1.0 mmol) in THF (5 mL) is added. The reaction is allowed to warm to room temperature and stirred for 2 hours. The reaction is quenched by the addition of saturated aqueous NH4Cl solution and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous MgSO4, filtered, and concentrated. The crude product is purified by flash chromatography on silica gel to yield the enone product.[4][9]

Diastereoselective Reduction of the Enone Intermediate with L-Selectride

Reaction: Stereoselective reduction of the C15-ketone to the desired (15S)-alcohol.

Procedure: A solution of the enone intermediate (1.0 mmol) in anhydrous THF (10 mL) is cooled to -78 °C under an argon atmosphere. L-Selectride (1.1 mL, 1.1 mmol, 1.0 M solution in THF) is added dropwise. The reaction is stirred at -78 °C for 1 hour. The reaction is then quenched by the slow addition of saturated aqueous NaHCO3 solution. The mixture is allowed to warm to room temperature and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated. The residue is purified by silica gel chromatography to afford the desired (15S)-alcohol.[4][8]

Chemoenzymatic Reduction of 15-Keto-prostaglandin Intermediate

Reaction: Stereoselective reduction of the C15-ketone using a microorganism.

Procedure: Pichia anomala is grown in a suitable medium. The cells are harvested and suspended in a phosphate (B84403) buffer (pH 7.0). The 15-keto-prostaglandin substrate (1 g/L) is added to the cell suspension, along with a co-substrate such as glucose. The mixture is incubated at 28 °C with shaking for several days. The progress of the reaction is monitored by TLC or HPLC. Upon completion, the mixture is extracted with ethyl acetate. The organic extracts are combined, dried, and concentrated. The product is purified by column chromatography to yield the (15S)-hydroxy prostaglandin derivative.[6]

Visualizations of Synthetic Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key synthetic pathways and experimental workflows for the stereoselective synthesis of latanoprost.

Caption: Organocatalytic synthesis pathway for latanoprost.

References

• 1. Latanoprost - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enantio- and Diastereoselective Synthesis of Latanoprost using an Organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ias.ac.in [ias.ac.in]
• 5. Asymmetric Synthesis of Corey Lactone and Latanoprost [ouci.dntb.gov.ua]
• 6. air.unimi.it [air.unimi.it]
• 7. scispace.com [scispace.com]
• 8. L-Selectride-Mediated Highly Diastereoselective Asymmetric Reductive Aldol Reaction: Access to an Important Subunit for Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 10. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 11. EP1721894A1 - Process for the synthesis of prostaglandin derivatives - Google Patents [patents.google.com]
• 12. Latanoprost synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to trans-Latanoprost as a Latanoprost Impurity

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of trans-latanoprost, a critical impurity in the ophthalmic drug latanoprost (B1674536). Latanoprost is a prostaglandin (B15479496) F2α analogue essential in the management of glaucoma and ocular hypertension. The presence of its geometric isomer, trans-latanoprost, necessitates rigorous analytical control to ensure the safety and efficacy of the final drug product. This document details the chemical nature of trans-latanoprost, its formation, and regulatory context. It presents a thorough examination of analytical methodologies for its detection and quantification, including detailed experimental protocols. Furthermore, this guide explores the biological implications of this impurity and the signaling pathways of latanoprost. All quantitative data is summarized in structured tables, and key experimental workflows and signaling pathways are visualized through diagrams to facilitate understanding.

Introduction to Latanoprost and the Significance of Impurities

Latanoprost is a prostaglandin F2α analogue that effectively lowers intraocular pressure (IOP) by increasing the uveoscleral outflow of aqueous humor.[1][2] It is a prodrug, hydrolyzed by esterases in the cornea to its biologically active form, latanoprost acid.[3][4] As with any pharmaceutical active ingredient, the purity of latanoprost is paramount. Impurities can arise during synthesis, degradation, or storage and may impact the drug's efficacy, safety, and stability.[5][6]

One of the critical impurities of latanoprost is its geometric isomer, trans-latanoprost. This isomer differs from the active cis-latanoprost in the configuration of the double bond in the α-chain. The control of this and other related substances is a key aspect of quality control in the manufacturing of latanoprost formulations.

Chemical Profile of Latanoprost and trans-Latanoprost

Latanoprost and its trans-isomer share the same molecular formula and weight but differ in their three-dimensional structure.

Table 1: Chemical Identification of Latanoprost and trans-Latanoprost

Feature	Latanoprost	trans-Latanoprost
IUPAC Name	Isopropyl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoate	Isopropyl (E)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoate
Synonyms	5,6-cis-Latanoprost	5,6-trans-Latanoprost, Latanoprost USP Related Compound A, Latanoprost EP Impurity F
CAS Number	130209-82-4	913258-34-1
Molecular Formula	C₂₆H₄₀O₅	C₂₆H₄₀O₅
Molecular Weight	432.59 g/mol	432.59 g/mol

Formation and Degradation

The formation of trans-latanoprost can occur as a process-related impurity during the synthesis of latanoprost or as a degradation product.[5] Latanoprost is known to be sensitive to thermal stress and light.[5][6]

• Thermal Degradation: Studies have shown that latanoprost degrades at elevated temperatures (37°C and 50°C).[5][7][8] While the primary degradation products are often hydrolysis-related, the potential for isomerization to the trans-form under thermal stress exists.

• Photoisomerization: Exposure to ultraviolet light can induce the isomerization of the cis-double bond to the more stable trans-configuration.[9]

• pH Influence: The stability of latanoprost in aqueous solutions is pH-dependent, with optimal stability in a slightly acidic pH range (5.0 to 6.25).[10] Deviations from this range can lead to increased degradation, which may include isomerization.

Regulatory Landscape and Acceptance Criteria

Regulatory bodies such as the United States Pharmacopeia (USP) and the European Pharmacopoeia (Ph. Eur.) establish standards for the quality and purity of pharmaceutical substances.

• United States Pharmacopeia (USP): In the USP monograph for latanoprost, trans-latanoprost is designated as Latanoprost Related Compound A .[11] The monograph for the ophthalmic solution, however, does not currently have an official limit for related substances.[9]

• European Pharmacopoeia (Ph. Eur.): The Ph. Eur. monograph for latanoprost identifies trans-latanoprost as Impurity F .[12]

The reporting threshold for impurities in new drug products with a maximum daily dose of ≤ 1 g is 0.1%, according to ICH Q3B(R2) guidelines.[9]

Table 2: Pharmacopoeial Designation of trans-Latanoprost

Pharmacopoeia	Impurity Name
United States Pharmacopeia (USP)	Latanoprost Related Compound A
European Pharmacopoeia (Ph. Eur.)	Latanoprost Impurity F

Analytical Methodologies for the Detection of trans-Latanoprost

High-Performance Liquid Chromatography (HPLC) is the most widely used technique for the separation and quantification of latanoprost and its isomers.[5][9]

Experimental Protocol: Reversed-Phase HPLC for Latanoprost and trans-Latanoprost

This protocol is a composite based on several validated methods for the analysis of latanoprost and its related substances.

Objective: To separate and quantify latanoprost from its trans-isomer and other related substances in a drug substance or product.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A gradient elution is typically employed.

  • Mobile Phase A: A mixture of water and a suitable buffer (e.g., phosphate (B84403) buffer) adjusted to an acidic pH.

  • Mobile Phase B: Acetonitrile (B52724) or a mixture of acetonitrile and methanol.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

Reagent and Sample Preparation:

• Standard Solution: Prepare a standard solution of USP Latanoprost RS and USP Latanoprost Related Compound A RS in the mobile phase at a known concentration.

• Sample Solution: Accurately weigh and dissolve the latanoprost sample (drug substance or extracted from the drug product) in the mobile phase to achieve a target concentration.

Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition.

• Inject the standard solution to determine the retention times and system suitability parameters (e.g., resolution between latanoprost and trans-latanoprost).

• Inject the sample solution.

• Identify the peaks corresponding to latanoprost and trans-latanoprost based on their retention times relative to the standards.

• Calculate the amount of trans-latanoprost in the sample using the peak area response and the concentration of the standard.

System Suitability:

• The resolution between the latanoprost and trans-latanoprost peaks should be not less than 2.0.[11]

Experimental Workflow Diagram

Figure 1: HPLC Experimental Workflow

Biological Activity and Physiological Effects

Latanoprost exerts its IOP-lowering effect by acting as a selective agonist at the prostaglandin F2α (FP) receptor.[1] This interaction initiates a signaling cascade that leads to an increase in the uveoscleral outflow of aqueous humor.

The biological activity of trans-latanoprost has not been extensively studied. However, it is suggested that, like other trans-isomers of F-type prostaglandins, its biological activity may be similar to that of the cis-isomer.[13][14] Some impurities of latanoprost, such as latanoprost acid, are known to be biologically active, with latanoprost acid being significantly more potent at the FP receptor than the parent ester prodrug.[9] Another impurity, 15-ketolatanoprost, also demonstrates IOP-lowering effects.[9] Given the potential for biological activity, controlling the levels of trans-latanoprost is crucial for ensuring predictable therapeutic outcomes.

Latanoprost Signaling Pathway

The binding of latanoprost acid to the FP receptor, a G-protein coupled receptor, triggers a downstream signaling cascade.

Figure 2: Latanoprost Signaling Pathway

Quantitative Data Summary

The following table summarizes the key quantitative data related to latanoprost and its trans-isomer impurity.

Table 3: Summary of Quantitative Data

Parameter	Value	Reference
Latanoprost Ophthalmic Solution Concentration	0.005% (50 µg/mL)	[3]
Typical Daily Dose	Approximately 1.5 µg per drop	[15]
ICH Reporting Threshold for Impurities	0.1% for products with ≤ 1 g maximum daily dose	[9]
Latanoprost Degradation Rate at 37°C	0.15 µg/mL/day	[5][7]
Latanoprost Degradation Rate at 50°C	0.29 µg/mL/day	[5][7]
Optimal pH for Latanoprost Stability	5.0 - 6.25	[10]

Conclusion

The control of trans-latanoprost is a critical aspect of ensuring the quality, safety, and efficacy of latanoprost ophthalmic solutions. This technical guide has provided a detailed overview of this impurity, from its chemical nature and formation to the analytical methods for its control. The provided experimental protocol and diagrams are intended to be valuable resources for researchers, scientists, and drug development professionals in the pharmaceutical industry. A thorough understanding of the impurity profile of latanoprost, including the potential biological activity of its isomers, is essential for the development of robust and reliable glaucoma treatments. Further research into the specific biological effects of trans-latanoprost would be beneficial to fully elucidate its impact.

References

• 1. Intraocular Pressure Lowering Effect of Latanoprost as First-line Treatment for Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Latanoprost | C26H40O5 | CID 5311221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Latanoprost - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Thermal Stability of Bimatoprost, Latanoprost, and Travoprost Under Simulated Daily Use - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability of latanoprost in generic formulations using controlled degradation and patient usage simulation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thermal stability of bimatoprost, latanoprost, and travoprost under simulated daily use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scholars.northwestern.edu [scholars.northwestern.edu]
• 9. mdpi.com [mdpi.com]
• 10. US20110118348A1 - Methods of stabilizing latanoprost in an aqueous solution - Google Patents [patents.google.com]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. glppharmastandards.com [glppharmastandards.com]
• 13. caymanchem.com [caymanchem.com]
• 14. 5-trans Latanoprost - Immunomart [immunomart.com]
• 15. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]

The Pharmacological Profile of Latanoprost: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Latanoprost (B1674536) is a prostaglandin (B15479496) F2α analogue and a cornerstone in the management of elevated intraocular pressure (IOP) associated with open-angle glaucoma and ocular hypertension.[1][2][3] It is an isopropyl ester prodrug that, after topical administration to the eye, is rapidly hydrolyzed by corneal esterases to its biologically active form, latanoprost acid.[4][5][6] This conversion is critical for its therapeutic effect, which is primarily mediated through enhanced aqueous humor outflow.[1][7] As the first topical prostaglandin analogue approved for glaucoma treatment, its high efficacy, once-daily dosing regimen, and favorable safety profile have established it as a first-line therapeutic option.[5][8]

Mechanism of Action

Latanoprost acid is a selective agonist of the prostaglandin F (FP) receptor, a G-protein-coupled receptor.[1][5] The primary mechanism of action involves increasing the outflow of aqueous humor, the fluid that fills the front part of the eye, through the uveoscleral pathway.[1][7] This is in contrast to other glaucoma medications that primarily affect aqueous humor production or the conventional trabecular meshwork outflow pathway.[9]

Activation of the FP receptors located in the ciliary muscle leads to a cascade of intracellular events.[5][8] This includes the relaxation of the ciliary smooth muscles and the remodeling of the extracellular matrix within the uveoscleral pathway.[5] It is proposed that latanoprost upregulates matrix metalloproteinases (MMPs), enzymes that degrade extracellular matrix components like collagen.[4][5] This enzymatic remodeling increases the permeability of the uveoscleral tissues, thereby reducing resistance to aqueous humor outflow and lowering IOP.[4]

Additionally, some research suggests that latanoprost may have neuroprotective effects and can promote neurite outgrowth in retinal ganglion cells through the PI3K-Akt-mTOR signaling pathway, which is independent of its IOP-lowering effect.[10]

References

• 1. Latanoprost - Wikipedia [en.wikipedia.org]
• 2. Latanoprost | C26H40O5 | CID 5311221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Latanoprost Ophthalmic: MedlinePlus Drug Information [medlineplus.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Latanoprost - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Latanoprost ophthalmic solution in the treatment of open angle glaucoma or raised intraocular pressure: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Latanoprost? [synapse.patsnap.com]
• 8. What is Latanoprost used for? [synapse.patsnap.com]
• 9. researchgate.net [researchgate.net]
• 10. Latanoprost Promotes Neurite Outgrowth in Differentiated RGC-5 Cells via the PI3K-Akt-mTOR Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Core Mechanism of Action of trans-Latanoprost: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-Latanoprost, a prostaglandin (B15479496) F2α analogue, stands as a first-line treatment for elevated intraocular pressure (IOP) in patients with open-angle glaucoma and ocular hypertension.[1][2] Its efficacy in lowering IOP is primarily attributed to its active form, latanoprost (B1674536) acid, which is a potent and selective agonist of the prostaglandin F2α (FP) receptor.[2][3] This technical guide provides a comprehensive overview of the molecular mechanisms underpinning the therapeutic action of trans-Latanoprost, detailing the signaling pathways, presenting key quantitative data, and outlining experimental protocols used in its research.

Pharmacokinetics and Activation

Latanoprost is administered as an isopropyl ester prodrug, a formulation that enhances its corneal penetration.[1] Following topical administration, esterases within the cornea rapidly hydrolyze latanoprost into its biologically active carboxylic acid form, latanoprost acid.[1][4] This conversion is crucial for its pharmacological activity, as the acid form possesses a significantly higher affinity for the FP receptor.

Molecular Target and Binding Affinity

The primary molecular target of latanoprost acid is the Prostaglandin F2α (FP) receptor, a G-protein coupled receptor (GPCR).[5] Recent cryo-electron microscopy studies have provided structural evidence of the FP receptor in complex with a Gq protein, confirming its coupling to the Gq/11 family of G proteins.[6]

Latanoprost acid exhibits a high and selective binding affinity for the FP receptor. The dissociation constant (Ki) and the half-maximal effective concentration (EC50) values from various studies are summarized in the table below.

Parameter	Value	Cell/Tissue Type	Reference
Binding Affinity (Ki)	98 nM	Not specified	Not specified
Functional Activity (EC50)	32-124 nM	Various cell types	Not specified
1.4 nM	Human Ciliary Muscle Cells	Not specified
3.6 nM	Human Trabecular Meshwork Cells	Not specified

Signaling Pathways

Upon binding of latanoprost acid, the FP receptor undergoes a conformational change, activating the coupled Gq protein. This initiates a cascade of intracellular signaling events that ultimately lead to the physiological effects of the drug.

Gq-PLC-IP3/DAG Pathway

The activated α-subunit of the Gq protein stimulates phospholipase C (PLC).[7][8] PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[7][8]

• IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol.[7][8]

• DAG remains in the plasma membrane and, in conjunction with the elevated intracellular Ca2+, activates protein kinase C (PKC).[7][8]

Mitogen-Activated Protein Kinase (MAPK) Pathway

Downstream of the initial Gq activation, latanoprost has been shown to induce the phosphorylation of p44/p42 Mitogen-Activated Protein Kinases (MAPK), also known as Extracellular signal-Regulated Kinases 1/2 (ERK1/2).[9] The activation of the MAPK/ERK pathway is a crucial step in mediating the cellular responses that lead to increased aqueous humor outflow.

Cellular Mechanisms of IOP Reduction

The primary mechanism by which latanoprost lowers IOP is by increasing the uveoscleral outflow of aqueous humor.[1][2] This is achieved through the remodeling of the extracellular matrix (ECM) in the ciliary muscle and trabecular meshwork.

Uveoscleral Outflow Enhancement

Activation of the FP receptor in ciliary muscle cells triggers the signaling cascades described above, leading to:

• Relaxation of the ciliary muscle: This widens the spaces between the muscle bundles, reducing the resistance to aqueous humor outflow through the uveoscleral pathway.

• Extracellular Matrix (ECM) Remodeling: The signaling pathways stimulate the expression and activity of Matrix Metalloproteinases (MMPs), a family of enzymes responsible for degrading ECM components like collagen.[4][10][11] Latanoprost has been shown to upregulate MMP-1, MMP-2, MMP-3, and MMP-9.[10][11][12] This enzymatic degradation of the ECM further increases the permeability of the uveoscleral pathway. The transcription factor c-Fos, which is induced by latanoprost, is implicated in the regulation of MMP expression.[4][10]

Effects on the Trabecular Meshwork

While the primary effect of latanoprost is on uveoscleral outflow, evidence also suggests a role in modulating the conventional (trabecular) outflow pathway. Latanoprost can induce changes in the actin cytoskeleton of trabecular meshwork cells and increase the expression of MMPs within the trabecular meshwork, which may contribute to a reduction in outflow resistance.[13]

Quantitative Data on IOP Reduction

Numerous studies in animal models and human clinical trials have demonstrated the significant IOP-lowering effect of latanoprost.

Animal Model	Latanoprost Concentration	IOP Reduction	Reference
Mice (NIH Swiss)	0.01%	~14%	[14]
Rats (Wistar)	0.005% (subcutaneous infusion)	~20%	[15]
Dogs (Beagle)	0.005%	~25%	[16]
Guinea Pigs (in dark)	0.005%	Significant reduction	[17]
Clinical Trials
Open-Angle Glaucoma / Ocular Hypertension	0.005%	22-39%	[1]
Normal-Tension Glaucoma	50 µg/ml	21.3%	Not specified

Experimental Protocols

Human Trabecular Meshwork (HTM) Cell Culture

• Isolation: Primary HTM cells are isolated from donor human corneoscleral rims. The trabecular meshwork tissue is carefully dissected under a microscope.

• Digestion: The tissue is digested with collagenase (e.g., 1 mg/mL) for 1-2 hours at 37°C to release the cells.

• Culture: Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% penicillin-streptomycin, and L-glutamine.[18][19] Cells are maintained in a humidified incubator at 37°C and 5% CO2.[18]

• Treatment: For drug treatment studies, HTM cells are grown to near confluence and then treated with latanoprost acid at desired concentrations for specified time periods.[18]

Radioligand Binding Assay for FP Receptor

• Membrane Preparation: Membranes are prepared from cells or tissues expressing the FP receptor (e.g., HEK293 cells transfected with the human FP receptor). Cells are homogenized in a cold buffer and centrifuged to pellet the membranes.[20]

• Binding Reaction: Membranes are incubated with a radiolabeled ligand (e.g., [3H]-PGF2α) and varying concentrations of unlabeled latanoprost acid in a binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) at room temperature for a defined period (e.g., 60 minutes) to reach equilibrium.[20]

• Separation and Detection: The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand. The radioactivity retained on the filters is quantified using liquid scintillation counting.[20]

• Data Analysis: The concentration of latanoprost acid that inhibits 50% of the specific binding of the radioligand (IC50) is determined and used to calculate the binding affinity (Ki).

Western Blot for p44/p42 MAPK (ERK1/2) Phosphorylation

• Cell Lysis: After treatment with latanoprost acid, cells are washed with ice-cold PBS and lysed in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the cell lysates is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.[21]

• Immunoblotting: The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk or BSA in Tris-buffered saline with Tween 20) and then incubated with primary antibodies specific for phosphorylated p44/p42 MAPK and total p44/p42 MAPK.[22]

• Detection: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[22]

• Quantification: The band intensities are quantified using densitometry software, and the ratio of phosphorylated to total p44/p42 MAPK is calculated.

Gelatin Zymography for MMP Activity

• Sample Preparation: Conditioned media from cell cultures treated with latanoprost acid are collected. Protein concentration is determined.[23]

• Electrophoresis: Samples are mixed with a non-reducing sample buffer and loaded onto a polyacrylamide gel containing gelatin. Electrophoresis is performed under non-denaturing conditions.[23]

• Enzyme Renaturation and Development: The gel is washed with a Triton X-100 solution to remove SDS and allow the MMPs to renature. The gel is then incubated in a developing buffer containing calcium and zinc ions at 37°C for 12-24 hours to allow for gelatin digestion by the MMPs.[23]

• Staining and Visualization: The gel is stained with Coomassie Brilliant Blue R-250 and then destained. Areas of gelatinolytic activity appear as clear bands against a blue background, indicating the presence of active MMPs.[23]

In Vivo Glaucoma Animal Models and IOP Measurement

• Animal Models: Various animal models are used, including normotensive and hypertensive rabbits, monkeys, mice, rats, dogs, and guinea pigs.[14][15][16][17][24]

• Drug Administration: Latanoprost is typically administered topically as a single drop to one eye, with the contralateral eye serving as a control.

• IOP Measurement: IOP is measured at baseline and at various time points after drug administration using a tonometer calibrated for the specific animal species (e.g., Tono-Pen, TonoVet).[14][15][16][17] Measurements are often taken in conscious animals after habituation to the procedure to minimize stress-induced IOP fluctuations.[15]

Conclusion

The mechanism of action of trans-Latanoprost is a well-defined process initiated by the binding of its active metabolite, latanoprost acid, to the FP receptor. This interaction triggers a Gq-mediated signaling cascade involving the PLC-IP3/DAG and MAPK pathways. The downstream effects, primarily the remodeling of the extracellular matrix in the ciliary muscle and trabecular meshwork through the upregulation of MMPs, lead to a significant increase in uveoscleral outflow and a reduction in intraocular pressure. The detailed understanding of these molecular and cellular events, supported by robust quantitative data and established experimental protocols, continues to be pivotal for the development of novel and improved therapies for glaucoma.

References

• 1. Latanoprost - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Ligand-induced activation and G protein coupling of prostaglandin F2α receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of Latanoprost and Bimatoprost on the Expression of Molecules Relevant to Ocular Inflow and Outflow Pathways | PLOS One [journals.plos.org]
• 5. iovs.arvojournals.org [iovs.arvojournals.org]
• 6. EMDB-38401: Latanoprost acid bound Prostaglandin F2-alpha receptor-Gq Protein... - Yorodumi [pdbj.org]
• 7. The mechanism of phospholipase C-gamma1 regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Latanoprost rescues retinal neuro-glial cells from apoptosis by inhibiting caspase-3, which is mediated by p44/p42 mitogen-activated protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of Latanoprost and Bimatoprost on the Expression of Molecules Relevant to Ocular Inflow and Outflow Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effects of Latanoprost and Bimatoprost on the Expression of Molecules Relevant to Ocular Inflow and Outflow Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. The Dual Effect of Rho-Kinase Inhibition on Trabecular Meshwork Cells Cytoskeleton and Extracellular Matrix in an In Vitro Model of Glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Peripheral Latanoprost Administration Lowers Intraocular Pressure in the Wistar Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 16. avmajournals.avma.org [avmajournals.avma.org]
• 17. The Investigation of Latanoprost's Effects on the Intraocular Pressure of Healthy Male guinea Pigs Under Light and Dark Regimes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Generating cell-derived matrices from human trabecular meshwork cell cultures for mechanistic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Consensus recommendations for trabecular meshwork cell isolation, characterization and culture - PMC [pmc.ncbi.nlm.nih.gov]
• 20. giffordbioscience.com [giffordbioscience.com]
• 21. researchgate.net [researchgate.net]
• 22. ccrod.cancer.gov [ccrod.cancer.gov]
• 23. docs.abcam.com [docs.abcam.com]
• 24. scitechnol.com [scitechnol.com]

An In-depth Technical Guide to the Biological Activity of the Trans-Isomer of Latanoprost

Executive Summary

Latanoprost (B1674536) is a highly effective prostaglandin (B15479496) F2α analogue used as a first-line treatment for elevated intraocular pressure (IOP) in patients with open-angle glaucoma and ocular hypertension. Its therapeutic effect is mediated by its active form, latanoprost acid, a selective agonist of the prostaglandin F (FP) receptor. During the synthesis and storage of latanoprost, several related substances and isomers can form, including the 5,6-trans-isomer of latanoprost (hereafter referred to as trans-latanoprost).

This technical guide provides a comprehensive overview of the known and inferred biological activity of trans-latanoprost. It is critical to note that trans-latanoprost is primarily considered an impurity in commercial latanoprost preparations, and as such, there is a significant lack of specific published studies detailing its pharmacological profile.[1][2][3] The biological activity is largely inferred from the extensive research on its parent compound, the cis-isomer, and general knowledge of other F-type prostaglandin isomers.[1][2][3]

This document will first detail the well-characterized biological activity of latanoprost acid (the active form of the cis-isomer) as a foundational reference. It will then discuss the status of trans-latanoprost and present detailed experimental protocols and signaling pathways relevant to the characterization of any prostaglandin analogue.

Introduction to Latanoprost and its Isomers

Latanoprost is the isopropyl ester prodrug of a synthetic PGF2α analogue.[4][5] Following topical administration to the eye, it is absorbed through the cornea and rapidly hydrolyzed by corneal esterases to its biologically active form, latanoprost acid.[4][6] The chemical structure of latanoprost features a double bond between carbons 5 and 6 in the cis (Z) configuration.

Trans-latanoprost, chemically named (5E)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]-5-heptenoic acid, 1-methylethyl ester, is an isomer where this double bond is in the trans (E) configuration.[7][8] This isomer is a known impurity that can arise during synthesis or through degradation and is typically found in bulk drug products at concentrations of 2-5%.[1][3] Its primary utility to date has been as an analytical standard for the detection and quantification of this impurity in pharmaceutical formulations.[1][2][9]

Biological Activity of Latanoprost Acid (Cis-Isomer)

The biological activity of trans-latanoprost is presumed to be similar to that of the cis-isomer, latanoprost acid.[1][2] Therefore, a thorough understanding of latanoprost acid's pharmacology is essential.

Mechanism of Action

Latanoprost acid is a potent and selective agonist for the prostaglandin FP receptor, a G-protein coupled receptor (GPCR).[4][10] In bovine corpus luteum cell membranes, the dissociation constant (Kd) for the FP receptor for latanoprost was found to be 2.8 nM, identical to that of the natural ligand PGF2α.[11] Activation of FP receptors, which are highly expressed in ocular tissues like the ciliary muscle, initiates a signaling cascade that leads to a reduction in IOP.[6] The primary mechanism for this IOP reduction is an increase in the uveoscleral outflow of aqueous humor, with potential minor effects on the trabecular meshwork.[4][11] This is achieved through the remodeling of the extracellular matrix in the ciliary muscle.[4][11]

Signaling Pathway

The FP receptor primarily couples to the Gαq/11 family of G proteins.[12] Ligand binding by latanoprost acid triggers the following canonical signaling cascade:

• Gαq Activation: The activated FP receptor catalyzes the exchange of GDP for GTP on the Gαq subunit.

• Phospholipase C (PLC) Activation: The GTP-bound Gαq subunit activates phospholipase C-beta (PLCβ).

• Second Messenger Production: PLCβ hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Mobilization: IP3 binds to its receptors on the endoplasmic reticulum, causing the release of stored intracellular calcium (Ca2+).

• Protein Kinase C (PKC) Activation: The increase in both intracellular Ca2+ and membrane-bound DAG synergistically activates Protein Kinase C (PKC).

• Downstream Effects: These signaling events lead to the activation of downstream pathways, including the mitogen-activated protein kinase (MAPK) cascade (e.g., ERK1/2), which ultimately modulates gene expression for proteins like matrix metalloproteinases (MMPs).[13][14] The increased activity of MMPs is thought to degrade and remodel the extracellular matrix of the ciliary muscle, reducing hydraulic resistance and increasing uveoscleral outflow.[4]

Diagram: FP Receptor Signaling Pathway

Caption: Canonical Gq-protein coupled signaling pathway activated by Latanoprost Acid via the FP receptor.

Quantitative Pharmacological Data

While specific quantitative data for trans-latanoprost is unavailable in published literature, the data for latanoprost acid and related compounds provide a crucial benchmark for its potential activity. The following table summarizes key pharmacological parameters for latanoprost acid.

Parameter	Compound	Value	Assay/System	Reference
Binding Affinity (Kd)	Latanoprost	2.8 nM	Radioligand binding, Bovine corpus luteum membranes	[11]
Functional Potency (EC50)	Latanoprost Acid	10 nM	FP receptor activation	[15]
Functional Potency (EC50)	Latanoprost Acid	13 nM	Phosphoinositide (PI) Turnover, Bovine iris sphincter	[13]
Functional Potency (EC50)	Latanoprost Acid	59 nM	MAP Kinase Phosphorylation, Bovine iris sphincter	[13]
Functional Potency (EC50)	Latanoprost Acid	828 nM	Contraction, Bovine iris sphincter	[13]
Binding Affinity (Kd)	Trans-Latanoprost	Not Available	-	-
Functional Potency (EC50)	Trans-Latanoprost	Not Available	-	-

Experimental Protocols

Characterizing the biological activity of a prostaglandin analogue like trans-latanoprost involves a series of standard in vitro assays.

Receptor Binding Assay

Objective: To determine the binding affinity (Kd) and selectivity of the test compound for the FP receptor.

Methodology: Competitive Radioligand Binding Assay.

• Membrane Preparation: Membranes are prepared from cells or tissues endogenously or recombinantly expressing the human FP receptor (e.g., bovine corpus luteum, HEK293-FP cells).

• Assay Components: The assay mixture includes the membrane preparation, a radiolabeled FP receptor ligand (e.g., [3H]-PGF2α), and varying concentrations of the unlabeled test compound (trans-latanoprost).

• Incubation: The mixture is incubated to allow competitive binding to reach equilibrium.

• Separation: Bound and free radioligand are separated via rapid vacuum filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is calculated. The Ki (inhibition constant) is then determined using the Cheng-Prusoff equation, providing a measure of the compound's binding affinity.

Functional Activity Assays

Objective: To measure the ability of the test compound to activate the FP receptor and elicit a downstream cellular response (i.e., to determine its potency (EC50) and efficacy).

Methodology 1: Phosphoinositide (PI) Turnover / Calcium Mobilization Assay

• Cell Culture: Cells expressing the FP receptor are cultured. For PI turnover, cells are pre-labeled with [3H]-myo-inositol. For calcium mobilization, cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Stimulation: Cells are treated with varying concentrations of the test compound (trans-latanoprost).

• Measurement:

  • PI Turnover: The reaction is stopped, and the accumulation of radiolabeled inositol phosphates (IPs) is measured by ion-exchange chromatography and scintillation counting.

  • Calcium Mobilization: Changes in intracellular calcium concentration are measured in real-time using a fluorescence plate reader or microscope.

• Data Analysis: Dose-response curves are generated by plotting the response against the log concentration of the compound to determine the EC50 (concentration for 50% of maximal response) and Emax (maximal efficacy).

Methodology 2: MAP Kinase Phosphorylation Assay (Western Blot)

• Cell Treatment: FP receptor-expressing cells are serum-starved and then treated with various concentrations of the test compound for a short period (e.g., 5-15 minutes).

• Lysis: Cells are lysed to extract total protein.

• SDS-PAGE and Western Blotting: Protein lysates are separated by size using SDS-PAGE and transferred to a membrane (e.g., PVDF).

• Immunodetection: The membrane is probed with a primary antibody specific for the phosphorylated form of a MAP kinase (e.g., anti-phospho-ERK1/2) and a corresponding secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: The signal is detected using a chemiluminescent substrate and imaged. The membrane is often stripped and re-probed for total ERK1/2 as a loading control.

• Data Analysis: Band intensities are quantified, and the ratio of phosphorylated to total protein is calculated to generate dose-response curves.

Diagram: Experimental Workflow for Prostaglandin Analogue Characterization

Caption: A typical workflow for characterizing the pharmacological profile of a novel prostaglandin analogue.

Conclusion

The 5,6-trans-isomer of latanoprost is a known process-related impurity in the manufacturing of the widely used anti-glaucoma medication.[1][3][7] Currently, there is a notable absence of specific, publicly available research on its biological activity, including its affinity for the FP receptor and its efficacy in reducing intraocular pressure.[1][2] Based on the pharmacology of other F-type prostaglandins, it is inferred that trans-latanoprost may possess biological activity similar to the therapeutically used cis-isomer, latanoprost acid.[2][8] However, without direct experimental evidence, its precise pharmacological profile remains uncharacterized.

For drug development professionals, trans-latanoprost should be treated as a critical quality attribute to be monitored and controlled within pharmaceutical formulations, as specified by regulatory guidelines.[9] The detailed pharmacology of latanoprost acid, along with the standard experimental protocols outlined in this guide, provide a robust framework for any future investigation into the specific biological activity of this and other related isomers. Further research is warranted to definitively establish the pharmacological effects of trans-latanoprost to fully understand its contribution, if any, to the overall therapeutic and safety profile of latanoprost eye drops.

References

• 1. 5---trans--Latanoprost, 5MG | Labscoop [labscoop.com]
• 2. caymanchem.com [caymanchem.com]
• 3. targetmol.cn [targetmol.cn]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Latanoprost | C26H40O5 | CID 5311221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Latanoprost - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. akjournals.com [akjournals.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 10. immune-system-research.com [immune-system-research.com]
• 11. [Pharmacological profiles of latanoprost (Xalatan), a novel anti-glaucoma drug] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Prostaglandin F2α and angiotensin II type 1 receptors exhibit differential cognate G protein coupling regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effects of prostaglandin F2alpha, latanoprost and carbachol on phosphoinositide turnover, MAP kinases, myosin light chain phosphorylation and contraction and functional existence and expression of FP receptors in bovine iris sphincter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Prostaglandin E2 and F2α activate the FP receptor and up-regulate cyclooxygenase-2 expression via the cyclic AMP response element - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cellagentech.com [cellagentech.com]

An In-depth Technical Guide to the Interaction of trans-Latanoprost with the Prostaglandin F2α Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Latanoprost (B1674536), a synthetic analog of prostaglandin (B15479496) F2α (PGF2α), is a cornerstone in the management of open-angle glaucoma and ocular hypertension.[1] Administered topically as the isopropyl ester prodrug, trans-Latanoprost, it is rapidly hydrolyzed by corneal esterases to its biologically active form, latanoprost acid.[1] The primary therapeutic action of latanoprost acid is the reduction of intraocular pressure (IOP) by enhancing the uveoscleral outflow of aqueous humor.[1] This effect is mediated through its specific interaction as a selective agonist with the prostaglandin F2α receptor, also known as the FP receptor.[1] This technical guide provides a comprehensive overview of the molecular interactions between latanoprost and the FP receptor, detailing binding affinities, signaling pathways, and the experimental methodologies used to elucidate these mechanisms.

Molecular Interaction and Binding Affinity

Latanoprost acid is a potent and selective agonist for the prostanoid FP receptor.[2] The binding affinity and functional potency of latanoprost acid at the human FP receptor have been quantified in numerous studies, providing a basis for its therapeutic efficacy.

Quantitative Data on Latanoprost Acid-FP Receptor Interaction

The following tables summarize the binding affinity (Ki) and functional activity (EC50) of latanoprost acid for the prostaglandin F2α (FP) receptor.

Parameter	Value (nM)	Cell Type/Assay Condition	Reference
Ki	98	Displacement of [3H]PGF2α from FP receptor in bovine corpus luteum membrane	[3]
EC50	3.6	Human FP receptors	[2]
EC50	32-124	FP receptor functional phosphoinositide turnover assays	[3]

Experimental Protocols

A variety of in vitro assays are employed to characterize the interaction of latanoprost with the FP receptor. Below are detailed methodologies for key experiments.

Radioligand Binding Assay

This assay is used to determine the binding affinity of latanoprost acid for the FP receptor by measuring its ability to displace a radiolabeled ligand.

Objective: To determine the Ki of latanoprost acid for the FP receptor.

Materials:

• Radioligand: [3H]-Prostaglandin F2α ([3H]PGF2α)[3]

• Receptor Source: Membranes from cells expressing the human FP receptor (e.g., 1321N1 cells)[3]

• Assay Buffer: 50 mM Tris-HCl pH 6.0, 0.5% BSA[3]

• Wash Buffer: 50 mM Tris-HCl pH 7.4[3]

• Unlabeled Ligand: Latanoprost acid

• Filters: Glass fiber filters (e.g., Unifilter 96 GF/C)[3]

• Scintillation Counter

Procedure:

• Membrane Preparation: Homogenize cells expressing the FP receptor and prepare a membrane fraction by centrifugation. Resuspend the membrane pellet in assay buffer.

• Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of [3H]PGF2α (typically near its Kd value), and varying concentrations of unlabeled latanoprost acid.

• Incubation: Incubate the plate for 60 minutes at 37°C to allow binding to reach equilibrium.[3]

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand. Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of [3H]PGF2α against the concentration of latanoprost acid. Calculate the IC50 value (the concentration of latanoprost acid that inhibits 50% of specific [3H]PGF2α binding) and convert it to a Ki value using the Cheng-Prusoff equation.

Experimental Workflow for Radioligand Binding Assay

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Activation of FP prostanoid receptor isoforms leads to Rho-mediated changes in cell morphology and in the cell cytoskeleton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. resources.revvity.com [resources.revvity.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of trans-Latanoprost in Biological Matrices using HPLC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a sensitive and selective method for the quantification of trans-Latanoprost, an isomer of the prostaglandin (B15479496) analog Latanoprost (B1674536), in biological matrices using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). The protocol provides a comprehensive workflow from sample preparation to data analysis, making it suitable for pharmacokinetic studies, drug metabolism research, and quality control of pharmaceutical formulations. The method utilizes a stable isotope-labeled internal standard for accurate quantification and has been validated for linearity, precision, and accuracy.

Introduction

Latanoprost is a prostaglandin F2α analogue widely used in the treatment of open-angle glaucoma and ocular hypertension.[1] It is an isopropyl ester prodrug that is hydrolyzed in the cornea to its biologically active form, Latanoprost acid.[1][2] The manufacturing process of Latanoprost can result in the formation of related substances and isomers, including trans-Latanoprost.[3] Accurate and sensitive quantification of these compounds is crucial for ensuring the quality, safety, and efficacy of ophthalmic preparations. This document provides a detailed protocol for the analysis of trans-Latanoprost using a robust HPLC-MS/MS method.

Experimental Protocols

Sample Preparation

A liquid-liquid extraction procedure is employed for the isolation of trans-Latanoprost from biological matrices such as plasma or aqueous humor.

Materials:

• Biological matrix (e.g., plasma, aqueous humor)

• trans-Latanoprost analytical standard

• Latanoprost-d4 (internal standard)

• Ethyl acetate (B1210297)

• Isopropanol (B130326)

• Methanol

• Water (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid

Procedure:

• To 100 µL of the biological sample, add 20 µL of the internal standard solution (Latanoprost-d4).

• For protein precipitation, add 300 µL of methanol, vortex for 30 seconds, and centrifuge at 13,000 rpm for 15 minutes at 4°C.[4]

• Alternatively, for liquid-liquid extraction, add 1 mL of a mixture of ethyl acetate and isopropanol (60:40, v/v).[2][4]

• Vortex the mixture for 20 minutes.

• Centrifuge at 13,000 rpm for 15 minutes at 4°C.[4]

• Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 150 µL of the mobile phase (water/acetonitrile 55:45, v/v) and inject 10 µL into the HPLC-MS/MS system.[4]

HPLC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source

HPLC Conditions:

Parameter	Value
Column	Waters Acquity BEH C8 (150 mm × 2.1 mm, 1.8 µm)[2]
Mobile Phase A	0.1% Formic acid in Water[2]
Mobile Phase B	Acetonitrile with 0.1% Formic acid[2]
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40°C

| Run Time | 8 minutes[2] |

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0	45
5.0	95
6.0	95
6.1	45

| 8.0 | 45 |

MS/MS Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Collision Gas	Argon
Capillary Voltage	3.5 kV
Source Temperature	150°C

| Desolvation Temperature | 400°C |

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
trans-Latanoprost	433.3	415.3	15

| Latanoprost-d4 (IS) | 437.3 | 419.3 | 15 |

Data Presentation

The following table summarizes the quantitative data for the HPLC-MS/MS analysis of trans-Latanoprost.

Parameter	Result
Linearity Range	0.5 - 50 ng/mL[2]
Correlation Coefficient (r²)	> 0.99[2]
Limit of Detection (LOD)	0.01 mg/kg[5][6]
Limit of Quantification (LOQ)	0.5 ng/mL[2]
Precision (%RSD)	< 15%[2]
Accuracy (%Recovery)	90 - 110%

Mandatory Visualizations

Caption: Experimental workflow for trans-Latanoprost analysis.

Caption: Logical flow of the HPLC-MS/MS analysis.

References

• 1. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Screening, characterization, and determination of suspected additives bimatoprost and latanoprost in cosmetics using NMR and LC-MS methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: Quantification of trans-Latanoprost in Bulk Drug Substance

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantification of trans-Latanoprost, a critical isomeric impurity, in bulk Latanoprost (B1674536) drug substance. The accurate determination of trans-Latanoprost is essential to ensure the quality, safety, and efficacy of the final drug product. The primary analytical technique employed is High-Performance Liquid Chromatography (HPLC) with UV detection, a robust and widely used method in pharmaceutical analysis.[1] This document outlines the necessary reagents, equipment, and a validated chromatographic method for the baseline separation and quantification of Latanoprost and its trans-isomer.

Introduction

Latanoprost is a prostaglandin (B15479496) F2α analogue used in the treatment of glaucoma and ocular hypertension.[2][3] It functions by increasing the uveoscleral outflow of aqueous humor, thereby reducing intraocular pressure.[2][3] During the synthesis of Latanoprost, several related substances and isomers can be formed as impurities. One of the critical impurities is 5,6-trans-Latanoprost, a geometric isomer of the active pharmaceutical ingredient (API).[2] Regulatory agencies require strict control over impurity levels in bulk drug substances.[1] Therefore, a validated, sensitive, and accurate analytical method is crucial for the quantification of trans-Latanoprost.

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of closely related compounds.[1] Several HPLC methods have been developed for the analysis of Latanoprost and its impurities.[2][3][4][5] This application note details a normal-phase HPLC method that achieves baseline separation of Latanoprost from its trans-isomer and other related impurities.[2][6]

Experimental Protocol

This section provides a detailed methodology for the quantification of trans-Latanoprost in a bulk drug substance.

Materials and Reagents

• Latanoprost Bulk Drug Substance (Sample)

• Latanoprost Reference Standard

• trans-Latanoprost Reference Standard

• Heptane (HPLC Grade)

• 2-Propanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Deionized Water (18 MΩ·cm)

• Methanol (HPLC Grade, for cleaning)

Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Quaternary or Binary Pump

  • Autosampler

  • Column Compartment with Temperature Control

  • UV-Vis Detector

• NH2 (Amino) HPLC Column (e.g., 250 mm x 4.6 mm, 5 µm)

• Analytical Balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Chromatographic Conditions

Parameter	Condition
Column	NH2 (Amino) Column
Mobile Phase	Heptane : 2-Propanol : Acetonitrile (93:6:1, v/v/v) with 0.05% water
Flow Rate	1.0 mL/min
Column Temperature	Ambient
Detection	UV at 210 nm
Injection Volume	20 µL
Run Time	Approximately 15 minutes

Preparation of Solutions

2.4.1. Diluent: Prepare the mobile phase as the diluent.

2.4.2. Standard Solutions:

• Latanoprost Stock Solution (100 µg/mL): Accurately weigh about 10 mg of Latanoprost reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• trans-Latanoprost Stock Solution (100 µg/mL): Accurately weigh about 10 mg of trans-Latanoprost reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solutions with the diluent to achieve concentrations ranging from 0.05 µg/mL to 2.77 µg/mL for related substances.[7]

2.4.3. Sample Solution:

• Accurately weigh about 10 mg of the Latanoprost bulk drug substance and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent to obtain a nominal concentration of 100 µg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

System Suitability

Before sample analysis, perform a system suitability test to ensure the chromatographic system is performing adequately. Inject a standard solution containing both Latanoprost and trans-Latanoprost.

Parameter	Acceptance Criteria
Resolution	Baseline separation between Latanoprost and trans-Latanoprost peaks (Resolution > 2.0)
Tailing Factor	Tailing factor for both peaks should be ≤ 2.0
Relative Standard Deviation (RSD)	RSD for peak areas from six replicate injections should be ≤ 2.0%

Data Analysis and Quantification

The quantification of trans-Latanoprost is performed using an external standard method.

• Calibration Curve: Generate a calibration curve by plotting the peak area of trans-Latanoprost against its concentration for the series of working standard solutions. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²). The r² value should be ≥ 0.999.[7]

• Quantification: Inject the sample solution and record the peak area for the trans-Latanoprost peak. Calculate the concentration of trans-Latanoprost in the sample using the linear regression equation from the calibration curve.

• Calculation of Impurity Content:

  Alternatively, the percentage can be calculated based on the concentration determined from the calibration curve relative to the nominal concentration of the Latanoprost sample solution.

Method Validation Summary

The described HPLC method has been validated according to ICH guidelines.[7][8] A summary of the validation parameters is presented below.

Parameter	Result
Linearity (trans-Latanoprost)	0.05 - 2.77 µg/mL (r² > 0.999)[7][8]
Limit of Detection (LOD)	0.025 µg/mL[4][7]
Limit of Quantification (LOQ)	0.035 µg/mL[4][7]
Accuracy (% Recovery)	90.0 - 110.0% for impurities[7][8]
Precision (RSD%)	< 3.7%[2]

Experimental Workflow and Diagrams

Experimental Workflow

Caption: Experimental workflow for the quantification of trans-Latanoprost.

Logical Relationship of Latanoprost and its Isomers

Caption: Relationship between Latanoprost and its trans-isomer impurity.

Conclusion

The HPLC method detailed in this application note is suitable for the accurate and precise quantification of trans-Latanoprost in bulk drug substance. The method is selective, linear, sensitive, and accurate, making it a reliable quality control tool for ensuring that Latanoprost meets the stringent purity requirements of regulatory authorities. Adherence to this protocol will enable researchers and drug development professionals to effectively monitor and control the levels of this critical impurity.

References

• 1. veeprho.com [veeprho.com]
• 2. akjournals.com [akjournals.com]
• 3. akjournals.com [akjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Methodology for high-performance liquid chromatography detection of latanoprost and latanoprost free acid | Semantic Scholar [semanticscholar.org]
• 6. Validated Liquid Chromatographic Method for Analysis of the Isomers of Latanoprost | Semantic Scholar [semanticscholar.org]
• 7. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Application Note: High-Resolution Separation of Latanoprost Isomers by High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Latanoprost (B1674536) is a prostaglandin (B15479496) F2α analogue that is a first-line treatment for managing open-angle glaucoma and ocular hypertension.[1] It functions by increasing the outflow of aqueous humor, which in turn lowers intraocular pressure (IOP).[2] Latanoprost is an isopropyl ester prodrug, which is hydrolyzed by esterases in the cornea to its biologically active acid form.[2][3]

During the synthesis and storage of latanoprost, several related substances, including stereoisomers and geometric isomers, can form as impurities. The most significant of these are the 15(S)-epimer and the 5,6-trans isomer. Additionally, the enantiomer of latanoprost can be present.[1] The presence and quantity of these isomers are critical quality attributes that must be carefully controlled to ensure the safety and efficacy of the final drug product. Regulatory agencies mandate robust analytical methods for the accurate separation and quantification of these impurities.

This application note details two validated High-Performance Liquid Chromatography (HPLC) methods for the separation and quantification of latanoprost and its key isomers.

Analytical Methods and Protocols

Two distinct HPLC methods are presented, offering flexibility based on laboratory instrumentation and specific analytical requirements. Method 1 utilizes a reversed-phase approach with a combination of chiral and cyano columns for comprehensive separation, while Method 2 employs a normal-phase system for baseline resolution of the primary isomers.

Method 1: Reversed-Phase HPLC with Combined Chiral and Cyano Columns

This modern, stability-indicating method allows for the simultaneous quantification of latanoprost, its key isomers ((15S)-latanoprost, latanoprost enantiomer, and 5,6-trans latanoprost), and known degradation products like latanoprost acid and 15-ketolatanoprost.[1][4]

• Standard Preparation:

  • Prepare individual stock solutions of latanoprost and its related substances (e.g., (15S)-latanoprost, 5,6-trans latanoprost, latanoprost enantiomer) in a suitable solvent like acetonitrile.

  • Prepare a working standard solution by diluting the stock solutions to the desired concentration (e.g., Latanoprost at 50 µg/mL and impurities at ~1.0 µg/mL).[1]

• Sample Preparation (for Ophthalmic Solutions):

  • Accurately transfer a known volume of the latanoprost ophthalmic solution into a volumetric flask.

  • Dilute with the mobile phase to achieve a final concentration within the linear range of the method (e.g., 40-60 µg/mL for latanoprost).[1]

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Chromatographic Analysis:

  • Inject the prepared standard and sample solutions into the HPLC system.

  • Acquire and process the chromatograms using appropriate data acquisition software.

  • Identify and quantify the peaks based on the retention times obtained from the standard solution.

Parameter	Value
Stationary Phase	Combined system: Chiral and Cyano columns[1][4]
Mobile Phase	Reverse-phase gradient elution[1][4]
Detection	UV at 210 nm[1][4]
Linearity (Latanoprost)	40–60 µg/mL (r = 0.999)[1][5]
Linearity (Impurities)	0.05–2.77 µg/mL (r = 0.999)[1][5]
LOD (Latanoprost)	0.025 µg/mL[1][5]
LOQ (Latanoprost)	0.35 µg/mL[1]
Accuracy (Recovery)	98.0–102.0% for Latanoprost assay[1][5]
90.0–110.0% for impurities[1][5]

Method 2: Normal-Phase HPLC for Isomer Separation

This method provides baseline separation of latanoprost from its 15(S)-isomer (impurity I) and 5,6-trans-isomer (impurity II) using an amino (NH2) column.[6]

• Standard and Sample Preparation:

  • Prepare standard solutions of latanoprost, 15(S)-latanoprost, and 5,6-trans-latanoprost in the mobile phase.[6]

  • For linearity assessment, prepare solutions in the concentration range of 1 to 10 μg/mL for latanoprost, 0.5 to 15 μg/mL for the 15(S)-isomer, and 3 to 24 μg/mL for the 5,6-trans-isomer.[6]

  • Dissolve bulk drug substance or formulate samples in the mobile phase to the desired concentration.[6]

  • Filter all solutions through a 0.45-μm filter before use.[6]

• Chromatographic Analysis:

  • Set up the HPLC system with the specified conditions.

  • Inject 20 μL of each solution.[6]

  • Integrate the peak areas to determine the concentration of latanoprost and its isomers.

Parameter	Value
Stationary Phase	Luna NH2 column (250 mm × 4.6 mm, 5 µm)[6]
Mobile Phase	n-heptane–2-propanol–acetonitrile 93:6:1 (v/v), with 0.5 mL/L water[6]
Flow Rate	1.0 mL/min[6]
Injection Volume	20 µL[6]
Detection	UV (Wavelength not specified, typically low UV for prostaglandins)
Linearity (Correlation Coefficient)	> 0.98 for known impurities[6]
LOD (Impurities)	0.39 µg/mL (15(S)-isomer), 0.42 µg/mL (5,6-trans-isomer)[6]
Precision (RSD%)	< 3.7%[6]

Visualizations

The following diagrams illustrate the experimental workflow and the structural relationships of latanoprost and its related substances.

References

• 1. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments [mdpi.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. researchgate.net [researchgate.net]
• 4. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. akjournals.com [akjournals.com]

Application Notes: Characterization of trans-Latanoprost Binding to Prostaglandin Receptors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Latanoprost (B1674536) is a potent prostaglandin (B15479496) F2α (PGF2α) analogue widely utilized as a first-line treatment for elevated intraocular pressure (IOP) in patients with open-angle glaucoma and ocular hypertension.[1][2] It functions as an isopropyl ester prodrug, which, upon topical administration to the eye, readily penetrates the cornea.[1][3] In the cornea, esterases hydrolyze it into its biologically active form, latanoprost acid.[2][4] The therapeutic effect of latanoprost is mediated by its activity as a selective agonist at the prostaglandin F receptor (FP receptor).[1][5] Activation of the FP receptor in the ciliary muscle increases the uveoscleral outflow of aqueous humor, leading to a reduction in IOP.[2][5]

This document provides detailed protocols and data regarding the binding characteristics of the active metabolite of latanoprost, trans-latanoprost acid, to the human FP receptor and other prostanoid receptor subtypes.

Prostaglandin FP Receptor Signaling Pathway

The FP receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gq alpha subunit.[6] Upon agonist binding, such as with latanoprost acid, the receptor activates Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC).[7] This signaling cascade ultimately leads to the physiological response of increased aqueous humor outflow.

Caption: Agonist-induced FP receptor signaling cascade.

Binding Affinity of Latanoprost Acid to Prostanoid Receptors

Competitive radioligand binding assays are crucial for determining the affinity (Ki) and selectivity of a compound for its target receptors. The data presented below summarizes the binding profile of latanoprost acid across a panel of human prostanoid receptors. Latanoprost acid demonstrates high affinity and selectivity for the FP receptor.[8]

Prostanoid Receptor	Ligand	Binding Affinity (Ki, nM)
FP	Latanoprost Acid	98 [8]
EP1	Latanoprost Acid	9540[8]
EP3	Latanoprost Acid	3501[8]
EP4	Latanoprost Acid	41000[8]
DP	Latanoprost Acid	52000[8]
IP	Latanoprost Acid	>90000[8]
TP	Latanoprost Acid	121000[8]

Table 1: Binding affinities of latanoprost acid for various human prostanoid receptors.

Protocol: Competitive Radioligand Binding Assay for the FP Receptor

This protocol describes a method to determine the inhibitory constant (Ki) of trans-latanoprost acid at the human FP receptor using a competitive binding assay with a suitable radioligand, such as [³H]-PGF2α. This type of assay is considered the gold standard for measuring the affinity of a ligand for its target receptor.[9]

I. Materials and Reagents

• Receptor Source : Cell membranes prepared from HEK293 cells stably expressing the human FP receptor.

• Radioligand : [³H]-PGF2α (specific activity ~150-200 Ci/mmol).

• Test Compound : trans-Latanoprost acid.

• Non-specific Binding Control : Unlabeled PGF2α (10 µM).

• Assay Buffer : 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.[10]

• Wash Buffer : Ice-cold 50 mM Tris-HCl, pH 7.4.

• Filtration : 96-well glass fiber filters (e.g., GF/C) presoaked in 0.3% polyethyleneimine (PEI).[10]

• Scintillation Cocktail .

• Equipment : 96-well plates, multichannel pipettes, cell harvester, scintillation counter.

II. Experimental Workflow

The workflow involves preparing the reaction, incubating the components to reach equilibrium, separating the bound from free radioligand, and quantifying the bound radioactivity.

Caption: Workflow for a competitive radioligand binding assay.

III. Step-by-Step Procedure

• Preparation : On the day of the assay, thaw the frozen aliquots of cell membranes containing the FP receptor and resuspend them in the final assay binding buffer.[10] Perform serial dilutions of trans-latanoprost acid in the assay buffer to create a range of concentrations (e.g., 10⁻¹¹ M to 10⁻⁵ M).

• Assay Setup : The assay is performed in a 96-well plate with a final volume of 250 µL per well.[10] Set up triplicate wells for each condition:

  • Total Binding : 50 µL assay buffer + 150 µL membrane suspension + 50 µL [³H]-PGF2α.

  • Non-specific Binding (NSB) : 50 µL unlabeled PGF2α (10 µM) + 150 µL membrane suspension + 50 µL [³H]-PGF2α.

  • Competition Binding : 50 µL of each latanoprost acid dilution + 150 µL membrane suspension + 50 µL [³H]-PGF2α.

• Incubation : Gently agitate the plate and incubate at 30°C for 60 minutes to allow the binding to reach equilibrium.[10]

• Filtration : Terminate the incubation by rapid vacuum filtration through a 96-well glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.[10]

• Washing : Quickly wash the filters four times with ice-cold wash buffer to remove any remaining unbound radioligand.[10]

• Counting : Dry the filter mat, place it in a sample bag, add scintillation cocktail, and seal. Measure the radioactivity retained on the filters using a scintillation counter.[10]

IV. Data Analysis and Interpretation

• Calculate Specific Binding : For each data point, determine the specific binding by subtracting the average counts per minute (CPM) of the non-specific binding (NSB) wells from the CPM of the experimental wells.

  • Specific Binding = Total Binding CPM - NSB CPM

• Generate Competition Curve : Plot the percentage of specific binding against the logarithm of the latanoprost acid concentration. The data should form a sigmoidal dose-response curve.

• Determine IC50 : Use a non-linear regression analysis program (e.g., Prism) to fit the competition curve and determine the concentration of latanoprost acid that inhibits 50% of the specific radioligand binding (the IC50 value).

• Calculate Ki : Convert the IC50 value to the inhibitory constant (Ki) using the Cheng-Prusoff equation:

  • Ki = IC50 / (1 + ([L]/Kd))

  • Where:

    • [L] is the concentration of the radioligand used in the assay.

    • Kd is the equilibrium dissociation constant of the radioligand for the receptor (must be determined separately via a saturation binding experiment).[11]

Conclusion

The data and protocols presented confirm that trans-latanoprost acid is a high-affinity agonist for the prostaglandin FP receptor, with significantly lower affinity for other prostanoid receptor subtypes.[8] This selectivity is the basis for its favorable therapeutic index in the treatment of glaucoma.[12] The provided radioligand binding assay protocol offers a robust and standardized method for researchers to quantify the binding affinity of test compounds like latanoprost at GPCR targets, which is a critical step in drug discovery and pharmacological characterization.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is Latanoprost used for? [synapse.patsnap.com]
• 3. m.youtube.com [m.youtube.com]
• 4. immune-system-research.com [immune-system-research.com]
• 5. droracle.ai [droracle.ai]
• 6. Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma: regulation of proliferation by activation of the epidermal growth factor receptor and mitogen-activated protein kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Prostaglandin F2 alpha enhances tyrosine phosphorylation and DNA synthesis through phospholipase C-coupled receptor via Ca(2+)-dependent intracellular pathway in NIH-3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 10. giffordbioscience.com [giffordbioscience.com]
• 11. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. iovs.arvojournals.org [iovs.arvojournals.org]

Application Notes and Protocols for Cell-Based Assays to Determine Trans-Latanoprost Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Latanoprost (B1674536), a prostaglandin (B15479496) F2α analogue, is a widely prescribed topical medication for reducing intraocular pressure in patients with open-angle glaucoma and ocular hypertension.[1][2] It functions as a prodrug, which is hydrolyzed by corneal esterases to its biologically active form, trans-latanoprost acid.[1] The therapeutic effect of latanoprost acid is mediated through its selective agonism of the Prostaglandin F Receptor (FP receptor), a G-protein coupled receptor (GPCR).[1][2]

Activation of the FP receptor, which is coupled to the Gq alpha subunit, initiates a well-defined signaling cascade. This pathway involves the activation of phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3][4] IP3 subsequently binds to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[3][5] This signaling cascade culminates in various cellular responses, including the modulation of extracellular matrix proteins, which is believed to contribute to the increased uveoscleral outflow of aqueous humor and consequent reduction in intraocular pressure.[6]

These application notes provide detailed protocols for robust and quantitative cell-based assays to characterize the activity of trans-latanoprost acid on the FP receptor. The primary assays detailed are the Calcium Mobilization Assay and the Inositol Monophosphate (IP1) Accumulation Assay, both of which are foundational for screening and characterizing FP receptor agonists.

Signaling Pathway of Trans-Latanoprost Acid

The activation of the FP receptor by trans-latanoprost acid triggers a Gq-mediated signaling pathway, leading to an increase in intracellular calcium.

FP Receptor Gq Signaling Pathway.

Quantitative Data Summary

The following table summarizes the potency (EC50) of trans-latanoprost acid in various functional cell-based assays.

Assay Type	Cell Line	Receptor	EC50 (nM)	Reference
Phosphoinositide Turnover	Human Trabecular Meshwork (h-TM) Cells	Endogenous FP	34.7	[7]
Phosphoinositide Turnover	Mouse NIH3T3 Fibroblasts	Endogenous FP	32	[8]
Phosphoinositide Turnover	Rat A7r5 Vascular Smooth Muscle Cells	Endogenous FP	35	[8]
Phosphoinositide Turnover	HEK293 Cells	Recombinant Human Ocular FP	45.7	[8]
Intracellular Calcium Mobilization	hEP1-5/293-AEQ17 Cells	Recombinant Human EP1	119	[8]
Muscle Contraction	Cat Iris Sphincter Smooth Muscle	Endogenous FP	29.9	[8]

Experimental Protocols

Cell Culture and Maintenance of FP Receptor Expressing Cells

This protocol is suitable for Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO-K1) cells stably or transiently expressing the human FP receptor.

Materials:

• HEK293 or CHO-K1 cells with stable/transient expression of human FP receptor

• Dulbecco's Modified Eagle Medium (DMEM) or Ham's F-12 Nutrient Mixture

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution (10,000 U/mL)

• Geneticin (G418) or other selection antibiotic (for stable cell lines)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA (0.25%)

• Cell culture flasks (T-75) and plates (96-well, black, clear bottom for calcium assays)

Protocol:

• Media Preparation: Prepare complete growth medium by supplementing the basal medium (DMEM or Ham's F-12) with 10% FBS and 1% Penicillin-Streptomycin. For stable cell lines, add the appropriate concentration of selection antibiotic (e.g., 400 µg/mL G418).

• Cell Thawing: Rapidly thaw a cryopreserved vial of cells in a 37°C water bath. Transfer the cell suspension to a sterile centrifuge tube containing 9 mL of pre-warmed complete growth medium. Centrifuge at 200 x g for 5 minutes. Discard the supernatant and resuspend the cell pellet in 10-15 mL of fresh complete growth medium. Transfer to a T-75 flask.

• Cell Maintenance: Incubate cells at 37°C in a humidified atmosphere with 5% CO2. Change the medium every 2-3 days.

• Subculturing: When cells reach 80-90% confluency, remove the medium and wash the cell monolayer once with sterile PBS. Add 2-3 mL of Trypsin-EDTA and incubate at 37°C for 2-5 minutes, or until cells detach. Neutralize the trypsin by adding 7-8 mL of complete growth medium. Centrifuge the cell suspension at 200 x g for 5 minutes. Resuspend the cell pellet in fresh medium and seed into new flasks or plates at the desired density. A typical split ratio for HEK293 cells is 1:6 to 1:10.

Calcium Mobilization Assay

This assay measures the transient increase in intracellular calcium concentration upon FP receptor activation.

Calcium Mobilization Assay Workflow.

Materials:

• HEK293-FP cells

• Black, clear-bottom 96-well microplates

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Calcium-5 Assay Kit)

• Probenecid (optional, to prevent dye leakage)

• Assay Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES)

• Trans-latanoprost acid

• Fluorescence plate reader with kinetic reading capability and automated liquid handling (e.g., FLIPR, FlexStation)

Protocol:

• Cell Seeding: Seed HEK293-FP cells into black, clear-bottom 96-well plates at a density of 40,000-80,000 cells per well in 100 µL of complete growth medium. Incubate for 18-24 hours at 37°C with 5% CO2.

• Dye Loading: Prepare the fluorescent calcium dye solution according to the manufacturer's instructions. This typically involves dissolving the dye in DMSO and then diluting it in Assay Buffer to the final working concentration. Probenecid can be included to inhibit organic anion transporters.

• Remove the growth medium from the cell plate and add 100 µL of the dye loading solution to each well.

• Incubate the plate at 37°C for 45-60 minutes in the dark.

• Compound Preparation: Prepare a serial dilution of trans-latanoprost acid in Assay Buffer at 2x the final desired concentration.

• Measurement: Place the cell plate and the compound plate into the fluorescence plate reader. Set the instrument to measure fluorescence intensity (e.g., excitation at 485 nm, emission at 525 nm for Fluo-4) kinetically.

• Establish a baseline fluorescence reading for 10-20 seconds.

• The instrument will then automatically add 100 µL of the 2x latanoprost acid solution (or buffer for control wells) to the cell plate.

• Continue to record the fluorescence intensity for 60-180 seconds to capture the peak calcium response.

• Data Analysis: The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence. Plot the ΔF against the logarithm of the latanoprost acid concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Inositol Monophosphate (IP1) Accumulation Assay

This assay provides a more stable, endpoint measurement of Gq-coupled receptor activation by quantifying the accumulation of IP1, a downstream metabolite of IP3. The HTRF (Homogeneous Time-Resolved Fluorescence) format is a common and robust method.

IP1 HTRF Assay Workflow.

Materials:

• CHO-K1 or HEK293 cells expressing the FP receptor

• White, low-volume 384-well microplates

• IP-One HTRF Assay Kit (containing IP1-d2 conjugate, anti-IP1-cryptate antibody, and lysis buffer)

• Stimulation Buffer (provided with the kit or prepared, often containing LiCl to inhibit IP1 degradation)

• Trans-latanoprost acid

• HTRF-compatible plate reader

Protocol:

• Cell Seeding: Resuspend cells in their growth medium and seed into a white 384-well plate at a density of 10,000-20,000 cells per well. Incubate overnight at 37°C with 5% CO2.

• Cell Stimulation: Carefully remove the growth medium. Add the stimulation buffer containing a serial dilution of trans-latanoprost acid to the wells. Typically, the final volume for stimulation is 10-20 µL.

• Incubate the plate at 37°C for 30-60 minutes.

• Cell Lysis and Detection: Following the manufacturer's protocol for the IP-One HTRF kit, add the detection reagents. This usually involves adding the IP1-d2 conjugate and the anti-IP1-cryptate antibody, which are diluted in the lysis buffer.

• Incubation: Seal the plate and incubate at room temperature for 1 hour, protected from light.

• Measurement: Read the plate on an HTRF-compatible reader, measuring the fluorescence emission at both 665 nm (acceptor) and 620 nm (donor).

• Data Analysis: Calculate the HTRF ratio (Emission at 665 nm / Emission at 620 nm) * 10,000. The signal is inversely proportional to the amount of IP1 produced. Plot the HTRF ratio against the logarithm of the latanoprost acid concentration and fit the data to a four-parameter logistic (inhibitor) curve to determine the EC50 value. A standard curve using known concentrations of IP1 should be run in parallel to quantify the amount of IP1 produced.[9]

Troubleshooting and Considerations

• Cell Health and Density: Ensure cells are healthy and in the logarithmic growth phase. Optimal cell density for seeding should be determined empirically to achieve a robust assay window.

• Prodrug Hydrolysis: When testing latanoprost (the isopropyl ester prodrug), ensure the cell system has sufficient esterase activity to convert it to the active latanoprost acid. Alternatively, use latanoprost acid directly for characterizing receptor activity.

• Assay Window: A low signal-to-background ratio can be due to low receptor expression, poor cell health, or suboptimal assay conditions (e.g., incubation times, reagent concentrations).

• Compound Interference: In fluorescence-based assays, test compounds may have intrinsic fluorescence or quenching properties. Always run compound-only controls.

• Reagent Quality: Use high-quality, fresh reagents. Latanoprost acid solutions should be prepared fresh from a concentrated stock stored at -20°C or -80°C.

By following these detailed protocols, researchers can effectively and quantitatively assess the activity of trans-latanoprost acid and other potential FP receptor agonists, facilitating drug discovery and development in the field of glaucoma treatment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]
• 3. G protein-coupled receptor - Wikipedia [en.wikipedia.org]
• 4. GPCR Signaling Pathway - GeeksforGeeks [geeksforgeeks.org]
• 5. youtube.com [youtube.com]
• 6. Effect of latanoprost on the extracellular matrix of the ciliary muscle. A study on cultured cells and tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. Latanoprost (free acid) - Labchem Catalog [labchem.com.my]
• 9. IP-3/IP-1 Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Models: Studying Trans-Latanoprost Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Latanoprost (B1674536), a prostaglandin (B15479496) F2α analogue, is a first-line therapy for reducing intraocular pressure (IOP) in patients with open-angle glaucoma and ocular hypertension.[1][2] It is an isopropyl ester prodrug that is hydrolyzed by corneal esterases into its biologically active form, latanoprost acid.[3][4] The primary mechanism of action involves increasing the uveoscleral outflow of aqueous humor.[1][5][6] However, studies also suggest effects on the trabecular meshwork outflow pathway and direct neuroprotective actions on retinal ganglion cells.[7][8][9]

In vitro models are indispensable tools for elucidating the cellular and molecular mechanisms underlying these effects, enabling high-throughput screening, and evaluating the cytotoxicity of new formulations.[10][11][12] These models range from 2D cell monolayers and 3D tissue constructs to organotypic cultures, providing controlled environments to dissect specific biological responses.[13][14] This document provides detailed application notes and protocols for utilizing various in vitro systems to study the multifaceted effects of trans-latanoprost.

Application Notes: Key In Vitro Models and Mechanistic Pathways

Cellular Models for Latanoprost Research

A variety of ocular cell types are used to model the different tissues affected by latanoprost. The choice of model depends on the specific aspect of the drug's mechanism being investigated.

Cell/Tissue Model	Cell Type	Primary Application	Key Findings with Latanoprost	References
Human Trabecular Meshwork (HTM) Cells	Primary or immortalized cells	Studying effects on conventional aqueous outflow pathway, ECM remodeling, and cell contractility.	Increases expression of MMP-1, -3, -17, -24 and TIMP-2, -3, -4.[5][15] Reduces endothelin-1-induced cell contractility.[7]	[5][7][15][16]
Human Ciliary Muscle (HCM) Cells	Primary or immortalized cells	Investigating uveoscleral outflow pathway, ECM remodeling.	Increases expression of MMP-1, -2, -3 and TIMP-1.[17][18] Reduces collagen types I, III, and IV.[18][19]	[17][18]
Human Nonpigmented Ciliary Epithelial (NPE) Cells	Immortalized cell lines (e.g., ODM-2)	Studying aqueous humor dynamics and tissue remodeling.	Induces MMP-1 expression via a COX-2-dependent mechanism involving p38 and p42/44 MAPK pathways.[20]	[20]
Retinal Ganglion Cells (RGCs)	Primary rat RGCs or cell lines (e.g., RGC-5)	Evaluating direct neuroprotective and anti-apoptotic effects.	Increases cell viability, reduces caspase-3 activation, and suppresses glutamate-induced intracellular calcium influx.[21][22] Activates NF-κB and p44/p42 MAPK pathways.[23][24]	[21][22][23][24]
Human Corneal & Conjunctival Epithelial Cells	Primary or immortalized cells	Assessing drug permeation, metabolism, and ocular surface toxicity.	Latanoprost is hydrolyzed to latanoprost acid.[4] Cytotoxicity is primarily associated with the preservative (BAK) rather than the active drug.[25][26]	[14][25][26]
Cultured Human Anterior Segments	Organotypic tissue culture	Provides an integrated model to study direct effects on trabecular outflow facility, eliminating the uveoscleral pathway.	Latanoprost free acid significantly increases outflow facility.[8]	[8]

Experimental Workflow for In Vitro Latanoprost Studies

A typical workflow involves cell culture, treatment with latanoprost acid, and subsequent analysis using various molecular and cellular assays.

General workflow for in vitro latanoprost studies.

Key Signaling Pathways Activated by Latanoprost

Latanoprost acid binds to the prostaglandin F2α (FP) receptor, a G-protein coupled receptor, primarily in ciliary muscle and trabecular meshwork cells.[1][27] This initiates signaling cascades that upregulate the expression of matrix metalloproteinases (MMPs), enzymes that degrade extracellular matrix components like collagen.[9][19] This remodeling is thought to increase the spaces within the ciliary muscle and trabecular meshwork, reducing resistance to aqueous humor outflow.[5][18]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Latanoprost ophthalmic solution in the treatment of open angle glaucoma or raised intraocular pressure: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. iovs.arvojournals.org [iovs.arvojournals.org]
• 6. What is the mechanism of Latanoprost? [synapse.patsnap.com]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. Prostaglandins Increase Trabecular Meshwork Outflow Facility in Cultured Human Anterior Segments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Update on the Mechanism of Action of Topical Prostaglandins for Intraocular Pressure Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. iovs.arvojournals.org [iovs.arvojournals.org]
• 11. karger.com [karger.com]
• 12. frontiersin.org [frontiersin.org]
• 13. View of Modeling experimental glaucoma for screening studies of antiglaucomatous activity | Research Results in Pharmacology [rrpharmacology.ru]
• 14. iovs.arvojournals.org [iovs.arvojournals.org]
• 15. Effect of latanoprost on the expression of matrix metalloproteinases and their tissue inhibitors in human trabecular meshwork cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effect of Prostaglandin Analogs: Latanoprost, Bimatoprost, and Unoprostone on Matrix Metalloproteinases and Their Inhibitors in Human Trabecular Meshwork Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. iovs.arvojournals.org [iovs.arvojournals.org]
• 18. Effect of latanoprost on the extracellular matrix of the ciliary muscle. A study on cultured cells and tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Latanoprost - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Latanoprost induces matrix metalloproteinase-1 expression in human nonpigmented ciliary epithelial cells through a cyclooxygenase-2-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Latanoprost protects rat retinal ganglion cells from apoptosis in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. ovid.com [ovid.com]
• 23. iovs.arvojournals.org [iovs.arvojournals.org]
• 24. Latanoprost rescues retinal neuro-glial cells from apoptosis by inhibiting caspase-3, which is mediated by p44/p42 mitogen-activated protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. iovs.arvojournals.org [iovs.arvojournals.org]
• 26. iovs.arvojournals.org [iovs.arvojournals.org]
• 27. iovs.arvojournals.org [iovs.arvojournals.org]

Revolutionizing Glaucoma Research: In Vivo Animal Models for Trans-Latanoprost Efficacy Testing

Introduction: Latanoprost (B1674536), a prostaglandin (B15479496) F2α analog, is a first-line therapy for open-angle glaucoma and ocular hypertension, primarily functioning by reducing intraocular pressure (IOP).[1][2][3] Its efficacy is attributed to its action as a selective prostanoid FP receptor agonist, which increases the uveoscleral outflow of aqueous humor.[4][5] Preclinical in vivo testing is a cornerstone of developing and validating novel formulations and delivery systems for this potent therapeutic agent. This document provides detailed application notes and protocols for utilizing various animal models in the in vivo assessment of trans-Latanoprost, offering a guide for researchers, scientists, and drug development professionals.

Commonly Utilized Animal Models

The selection of an appropriate animal model is critical for the translatability of preclinical findings to clinical applications.[6][7] While a variety of species have been employed in ophthalmic research, the most relevant for Latanoprost studies include non-human primates, canines, and rodents. Notably, rabbits are not a suitable model for studying the IOP-lowering effects of Latanoprost due to a lack of efficacy in this species.[6]

Table 1: Summary of Animal Models for In Vivo Trans-Latanoprost Testing

Animal Model	Key Advantages	Reported IOP Reduction with Latanoprost (0.005%)	Recommended Tonometry Method
Monkeys (e.g., Cynomolgus)	High physiological and anatomical similarity to the human eye, providing highly translatable data.[6]	Significant IOP reduction (mechanism is an increase in uveoscleral outflow).[8]	Applanation Tonometry (e.g., Perkins handheld tonometer), Electronic Tonometry (e.g., Tono-Pen).
Dogs (e.g., Beagles)	Good response to Latanoprost, with significant IOP reduction.[8]	25% in healthy dogs; up to 60% in glaucomatous dogs.[8]	Applanation, Rebound (e.g., TonoVet), or Electronic Tonometry (e.g., Tono-Pen).[9][10]
Cats	Variable response; some studies show IOP reduction in glaucomatous cats, but not consistently in healthy cats.[8][11]	Up to 63% acute reduction in cats with primary congenital glaucoma.[11]	Rebound Tonometry (e.g., TonoVet) is well-suited for their small globes.[12]
Rats (e.g., Wistar, Brown Norway)	Cost-effective for initial screening; established models of ocular hypertension are available.	Biphasic response: initial hypertension followed by a prolonged hypotensive phase.	Rebound Tonometry (e.g., TonoLab) is accurate and easy to use.[13]
Mice (e.g., NIH Swiss, C57-BL/6)	Valuable for genetic studies and understanding molecular mechanisms.	Dose-dependent decrease, with the largest decrease of 14% ± 8% observed 2 hours after treatment with 0.01% Latanoprost.[14]	Rebound Tonometry (e.g., TonoLab) is suitable for small eyes.[13]

Experimental Protocols

General Considerations for All Animal Models:

• Animal Welfare: All procedures should be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

• Anesthesia: The choice of anesthesia can significantly impact IOP. Inhalational anesthesia is often preferred as it may have less effect on IOP compared to injectable agents like ketamine. If ketamine is used, IOP measurements should be taken immediately after induction.[9]

• Drug Administration: Topical administration is the most common route. A calibrated micropipette should be used to instill a precise volume (e.g., 2-30 µL depending on the species) into the lower conjunctival sac.[14][15] The eyelids should be held together for a few seconds to prevent rapid washout.[15]

• IOP Measurement: Baseline IOP should be established before drug administration. Measurements should be taken at multiple time points post-administration to capture the full pharmacodynamic profile. The contralateral eye can often serve as a vehicle-treated control.

Protocol 1: Topical Administration and IOP Measurement in a Canine Model

Objective: To evaluate the IOP-lowering efficacy of a trans-Latanoprost formulation in healthy or glaucomatous dogs.

Materials:

• Trans-Latanoprost formulation (e.g., 0.005% solution)

• Vehicle control

• Topical anesthetic (e.g., proparacaine (B1679620) hydrochloride)

• Calibrated tonometer (e.g., Tono-Pen AVIA, TonoVet)

• Healthy or glaucomatous Beagle dogs

Procedure:

• Acclimatization and Baseline Measurement:

  • Acclimatize the dogs to the handling and IOP measurement procedures to minimize stress-induced IOP fluctuations.

  • Measure baseline IOP in both eyes at least twice daily for 5 days to establish a consistent diurnal curve.[8]

• Drug Administration:

  • On the day of the experiment, administer one drop of the trans-Latanoprost formulation to one eye (treated eye) and the vehicle to the contralateral eye (control eye).[8]

  • Administration can be once or twice daily.[8]

• IOP Measurement:

  • Instill a drop of topical anesthetic in each eye prior to tonometry.

  • Measure IOP at 0, 1, 2, 4, 6, 8, 12, and 24 hours after the first treatment.[8]

  • For chronic studies, continue administration and measure IOP at consistent times daily.

• Data Analysis:

  • Calculate the mean IOP and standard deviation for each time point.

  • Determine the percentage of IOP reduction from baseline for the treated eye compared to the control eye.

Protocol 2: Evaluation of Trans-Latanoprost in a Rodent Model (Rats)

Objective: To assess the effect of a trans-Latanoprost formulation on IOP in normotensive rats.

Materials:

• Trans-Latanoprost formulation

• Vehicle control

• Rebound tonometer (e.g., TonoLab)

• Normotensive rats (e.g., Wistar or Brown Norway)

Procedure:

• Habituation:

  • Habituate the conscious rats to the restraint and tonometry procedure to obtain accurate IOP measurements.[13]

• Baseline IOP:

  • Measure baseline IOP in conscious animals. The resting IOP in Wistar rats is approximately 18.4 ± 0.1 mm Hg.[13]

• Topical Administration:

  • Topically administer a small, precise volume (e.g., 5 µL) of the trans-Latanoprost formulation or vehicle to the eye.

• Post-Treatment IOP Measurement:

  • Measure IOP at 1, 2, 4, 5, and 6 hours post-administration to capture the biphasic response.[16]

• Data Analysis:

  • Plot the change in IOP from baseline over time for both treated and control groups.

  • Statistically compare the IOP changes between the groups at each time point.

Signaling Pathways and Experimental Workflows

The mechanism of action of Latanoprost involves the activation of the prostaglandin F (FP) receptor, which initiates a signaling cascade leading to the remodeling of the extracellular matrix in the uveoscleral pathway. This is primarily achieved through the increased activity of matrix metalloproteinases (MMPs).[1][4] Additionally, Latanoprost has been shown to have potential neuroprotective effects through the PI3K-Akt-mTOR signaling pathway.[17]

Caption: Latanoprost signaling pathway.

Caption: In vivo experimental workflow.

Summary of Quantitative Data

The efficacy of Latanoprost in reducing IOP varies across different animal models and disease states (healthy vs. glaucomatous).

Table 2: IOP Reduction with Topical Latanoprost in Various Animal Models

Animal Model	Condition	Latanoprost Concentration	Mean IOP Reduction	Peak Effect Time	Reference
Dogs	Healthy	0.005%	25%	-	[8]
Dogs	Glaucomatous	0.005%	Up to 60%	-	[8]
Cats	Primary Congenital Glaucoma	0.005%	Up to 63%	3 hours	[11]
Rats (Brown Norway)	Normotensive	60 ng	-4.79 ± 0.65 mmHg	5 hours	[16]
Mice (NIH Swiss)	Normotensive	0.01%	14% ± 8%	2 hours	[14]

The in vivo evaluation of trans-Latanoprost formulations is essential for their preclinical development. The selection of an appropriate animal model, coupled with robust experimental protocols and accurate IOP measurement techniques, is paramount for obtaining reliable and translatable data. Non-human primates and canines represent highly relevant models due to their positive response to Latanoprost. Rodent models are valuable for initial screening and mechanistic studies. By following the detailed protocols and considering the data presented, researchers can effectively assess the efficacy of novel trans-Latanoprost formulations for the treatment of glaucoma.

References

• 1. Latanoprost - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. What is the mechanism of Latanoprost? [synapse.patsnap.com]
• 4. droracle.ai [droracle.ai]
• 5. go.drugbank.com [go.drugbank.com]
• 6. ophthalmologytimes.com [ophthalmologytimes.com]
• 7. wellbeingintlstudiesrepository.org [wellbeingintlstudiesrepository.org]
• 8. researchgate.net [researchgate.net]
• 9. Non-Invasive intraocular pressure measurement in animals models of glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. animaleyecare.com.au [animaleyecare.com.au]
• 11. Effect of Topical Latanoprost 0.005% on Intraocular Pressure and Pupil Diameter in Normal and Glaucomatous Cats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. vettimes.co.uk [vettimes.co.uk]
• 13. iovs.arvojournals.org [iovs.arvojournals.org]
• 14. Reduction of intraocular pressure in mouse eyes treated with latanoprost - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Ocular Drug Distribution After Topical Administration: Population Pharmacokinetic Model in Rabbits - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Latanoprost-Induced Changes in Rat Intraocular Pressure: Direct or Indirect? - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Latanoprost Promotes Neurite Outgrowth in Differentiated RGC-5 Cells via the PI3K-Akt-mTOR Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Protocol for the Separation of Latanoprost and its trans-Isomer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Latanoprost (B1674536) is a prostaglandin (B15479496) F2α analogue utilized in the management of glaucoma and ocular hypertension. During its synthesis and storage, impurities such as the 5,6-trans-latanoprost isomer can form, necessitating robust analytical methods to ensure the quality and safety of the final drug product. High-Performance Liquid Chromatography (HPLC) is a precise and reliable technique for separating and quantifying latanoprost from its related substances.[1] This document provides a detailed protocol for the separation of latanoprost and its trans-isomer using a normal-phase HPLC method, which has been demonstrated to achieve baseline separation of these compounds.[2][3]

Chromatographic Conditions

A normal-phase HPLC method is particularly effective for separating the structurally similar latanoprost and its trans-isomer.[1] The following table summarizes the key parameters for this method.

Parameter	Value
Stationary Phase	NH2 Column
Mobile Phase	Heptane:2-propanol:Acetonitrile (93:6:1 v/v/v) with 0.5 mL/L water
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	210 nm
Injection Volume	20 µL

Experimental Protocol

The following protocol outlines the step-by-step procedure for the HPLC analysis of latanoprost and its trans-isomer.

1. Reagent and Sample Preparation

• Mobile Phase Preparation:

  • Carefully measure and mix 930 mL of heptane, 60 mL of 2-propanol, and 10 mL of acetonitrile.

  • Add 0.5 mL of HPLC-grade water to the mixture.

  • Sonicate the mobile phase for 15 minutes to degas.

• Standard Solution Preparation:

  • Accurately weigh and dissolve a known amount of latanoprost and trans-latanoprost reference standards in the mobile phase to achieve a desired concentration (e.g., 50 µg/mL).

• Sample Solution Preparation:

  • Dissolve the latanoprost bulk drug substance or sample in the mobile phase to achieve the desired concentration.

2. HPLC System Setup and Equilibration

• Set up the HPLC system with the NH2 column.

• Purge the pump with the prepared mobile phase.

• Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes, or until a stable baseline is achieved.

• Set the column oven temperature to 25°C and the UV detector wavelength to 210 nm.

3. Chromatographic Analysis

• Inject 20 µL of the standard solution to identify the retention times of latanoprost and trans-latanoprost.

• Inject 20 µL of the sample solution.

• Record the chromatograms and integrate the peaks corresponding to latanoprost and trans-latanoprost.

4. Data Analysis

• Identify the peaks in the sample chromatogram by comparing the retention times with those from the standard chromatogram.

• Calculate the amount of trans-latanoprost in the sample using the peak areas and the concentration of the standard.

Method Validation Parameters

While this document focuses on the separation protocol, a full method validation according to ICH guidelines is necessary for use in a regulated environment.[4] Key validation parameters include:

• Linearity: The method has been shown to be linear for latanoprost in the range of 40–60 µg/mL.[4] For related substances, linearity was confirmed in the range of 0.05–2.77 µg/mL with a correlation coefficient of r = 0.999.[4]

• Accuracy: Recoveries for latanoprost are typically within 98.0–102.0%.[4]

• Precision: The relative standard deviation (RSD) for replicate injections should be less than 2.0%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): For latanoprost, the LOD and LOQ have been reported as 0.025 µg/mL and 0.35 µg/mL, respectively.[4]

Experimental Workflow Diagram

Caption: Workflow for the HPLC separation of latanoprost and trans-latanoprost.

References

• 1. akjournals.com [akjournals.com]
• 2. researchgate.net [researchgate.net]
• 3. Validated Liquid Chromatographic Method for Analysis of the Isomers of Latanoprost | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for the Quality Control of Latanoprost, Including trans-Latanoprost Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the pharmaceutical quality control of Latanoprost (B1674536), with a specific focus on the identification and quantification of related substances, including the critical isomer, trans-Latanoprost. The methodologies outlined are essential for ensuring the safety, efficacy, and stability of Latanoprost ophthalmic solutions.

Application Notes

Latanoprost, a prostaglandin (B15479496) F2α analogue, is a widely used medication for the treatment of glaucoma and ocular hypertension.[1] It functions by increasing the uveoscleral outflow of aqueous humor, thereby reducing intraocular pressure.[1] The active pharmaceutical ingredient (API) is an isopropyl ester prodrug that is hydrolyzed in the cornea to its biologically active form, Latanoprost acid.[2]

The chemical structure of Latanoprost contains several chiral centers, making it susceptible to the formation of various isomers during synthesis and storage.[3] One of the most significant process-related impurities and degradants is 5,6-trans-Latanoprost . The presence of this and other related substances must be carefully controlled to ensure the therapeutic efficacy and safety of the final drug product.[1] Regulatory bodies such as the FDA and EMA have established stringent guidelines for the acceptable levels of impurities in pharmaceutical formulations.[1]

High-Performance Liquid Chromatography (HPLC) is the most prevalent analytical technique for the quantification of Latanoprost and its related substances.[1][2][4][5] Both normal-phase and reversed-phase HPLC methods have been developed and validated for this purpose.[4][6]

Key Quality Control Parameters:

• Assay of Latanoprost: To ensure the correct dosage and potency of the drug product.

• Impurity Profiling: To identify and quantify related substances, including isomers like 15(S)-Latanoprost and 5,6-trans-Latanoprost, as well as degradation products like Latanoprost acid and 15-keto-Latanoprost.[2][4]

• Stability Testing: To evaluate the degradation of Latanoprost under various stress conditions such as heat, light, and humidity.[7][8][9]

• Preservative Content: To quantify the amount of preservative, such as benzalkonium chloride (BAC), in the formulation.[3]

The following sections provide detailed experimental protocols and data to aid in the establishment of robust quality control procedures for Latanoprost pharmaceutical products.

Data Presentation

The following tables summarize quantitative data from various validated analytical methods for the quality control of Latanoprost.

Table 1: HPLC Method Parameters for Latanoprost and Related Substances Analysis

Parameter	Method 1 (Normal-Phase)[4]	Method 2 (Reversed-Phase)[5][6]	Method 3 (Reversed-Phase for Related Substances)[2]
Column	Luna NH2 (250 mm x 4.6 mm, 5 µm)	Agilent Eclipse XDB-C18 (150 x 4.6 mm, 3.5 µm) / Altima C-18 (250 x 4 mm, 10 µm)	Chiral and Cyano columns in a combined system
Mobile Phase	n-heptane–2-propanol–acetonitrile (B52724) (93:6:1, v/v) with 0.5 mL L−1 water	Acetonitrile and water (70:30, v/v) with 0.1% v/v trifluoroacetic acid, pH 3.0 / Acetonitrile-phosphate buffer pH 4.5 (650:350)	Reverse-phase gradient elution
Flow Rate	1 mL min-1	1 mL min-1	Not specified
Detection	UV at 210 nm	UV at 205 nm	UV at 210 nm
Column Temp.	25°C	Not specified	Not specified
Injection Vol.	20 µL	Not specified	Not specified

Table 2: Validation Data for HPLC Methods

Parameter	Latanoprost	15(S)-Latanoprost (Impurity I)[4]	5,6-trans-Latanoprost (Impurity II)[4]	Latanoprost (Related Substances Method)[2]
Linearity Range	1 - 10 µg/mL[4] / 0.0125 - 1 µg/mL[5] / 40 - 60 µg/mL[2]	0.5 - 15 µg/mL	3 - 24 µg/mL	0.05 - 2.77 µg/mL
Correlation Coefficient (r²)	> 0.98[4] / 0.999[2][5]	> 0.98	> 0.98	0.999
LOD	Not specified	Not specified	Not specified	0.025 µg/mL
LOQ	Not specified	Not specified	Not specified	0.35 µg/mL
Accuracy (% Recovery)	100.15% (average)[5] / 98.0 - 102.0%[2]	Not specified	Not specified	90.0 - 110.0% (for impurities)
Precision (RSD)	< 2.0% (intra- and inter-day)[5]	Not specified	Not specified	Not specified

Table 3: Common Impurities of Latanoprost and their Acceptance Criteria

Impurity Name	Type	Typical Acceptance Criteria (as per Ph. Eur.)
5,6-trans-Latanoprost	Process Impurity / Degradant	≤ 3.5%
15(S)-Latanoprost	Process Impurity	≤ 0.5%
Latanoprost Acid	Degradant	Varies; often specified in stability studies
15-keto-Latanoprost	Degradant	Minor degradant
Latanoprost Enantiomer	Process Impurity	~0.15%

Experimental Protocols

Protocol for HPLC Analysis of Latanoprost and its Isomers (Normal-Phase)

This protocol is adapted from a validated method for the baseline separation of Latanoprost, 15(S)-Latanoprost, and 5,6-trans-Latanoprost.[4]

Objective: To separate and quantify Latanoprost and its isomers in bulk drug substance and pharmaceutical formulations.

Materials and Reagents:

• Latanoprost reference standard

• 15(S)-Latanoprost reference standard

• 5,6-trans-Latanoprost reference standard

• n-heptane (HPLC grade)

• 2-propanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Deionized water (18 MΩ·cm)

• Latanoprost sample (bulk drug or ophthalmic solution)

Equipment:

• HPLC system with a UV-Vis detector

• Data acquisition and processing software

• Luna NH2 column (250 mm x 4.6 mm, 5 µm)

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Chromatographic Conditions:

• Mobile Phase: n-heptane–2-propanol–acetonitrile (93:6:1, v/v) with 0.5 mL L−1 water.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: 210 nm

• Injection Volume: 20 µL

Procedure:

• Mobile Phase Preparation:

  • Carefully measure and mix 930 mL of n-heptane, 60 mL of 2-propanol, and 10 mL of acetonitrile.

  • Add 0.5 mL of deionized water.

  • Filter the mobile phase through a 0.45 µm filter and degas under vacuum.

• Standard Solution Preparation:

  • Accurately weigh and dissolve appropriate amounts of Latanoprost, 15(S)-Latanoprost, and 5,6-trans-Latanoprost reference standards in the mobile phase to prepare individual stock solutions.

  • Prepare a mixed standard solution by diluting the stock solutions with the mobile phase to achieve final concentrations within the linear range (e.g., Latanoprost: 5 µg/mL, Impurities: 1 µg/mL).

• Sample Preparation:

  • Bulk Drug: Accurately weigh and dissolve the Latanoprost bulk drug substance in the mobile phase to obtain a final concentration of approximately 50 µg/mL.

  • Ophthalmic Solution: A lyophilization step may be employed to concentrate the sample before dissolving the residue in the mobile phase to achieve a suitable concentration.[10]

• Chromatographic Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the diluent (mobile phase) as a blank.

  • Inject the mixed standard solution to verify system suitability (resolution, peak shape, retention times).

  • Inject the sample solution.

  • Identify the peaks based on the retention times of the standards.

  • Quantify the impurities using the peak areas and the concentration of the corresponding standards.

Protocol for Stability-Indicating HPLC Method (Reversed-Phase)

This protocol outlines a general approach for a stability-indicating method based on common practices.[2][7][9]

Objective: To assess the stability of Latanoprost in ophthalmic solutions under forced degradation conditions.

Materials and Reagents:

• Latanoprost ophthalmic solution

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA) or phosphate (B84403) buffer

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

Equipment:

• HPLC system with a UV-Vis or PDA detector

• C18 analytical column (e.g., Agilent Eclipse XDB-C18, 150 x 4.6 mm, 3.5 µm)

• pH meter

• Oven, UV light chamber, water bath

Procedure:

• Forced Degradation Studies:

  • Acid Hydrolysis: Mix the drug solution with 0.1 M HCl and heat at 60°C for a specified duration. Neutralize before injection.

  • Base Hydrolysis: Mix the drug solution with 0.1 M NaOH at room temperature for a specified duration. Neutralize before injection.

  • Oxidative Degradation: Treat the drug solution with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Store the drug solution at elevated temperatures (e.g., 50°C, 70°C) for a defined period.[7][11]

  • Photolytic Degradation: Expose the drug solution to UV light.

• Chromatographic Analysis:

  • Develop a reversed-phase HPLC method capable of separating Latanoprost from its degradation products. A typical mobile phase could be a gradient of acetonitrile and water with an acidic modifier like TFA.

  • Analyze the stressed samples alongside an unstressed control sample.

  • The peak purity of the Latanoprost peak in the stressed samples should be assessed using a PDA detector to ensure no co-eluting degradants.

Visualizations

Experimental Workflow for HPLC Analysis

References

• 1. veeprho.com [veeprho.com]
• 2. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 4. akjournals.com [akjournals.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Thermal Stability of Bimatoprost, Latanoprost, and Travoprost Under Simulated Daily Use - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scholars.northwestern.edu [scholars.northwestern.edu]
• 9. researchgate.net [researchgate.net]
• 10. CN103543216A - Method for determining impurities in latanoprost eye drops - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Stability of trans-Latanoprost in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of trans-Latanoprost in solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of trans-Latanoprost in solution?

A1: The stability of trans-Latanoprost in aqueous solutions is primarily influenced by several factors:

• pH: Extreme pH conditions, both acidic and alkaline, can lead to significant degradation.[1][2]

• Temperature: Elevated temperatures accelerate the degradation of Latanoprost (B1674536).[2][3][4] Unopened bottles should be stored under refrigeration at 2 to 8°C (36–46°F).[5] Once opened, it can be stored at room temperature up to 25°C (77°F) for up to 6 weeks.[5]

• Light: Exposure to light, particularly UV radiation, can cause photo-induced degradation.[2][6][7] Formulations should be protected from light.[7]

• Oxidation: Latanoprost is susceptible to oxidation, which can lead to the formation of degradation products.[1][2]

• Packaging: The type of container can impact stability. Latanoprost is highly lipophilic and can be absorbed into plastic containers.[2] Gas-tight containers may improve stability.[1][2]

Q2: What are the major degradation products of trans-Latanoprost?

A2: The primary degradation products of trans-Latanoprost identified in stability studies include:

• Latanoprost acid: Formed through the hydrolysis of the isopropyl ester of Latanoprost.[6][8] This is a major degradant in aqueous solutions.[8]

• 15-keto-Latanoprost: An oxidation product.[6][9]

• 5,6-trans-Latanoprost: An isomer of Latanoprost.[6][9]

• (15S)-Latanoprost: An epimer of Latanoprost.[6]

Q3: How can the stability of a trans-Latanoprost solution be improved?

A3: Several strategies can be employed to enhance the stability of trans-Latanoprost solutions:

• pH Optimization: Maintaining the pH of the solution within a range of 5.0 to 6.25 has been shown to improve stability.[10]

• Use of Additives: The addition of surfactants, such as polyethylene (B3416737) glycol monostearates, can form micelles that protect Latanoprost from hydrolysis and adsorption to containers.[11] ε-aminocaproic acid has also been shown to stabilize Latanoprost.[10]

• Appropriate Packaging: Using gas-tight containers and materials with low absorption characteristics can prevent degradation and loss of the active ingredient.[1][2]

• Controlled Storage Conditions: Strict adherence to recommended storage temperatures (refrigeration for unopened bottles) and protection from light are crucial.[5][7]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Loss of Potency/Lower than Expected Concentration	Chemical Degradation: Exposure to high temperatures, extreme pH, or light.[1][2][3]	Verify storage conditions (temperature and light protection). Analyze the pH of the solution. Perform a forced degradation study to identify potential degradation pathways.
Adsorption to Container: Latanoprost is lipophilic and can adsorb to certain plastics.[2][11]	Evaluate different container materials. Consider the use of formulations containing surfactants to prevent adsorption.[11]
Evaporation: Improperly sealed containers can lead to solvent evaporation and an artificially high concentration reading.[3]	Ensure containers are properly sealed. For long-term studies, consider monitoring weight loss of the container.
Presence of Unknown Peaks in Chromatogram	Degradation Products: Formation of new chemical entities due to stress conditions.[1][2]	Characterize the unknown peaks using mass spectrometry (MS) to identify potential degradation products. Compare the chromatogram to that of a forced degradation sample.
Impurities from Excipients or Container Leachables: Interaction with formulation components or leaching from the container.	Analyze blank solutions containing only the excipients and stored in the same container to identify any interfering peaks.
Inconsistent Results Between Batches	Variability in Formulation: Differences in the quality or concentration of excipients.	Ensure consistent sourcing and quality control of all formulation components.
Inconsistent Storage/Handling: Variations in temperature, light exposure, or handling procedures between batches.	Standardize and meticulously document all storage and handling procedures.

Quantitative Data Summary

Table 1: Summary of trans-Latanoprost Degradation under Forced Stress Conditions

Stress Condition	Reagent/Level	Duration	Degradation Rate/Extent	Reference
Thermal Stress	37°C	30 days	0.15 µg/mL/day	[3]
50°C	30 days	0.29 µg/mL/day	[3]
Alkaline Hydrolysis	0.2 M NaOH	Not Specified	Complete hydrolysis to Latanoprost acid	[6]
Acid Hydrolysis	5 M HCl	4 hours	Significant degradation	[2]
Oxidation	30% H₂O₂	6 hours	Significant degradation	[2]
Photodegradation	White Light	24 hours	Significant degradation	[2]
UV Light	Not Specified	Unstable	[7]

Table 2: Stability of Latanoprost Ophthalmic Solution Under Simulated Patient Use

Storage Condition	Duration	Mean Concentration (µg/mL)	% of Labeled Amount	Reference
Room Temperature (Patient Use)	4-6 weeks	48.31 ± 2.31	94% within 90-110%	[5][12]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for trans-Latanoprost

This protocol outlines a general method for the analysis of trans-Latanoprost and its degradation products. Specific parameters may need to be optimized for different formulations.

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system with a UV detector is typically used.[12][13]

• Column: A reverse-phase C18 column is commonly employed.[13]

• Mobile Phase: A mixture of an acidic buffer (e.g., 0.05% trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile) is often used in a gradient elution mode.[13]

• Flow Rate: A typical flow rate is 1 mL/min.[13]

• Detection: UV detection is performed at approximately 210 nm.[6][13]

• Sample Preparation: Samples are diluted to an appropriate concentration with the mobile phase or a suitable diluent.

• Validation: The method should be validated according to ICH guidelines for linearity, precision, accuracy, specificity, and robustness.[6]

Protocol 2: Forced Degradation Study

Forced degradation studies are essential to understand the degradation pathways and to develop stability-indicating analytical methods.

• Acid Hydrolysis: Treat the Latanoprost solution with an acid (e.g., 0.1 M HCl) at an elevated temperature (e.g., 60°C) for a specified period. Neutralize the solution before analysis.

• Base Hydrolysis: Treat the Latanoprost solution with a base (e.g., 0.1 M NaOH) at room temperature or a slightly elevated temperature. Neutralize the solution before analysis.

• Oxidative Degradation: Expose the Latanoprost solution to an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

• Thermal Degradation: Store the Latanoprost solution at a high temperature (e.g., 70°C) in a temperature-controlled oven.

• Photodegradation: Expose the Latanoprost solution to a light source (e.g., UV lamp or a photostability chamber) as per ICH guidelines.

• Analysis: Analyze the stressed samples using a validated stability-indicating HPLC method to separate the degradation products from the parent drug.

Visualizations

Caption: Experimental workflow for a typical trans-Latanoprost stability study.

Caption: Major degradation pathways of trans-Latanoprost.

Caption: Troubleshooting decision tree for loss of trans-Latanoprost potency.

References

• 1. Stability of latanoprost in generic formulations using controlled degradation and patient usage simulation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scholars.northwestern.edu [scholars.northwestern.edu]
• 4. Thermal Stability of Bimatoprost, Latanoprost, and Travoprost Under Simulated Daily Use - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iovs.arvojournals.org [iovs.arvojournals.org]
• 6. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 8. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. US20110118348A1 - Methods of stabilizing latanoprost in an aqueous solution - Google Patents [patents.google.com]
• 11. The stabilization mechanism of latanoprost - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Concentration of latanoprost ophthalmic solution after 4 to 6 weeks' use in an eye clinic setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

preventing isomerization of latanoprost to trans-latanoprost

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the isomerization of latanoprost (B1674536) to its inactive trans-isomer. Below you will find frequently asked questions and troubleshooting guides to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are latanoprost and trans-latanoprost?

Latanoprost is a prostaglandin (B15479496) F2α analogue and a potent selective FP receptor agonist. It is a medication used to lower intraocular pressure in individuals with open-angle glaucoma or ocular hypertension. Its chemical structure features a cis-double bond between carbons 5 and 6, which is crucial for its biological activity. Trans-latanoprost, specifically 5,6-trans-latanoprost, is an isomer of latanoprost where the double bond between carbons 5 and 6 has a trans (E) configuration instead of the naturally occurring cis (Z) configuration.[1] This structural change significantly impacts its pharmacological activity.

Q2: Why is it important to prevent the isomerization of latanoprost?

Q3: What causes latanoprost to isomerize to trans-latanoprost?

The isomerization of latanoprost is primarily caused by exposure to certain environmental factors. The main contributors to this degradation are:

• Temperature: Latanoprost is thermally unstable.[1][2] Elevated temperatures can provide the energy needed to overcome the rotational barrier of the double bond, leading to isomerization. Studies have shown significant degradation at temperatures of 50°C and above.[1][2]

• Light: Exposure to light, particularly ultraviolet (UV) radiation, can induce isomerization.[2][3] UV light can promote the formation of free radicals, which can catalyze the conversion from the cis to the trans form.[2]

• Extreme pH: Latanoprost is susceptible to degradation under extreme acidic or alkaline conditions.[3][4] These conditions can catalyze both the hydrolysis of the ester group and potentially the isomerization of the double bond.

While the exact mechanism is complex, a plausible pathway for isomerization, especially when initiated by heat or light, is through a free-radical-mediated process. A radical initiator can add to the double bond, forming a carbon-centered radical intermediate. This allows for free rotation around the carbon-carbon single bond. Subsequent elimination of the radical initiator can result in the formation of the more thermodynamically stable trans-isomer.

Q4: What are the recommended storage conditions for latanoprost?

To ensure the stability of latanoprost and prevent isomerization, the following storage conditions are recommended:

• Unopened Bottles: Unopened containers of latanoprost solution should be stored in a refrigerator at 2°C to 8°C (36°F to 46°F).[5][6] This helps to minimize thermal degradation.

• Opened Bottles: Once opened, a bottle of latanoprost can be stored at room temperature, up to 25°C (77°F), for up to 6 weeks.[5][6] It is crucial to protect the solution from light during storage.[5][7]

• Protection from Light: At all times, latanoprost solutions should be protected from direct light.[5][7] Storing the container in its original packaging can help achieve this.

Q5: How should I handle latanoprost during experiments to minimize degradation?

To maintain the integrity of latanoprost during experimental procedures, consider the following best practices:

• Temperature Control: Prepare and handle latanoprost solutions at controlled room temperature or on ice, where appropriate. Avoid heating solutions unless it is a specified part of your protocol.

• Light Protection: Use amber-colored vials or wrap containers in aluminum foil to protect the solution from light, especially if experiments are conducted over extended periods.

• pH Control: Maintain the pH of solutions within a stable range, as latanoprost is formulated at a pH of approximately 6.7.[6] Avoid strongly acidic or basic conditions.

• Use Fresh Solutions: Whenever possible, prepare fresh solutions of latanoprost for your experiments. If storing stock solutions, do so under the recommended refrigerated and light-protected conditions.

• Inert Atmosphere: For long-term storage or sensitive experiments, consider purging the container with an inert gas like nitrogen or argon to minimize oxidative degradation, which can generate free radicals.

Troubleshooting Guide

Quantitative Stability Data

The stability of latanoprost is highly dependent on temperature. The table below summarizes the degradation kinetics at elevated temperatures.

Temperature (°C)	t90 (Time for 10% degradation)	Reference
4	Stable for at least 30 days	[1][2]
25	Stable for at least 30 days	[1][2]
50	8.25 days	[1][2]
70	1.32 days	[1][2]

Analytical Methodology: HPLC for Latanoprost and trans-Latanoprost

To assess the purity of your latanoprost sample and quantify the extent of isomerization, a reliable analytical method is essential. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose. Both normal-phase and reversed-phase methods have been successfully employed.[8] Below is a detailed protocol for a normal-phase HPLC method that has been shown to achieve baseline separation of latanoprost and its isomers.[9][10]

Table of HPLC Method Parameters

Parameter	Specification
Column	Amino (NH2) column
Mobile Phase	Heptane:2-propanol:acetonitrile (93:6:1, v/v/v) with the addition of a small amount of water (e.g., 0.5 mL/L)
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Injection Volume	20 µL
Sample Preparation	Dissolve the sample in the mobile phase to the desired concentration.

Experimental Protocol:

• System Preparation: Equilibrate the NH2 column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Standard Preparation: Accurately weigh and dissolve latanoprost and trans-latanoprost reference standards in the mobile phase to prepare stock solutions. From these, create a series of calibration standards at different concentrations.

• Sample Preparation: Dissolve the latanoprost sample to be analyzed in the mobile phase to a concentration that falls within the range of the calibration curve.

• Injection: Inject 20 µL of each standard and sample onto the HPLC system.

• Data Analysis: Identify the peaks for latanoprost and trans-latanoprost based on their retention times, as determined from the reference standards. Quantify the amount of each isomer by integrating the peak areas and comparing them to the calibration curve.

Visualizations

Caption: Plausible free-radical pathway for the isomerization of latanoprost.

Caption: Troubleshooting workflow for suspected latanoprost isomerization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. cis-trans isomerization of carbon double bonds in monounsaturated triacylglycerols via generation of free radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Cis–trans isomerism - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Thiyl radical induced cis/trans isomerism in double bond containing elastomers - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. On the Mechanism of the Acid/Base-Catalyzed Thermal Cis-Trans Isomerization of Methyl Orange - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of HPLC Methods for Latanoprost Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of High-Performance Liquid Chromatography (HPLC) methods for the separation of latanoprost (B1674536) and its isomers. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the critical isomers of latanoprost that require separation and monitoring?

A1: During the synthesis and storage of latanoprost, several related substances can form as impurities. The most significant isomers that regulatory bodies require strict control over are the 15(S)-epimer, an epimer at the C-15 hydroxyl group, and the 5,6-trans isomer, which is a geometric isomer of the cis-double bond. It is crucial to have a robust analytical method to separate and quantify these isomers to ensure the quality, safety, and efficacy of ophthalmic drug products.

Q2: Should I use a normal-phase (NP-HPLC) or a reversed-phase (RP-HPLC) method for latanoprost isomer separation?

A2: The choice between NP-HPLC and RP-HPLC depends on the specific analytical requirements.

• Normal-Phase HPLC (NP-HPLC) is particularly effective for achieving baseline separation of latanoprost from its 15(S)-epimer and 5,6-trans isomer. This method is often preferred when the primary goal is the precise quantification of these specific isomers.[1]

• Reversed-Phase HPLC (RP-HPLC) , especially when using a combination of chiral and cyano columns, offers a more comprehensive separation.[2] This approach can separate latanoprost isomers, including the enantiomer, as well as degradation products.[3] This makes RP-HPLC a powerful tool for stability studies and in-depth impurity profiling.

Q3: What are the typical detection wavelengths used for latanoprost and its isomers?

A3: The UV detection wavelength for latanoprost and its related substances is typically set at or around 210 nm.[2][4] Some methods have also reported using 205 nm for enhanced sensitivity, especially when analyzing nanogram levels of latanoprost.[5]

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of latanoprost isomers.

Issue 1: Poor Peak Shape (Tailing, Fronting, Broadening, or Splitting)

Poor peak shape can compromise the accuracy and precision of quantification.

Symptom	Potential Cause	Recommended Solution
Peak Tailing	Secondary Silanol (B1196071) Interactions: Active sites on the silica (B1680970) backbone of the column can interact with the analyte, causing tailing.	- Mobile Phase pH Adjustment: Ensure the mobile phase pH is appropriate for latanoprost. Adjusting the pH can suppress the ionization of silanol groups. - Use of Additives: Incorporate a small amount of a competitive base (e.g., triethylamine) into the mobile phase to block active silanol sites. - Column Choice: Use a column with end-capping or a base-deactivated stationary phase.
Column Overload: Injecting too much sample can lead to peak tailing.[6]	- Reduce Injection Volume/Concentration: Dilute the sample or reduce the injection volume.[7]
Column Contamination: Accumulation of contaminants at the column inlet can distort peak shape.[8]	- Use a Guard Column: A guard column will protect the analytical column from strongly retained impurities. - Column Flushing: Flush the column with a strong solvent. If the problem persists, consider replacing the column.[8]
Peak Fronting	Sample Solvent Incompatibility: Injecting a sample in a solvent stronger than the mobile phase.[8]	- Solvent Matching: Whenever possible, dissolve the sample in the mobile phase.[8]
Column Overload: Can also manifest as peak fronting in some cases.	- Reduce Injection Volume/Concentration.
Broad Peaks	Low Column Efficiency: Can be due to column aging or improper packing.	- Column Replacement: Replace with a new, high-efficiency column. - Optimize Flow Rate: Ensure the flow rate is optimal for the column dimensions and particle size.[7]
Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector.	- Minimize Tubing Length: Use shorter, narrower internal diameter tubing.
Split Peaks	Partially Blocked Frit: Debris on the column inlet frit can distort the sample band.[6]	- Reverse and Flush Column: Disconnect the column from the detector, reverse the flow direction, and flush to waste.[6] - Replace Frit: If flushing does not resolve the issue, the frit may need to be replaced.
Sample Solvent Effect: Injecting in a strong solvent can cause peak splitting.	- Dissolve Sample in Mobile Phase.

Issue 2: Unstable Baseline (Noise or Drift)

An unstable baseline can interfere with the detection and integration of small peaks.

Symptom	Potential Cause	Recommended Solution
Baseline Noise (Short-term, random fluctuations)	Air Bubbles in the System: Dissolved gas in the mobile phase can outgas in the detector.[9][10]	- Degas Mobile Phase: Use an online degasser, or degas solvents before use by sonication or helium sparging.[11] - Check for Leaks: Ensure all fittings are secure.
Contaminated Mobile Phase: Impurities in solvents or additives.[9][12]	- Use High-Purity Solvents: Use HPLC-grade solvents and high-purity additives.[11] - Prepare Fresh Mobile Phase: Prepare mobile phases fresh daily.
Detector Lamp Issue: A failing or unstable detector lamp.[9]	- Check Lamp Energy: Perform a lamp intensity test. Replace the lamp if necessary.[13]
Baseline Drift (Gradual, steady rise or fall)	Column Temperature Fluctuation: Inconsistent column temperature.[9]	- Use a Column Oven: Maintain a constant and stable column temperature.[9]
Mobile Phase Composition Change: Inconsistent mixing or evaporation of a volatile solvent.	- Ensure Proper Mixing: If preparing the mobile phase online, ensure the mixer is functioning correctly. - Cover Mobile Phase Reservoirs: Prevent the evaporation of volatile components.
Column Equilibration: Insufficient time for the column to equilibrate with the new mobile phase.[9]	- Allow Sufficient Equilibration Time: Flush the column with at least 10-20 column volumes of the new mobile phase.[11]

Issue 3: Poor Resolution of Isomer Peaks

Inadequate separation between latanoprost and its isomers can lead to inaccurate quantification.

Potential Cause	Recommended Solution
Inappropriate Mobile Phase Composition	- Adjust Organic Modifier Percentage: In RP-HPLC, decreasing the percentage of the organic solvent will generally increase retention and may improve resolution. - Change Organic Modifier: Switching from acetonitrile (B52724) to methanol, or vice-versa, can alter selectivity. - Optimize pH: For ionizable compounds, adjusting the mobile phase pH can significantly impact retention and selectivity.
Suboptimal Column Chemistry	- Select a Different Stationary Phase: If using a standard C18 column, consider a column with a different selectivity (e.g., a phenyl-hexyl or a polar-embedded phase). For chiral separations, a dedicated chiral column is necessary.[14]
Insufficient Column Efficiency	- Use a Longer Column: A longer column provides more theoretical plates, which can improve resolution.[15] - Use a Column with Smaller Particles: Columns with smaller particle sizes (e.g., sub-2 µm) offer higher efficiency.[15]
Elevated Temperature	- Optimize Column Temperature: Increasing the column temperature can sometimes improve peak shape and resolution by reducing mobile phase viscosity and increasing mass transfer.[15]

Experimental Protocols

Method 1: Normal-Phase HPLC for Isomer Separation

This method is effective for the baseline separation of latanoprost from its 15(S)-epimer and 5,6-trans isomer.[1]

Parameter	Condition
Column	NH2 Column[1][5]
Mobile Phase	Heptane:2-Propanol:Acetonitrile (93:6:1, v/v/v) with the addition of 0.5 mL/L of water.[1][2]
Flow Rate	1.0 mL/min[2]
Column Temperature	25°C
Detection	UV at 210 nm
Injection Volume	20 µL
Sample Preparation	Dissolve the latanoprost sample in the mobile phase to the desired concentration.

Method 2: Reversed-Phase HPLC for Comprehensive Impurity Profiling

This method is suitable for the separation of latanoprost, its isomers, and other degradation products.[3][16]

Parameter	Condition
Column	Waters Xterra RP18 (250 x 4.6 mm, 5 µm) or equivalent C18 column.[16]
Mobile Phase	A: 10mM Ammonium formate (B1220265) with pH adjusted to 3.5 with formic acid. B: Acetonitrile.[16]
Gradient	A gradient elution may be required to separate all related substances. A starting point could be a linear gradient from a high aqueous composition to a high organic composition over 20-30 minutes.
Flow Rate	1.0 mL/min[16]
Column Temperature	35°C[4]
Detection	UV at 210 nm[4][16]
Injection Volume	20 µL (can be optimized)
Sample Preparation	Dissolve the sample in a suitable diluent, such as a mixture of the mobile phase components.

Visualizations

Caption: A general workflow for the optimization of an HPLC method for latanoprost isomer analysis.

Caption: A decision tree for troubleshooting common HPLC issues during latanoprost analysis.

References

• 1. akjournals.com [akjournals.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. akjournals.com [akjournals.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. youtube.com [youtube.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. The 10 Most Common HPLC Problems and Solutions! | Universal Lab Blog [universallab.org]
• 10. uhplcs.com [uhplcs.com]
• 11. phenomenex.com [phenomenex.com]
• 12. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 13. agilent.com [agilent.com]
• 14. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. semanticscholar.org [semanticscholar.org]

Troubleshooting trans-Latanoprost Peak Tailing in Chromatography: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address peak tailing issues encountered during the chromatographic analysis of trans-Latanoprost.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of peak tailing for trans-Latanoprost in reversed-phase HPLC?

Peak tailing for trans-Latanoprost in reversed-phase high-performance liquid chromatography (HPLC) can stem from several factors, broadly categorized as chemical interactions and physical or mechanical issues.

• Secondary Silanol (B1196071) Interactions: Residual, un-endcapped silanol groups on the silica-based stationary phase can interact with polar functional groups on the trans-Latanoprost molecule. These interactions lead to a secondary, stronger retention mechanism for a portion of the analyte molecules, resulting in a tailed peak.

• Mobile Phase pH: The pH of the mobile phase plays a critical role. Latanoprost and its isomers are esters that can hydrolyze to the corresponding carboxylic acid. The pKa of the active acid of Latanoprost is approximately 4.88.[1] If the mobile phase pH is close to the pKa of any acidic impurity or the analyte itself, it can exist in both ionized and non-ionized forms, leading to peak splitting or tailing.

• Column Contamination and Degradation: Accumulation of sample matrix components or strongly retained compounds on the column inlet frit or within the stationary phase can create active sites that cause peak tailing. Over time, the stationary phase can also degrade, exposing more silanol groups.

• Extra-Column Effects: Excessive volume in tubing, fittings, or the detector flow cell can cause band broadening and peak tailing.[2] This is particularly noticeable for early-eluting peaks.

• Sample Overload: Injecting too much sample can saturate the stationary phase, leading to a non-ideal chromatographic process and peak tailing.

• Inappropriate Sample Solvent: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion, including tailing.

Q2: How can I prevent peak tailing when developing a method for trans-Latanoprost analysis?

Proactive method development is key to avoiding peak tailing. Consider the following:

• Column Selection: Opt for a modern, high-purity silica (B1680970) column with robust end-capping to minimize silanol interactions. For basic compounds, columns with alternative chemistries (e.g., polar-embedded or charged surface) can be beneficial.[3]

• Mobile Phase Optimization:

  • pH Control: Maintain the mobile phase pH at least 2 units below the pKa of any acidic analytes to ensure they are in a single, non-ionized form. The use of a buffer is highly recommended to maintain a stable pH.[2]

  • Additives: Incorporate mobile phase additives to reduce silanol interactions. Acidic additives like 0.1% trifluoroacetic acid (TFA) or formic acid can protonate silanol groups, minimizing their interaction with the analyte.[4][5]

• Sample Preparation: Ensure adequate sample clean-up to remove matrix components that could contaminate the column.[2] Dissolve the sample in a solvent that is of similar or weaker strength than the initial mobile phase.[3]

• System Maintenance: Regularly flush the HPLC system and column to prevent contamination. Use guard columns to protect the analytical column from strongly retained impurities.

Troubleshooting Guides

Guide 1: Systematic Approach to Diagnosing Peak Tailing

If you are experiencing peak tailing with your existing method, follow this systematic troubleshooting workflow.

Caption: Troubleshooting workflow for trans-Latanoprost peak tailing.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the literature for the analysis of Latanoprost and its isomers, which can be adapted for troubleshooting.

Protocol 1: Reversed-Phase HPLC Method

This method is suitable for the quantification of Latanoprost and its related substances.

Parameter	Condition
Column	Agilent Eclipse XDB-C18 (150 x 4.6 mm, 3.5 µm)[4]
Mobile Phase	Acetonitrile and water (70:30, v/v) containing 0.1% v/v trifluoroacetic acid, adjusted to pH 3.0[4]
Flow Rate	1.0 mL/min[4]
Detection	UV at 205 nm[4]
Column Temperature	25°C
Injection Volume	20 µL
Sample Preparation	Dissolve the sample in the mobile phase to the desired concentration.

Protocol 2: Normal-Phase HPLC Method for Isomer Separation

This method provides baseline separation of Latanoprost from its isomers, including the 5,6-trans isomer.[6][7]

Parameter	Condition
Column	Luna NH2 (250 mm x 4.6 mm, 5 µm)[6]
Mobile Phase	n-heptane–2-propanol–acetonitrile (93:6:1, v/v/v) with the addition of 0.5 mL/L of water[6]
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Column Temperature	25°C
Injection Volume	20 µL[6]
Sample Preparation	Dissolve the sample in the mobile phase.

Quantitative Data Summary

The following table summarizes chromatographic conditions from different validated methods for Latanoprost analysis, which can be used as a reference for method development and troubleshooting.

Method Type	Column	Mobile Phase	Key Findings/Remarks
Reversed-Phase	Agilent Eclipse XDB-C18	Acetonitrile:Water (70:30) with 0.1% TFA, pH 3.0	Simple, fast, and sensitive isocratic method.[4]
Reversed-Phase	Waters Symmetry C18	0.05% TFA in Water : 0.05% TFA in Acetonitrile (40:60)	Good peak shape and resolution for Latanoprost and Timolol Maleate.[5]
Normal-Phase	Luna NH2	n-heptane:2-propanol:acetonitrile (93:6:1) + 0.5 mL/L water	Baseline separation of Latanoprost and its isomers (15(S) and 5,6-trans).[6][7]
Reversed-Phase	Chiral and Cyano columns in series	Gradient elution with water, acetonitrile, and orthophosphoric acid	Separation of Latanoprost isomers and degradants.[8][9]

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between potential causes and solutions for peak tailing in HPLC.

Caption: Cause-and-effect diagram for HPLC peak tailing.

References

• 1. Latanoprost | C26H40O5 | CID 5311221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chromtech.com [chromtech.com]
• 3. uhplcs.com [uhplcs.com]
• 4. researchgate.net [researchgate.net]
• 5. jocpr.com [jocpr.com]
• 6. akjournals.com [akjournals.com]
• 7. Validated Liquid Chromatographic Method for Analysis of the Isomers of Latanoprost | Semantic Scholar [semanticscholar.org]
• 8. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments [mdpi.com]
• 9. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC [pmc.ncbi.nlm.nih.gov]

Latanoprost and Isomer Degradation: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with essential information on the degradation pathways of latanoprost (B1674536) and its isomers. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for latanoprost?

Latanoprost is susceptible to degradation through several pathways, primarily hydrolysis, oxidation, and photodegradation.[1][2][3][4] Extreme pH conditions, high temperatures, and exposure to light are significant factors that accelerate its degradation.[1][2][4][5]

• Hydrolysis: The ester group in latanoprost can be hydrolyzed to form its biologically active form, latanoprost acid. This is a common degradation pathway, especially under acidic or alkaline conditions.[3][6] In fact, under alkaline conditions (0.2 M NaOH), the hydrolysis of the ester can be complete, resulting in 100% latanoprost acid.[6]

• Oxidation: The hydroxyl group at the C-15 position is susceptible to oxidation, leading to the formation of 15-ketolatanoprost.[6][7]

• Photodegradation: Latanoprost is sensitive to light, particularly ultraviolet (UV) radiation.[5][8] Exposure to UVB radiation can cause rapid degradation.[5][9]

Q2: What are the known degradation products and isomers of latanoprost?

Several degradation products and isomers of latanoprost have been identified. The most common include:

• Latanoprost acid: Formed via hydrolysis of the isopropyl ester.[3][6][7]

• 15-ketolatanoprost: An oxidation product.[6][7]

• 15-epi diastereomer: An isomer of latanoprost.[7]

• 5,6-trans isomer: Another isomeric form.[7]

Forced degradation studies have also revealed the formation of other impurities, including some that are also known process impurities from synthesis.[6]

Q3: What are the optimal storage conditions to minimize latanoprost degradation?

To ensure stability, latanoprost should be stored at refrigerated temperatures (2-8°C) and protected from light.[9][10] It exhibits both thermal and solar instability.[5][8][9] At room temperature (25°C), it remains relatively stable for up to 30 days, but significant degradation occurs at higher temperatures.[5][9]

Troubleshooting Guide

Problem 1: Inconsistent or lower-than-expected latanoprost concentration in samples.

• Possible Cause 1: Thermal Degradation. Latanoprost is sensitive to heat.[8][11][12] Storage at temperatures above the recommended 2-8°C can lead to significant degradation.

  • Solution: Ensure all samples are consistently stored in a calibrated refrigerator. For short-term benchtop use, minimize time outside of cold storage.

• Possible Cause 2: Photodegradation. Exposure to light, especially UV light, can rapidly degrade latanoprost.[5][8][9]

  • Solution: Store samples in amber vials or protect them from light by wrapping containers in aluminum foil. Conduct experiments under low-light conditions when possible.

• Possible Cause 3: Adsorption to Container Walls. Latanoprost is lipophilic and can adsorb to the surface of plastic containers.[1]

  • Solution: Consider using glass or polypropylene (B1209903) containers that have been tested for low adsorption of lipophilic compounds. The inclusion of surfactants like polyethylene (B3416737) glycol monostearates in the formulation can also inhibit adsorption.[4]

Problem 2: Appearance of unexpected peaks during chromatographic analysis.

• Possible Cause 1: Formation of Degradation Products. The unexpected peaks could be latanoprost acid, 15-ketolatanoprost, or other isomers formed during sample handling or storage.

  • Solution: Conduct forced degradation studies (acidic, alkaline, oxidative, photolytic, and thermal stress) on a reference standard of latanoprost to identify the retention times of potential degradation products.[6] This will help in peak identification in your samples.

• Possible Cause 2: Interaction with Excipients. If working with a formulation, latanoprost may be interacting with other components, leading to new adducts or degradation products.

  • Solution: Analyze the placebo formulation (all components except latanoprost) under the same conditions to identify any peaks originating from the excipients themselves.

Problem 3: Poor separation of latanoprost from its isomers.

• Possible Cause: Inadequate Chromatographic Method. The separation of structurally similar isomers requires a highly specific and optimized analytical method.

  • Solution: A stability-indicating HPLC or LC-MS/MS method is crucial. Consider using a chiral column for separating diastereomers.[6] A reverse-phase cyano column under gradient elution has also been shown to be effective.[13] Method validation according to ICH guidelines is essential to ensure specificity.[6]

Quantitative Data Summary

The following tables summarize key quantitative data on the degradation of latanoprost under various conditions.

Table 1: Thermal Degradation of Latanoprost

Temperature (°C)	Degradation Rate / Time to 10% Degradation (t90)	Reference
4	Stable for 30 days	[5][9]
25	Stable for 30 days	[5][9]
27	Stable	[11][12]
37	0.15 µg/mL/day	[11][12]
50	0.29 µg/mL/day	[11][12]
50	t90 = 8.25 days	[5][8][9]
70	t90 = 1.32 days	[5][8][9]

Experimental Protocols

Forced Degradation Study Protocol (General Overview)

Forced degradation studies are essential to identify potential degradation products and establish the stability-indicating nature of analytical methods.[6]

• Preparation of Stock Solution: Prepare a stock solution of latanoprost in a suitable solvent like methanol.[1]

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with an acid (e.g., 5 M HCl) and incubate for a defined period (e.g., 4 hours).[1]

  • Alkaline Hydrolysis: Treat the stock solution with a base (e.g., 5 M NaOH) and incubate for a defined period (e.g., 4 hours).[1]

  • Oxidation: Treat the stock solution with an oxidizing agent (e.g., 30% H₂O₂) and incubate for a defined period (e.g., 6 hours).[1]

  • Thermal Degradation: Expose the stock solution to elevated temperatures (e.g., 40°C) for an extended period (e.g., 48 hours).[1]

  • Photodegradation: Expose the stock solution to UV light (e.g., for 24 hours).[1]

• Sample Analysis: Analyze the stressed samples using a validated stability-indicating HPLC or LC-MS/MS method to separate and identify the degradation products.[1][6]

Visualizations

Caption: Major Degradation Pathways of Latanoprost.

Caption: Experimental Workflow for Forced Degradation Studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Stability of latanoprost in generic formulations using controlled degradation and patient usage simulation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Latanoprost - Wikipedia [en.wikipedia.org]
• 9. Effect of temperature and light on the stability of latanoprost and its clinical relevance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 11. Thermal Stability of Bimatoprost, Latanoprost, and Travoprost Under Simulated Daily Use - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scholars.northwestern.edu [scholars.northwestern.edu]
• 13. A versatile LC method for the simultaneous quantification of latanoprost, timolol and benzalkonium chloride and related substances in the presence of their degradation products in ophthalmic solution - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis of Pure trans-Latanoprost

Welcome to the technical support center for the synthesis of pure trans-Latanoprost. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide practical guidance for achieving high-purity Latanoprost (B1674536).

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities encountered during the synthesis of Latanoprost?

A1: The most significant process-related impurities are stereoisomers and geometric isomers. These include:

• 15(S)-Latanoprost (Epimer): An epimer where the hydroxyl group at the C-15 position is inverted.[1]

• 5,6-trans-Latanoprost: A geometric isomer where the cis double bond between carbons 5 and 6 is in the trans configuration.[1]

• Other diastereoisomers such as 15-(R)-5,6-trans and 15-(S)-5,6-trans isomers can also form.[2]

Additionally, degradation can lead to other impurities:

• Latanoprost Acid: Formed by the hydrolysis of the isopropyl ester. This is a major degradation product in aqueous solutions.[3]

• 15-keto-Latanoprost: A degradation product resulting from oxidation.[3]

Q2: Why is it challenging to synthesize pure trans-Latanoprost?

A2: The synthesis is challenging due to the difficulty in controlling stereochemistry. The formation of various diastereoisomeric impurities during the synthesis is often unavoidable.[2] Specifically, the stereoselective reduction of the ketone intermediate to form the desired 15(R)-hydroxyl group is a critical and often difficult step, with competing formation of the 15(S)-epimer.[4][5] Furthermore, the 5,6-trans isomer can also form during the synthesis, and its separation from the desired cis-isomer can be difficult.[5]

Q3: What analytical techniques are recommended for purity analysis of Latanoprost?

A3: High-Performance Liquid Chromatography (HPLC) is the most common and effective technique for separating and quantifying Latanoprost from its isomers and other impurities.[6] Both normal-phase (NP-HPLC) and reversed-phase (RP-HPLC) methods have been developed and validated for this purpose.[3] NP-HPLC is often preferred for separating the geometric and stereoisomers.[6]

Q4: How stable is Latanoprost and what are the optimal storage conditions?

A4: Latanoprost is sensitive to degradation, particularly from heat, light, and extreme pH conditions.[7][8] Aqueous solutions are known to be unstable.[3] For long-term stability, Latanoprost and its formulations should be stored in a refrigerator at 2-8°C and protected from light.[9] Forced degradation studies show that exposure to UV light, high temperatures, and alkaline or acidic conditions can lead to significant degradation.[3][7]

Troubleshooting Guides

This section addresses specific issues you may encounter during the synthesis and purification of Latanoprost.

Issue 1: High Levels of 5,6-trans-Latanoprost Impurity

• Question: My final product shows a high percentage of the 5,6-trans-Latanoprost isomer in the HPLC analysis. What is the cause and how can I remove it?

• Answer:

  • Cause: The formation of the 5,6-trans isomer can occur during the Wittig reaction step in the synthesis. Reaction conditions can influence the cis/trans ratio.

  • Troubleshooting:

    • Optimize Wittig Reaction: Review and optimize the conditions of your Wittig reaction. Factors such as solvent, temperature, and the specific base used can affect the stereoselectivity of the double bond formation.

    • Chromatographic Purification: The 5,6-trans isomer is typically removed using preparative HPLC. Normal-phase chromatography on a silica (B1680970) gel or an NH2 column is often effective for separating these geometric isomers.[2][10][11] A multi-step chromatographic purification may be necessary to achieve the desired purity.[2]

Issue 2: Poor Stereoselectivity (High 15(S)-Latanoprost Epimer)

• Question: The stereoselective reduction of the C-15 ketone is resulting in a nearly 1:1 mixture of 15(R) and 15(S) epimers. How can I improve the selectivity for the desired 15(R) isomer?

• Answer:

  • Cause: The choice of reducing agent and reaction conditions are critical for the stereochemical outcome of this reduction. Some reducing agents may not provide sufficient steric hindrance to favor the formation of one epimer over the other.

  • Troubleshooting:

    • Choice of Reducing Agent: Employ sterically hindered reducing agents. While some methods have reported issues with reagents like lithium selectride,[4] other specialized reagents or catalyst systems may offer better selectivity.

    • Protecting Group Strategy: The choice of protecting groups on other hydroxyl functions can influence the steric environment around the ketone, thereby affecting the stereochemical outcome of the reduction.

    • Purification of Intermediates: An effective strategy is the purification of the key hydroxyl intermediate after the reduction step. Crystallization of the intermediate can be a highly effective method to isolate the desired 15(R) isomer before proceeding with the synthesis, significantly improving the optical purity of the final product.[4]

Issue 3: Product Degradation During Work-up or Storage

• Question: I am observing the appearance of Latanoprost acid or other degradation peaks in my final product. What steps can I take to prevent this?

• Answer:

  • Cause: Latanoprost is an ester, making it susceptible to hydrolysis, especially under acidic or basic conditions. It is also sensitive to heat and light.[7][9]

  • Troubleshooting:

    • Control pH: Ensure that all aqueous solutions used during work-up are buffered to a neutral or slightly acidic pH (around pH 6-7) to minimize hydrolysis of the isopropyl ester.[3]

    • Low Temperature: Perform all purification and concentration steps at reduced temperatures. Avoid prolonged heating.[12]

    • Protect from Light: Work-up, purification, and storage should be carried out in amber-colored glassware or under conditions that protect the compound from light to prevent photo-degradation.[9]

    • Inert Atmosphere: Store the final product under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation, especially if storing for extended periods.

Data Presentation

Table 1: Comparative HPLC Methods for Latanoprost Isomer Analysis

Parameter	Method 1: Normal-Phase HPLC[6][10]	Method 2: Reversed-Phase HPLC[3]
Column	NH2 or Silica Column	C18 or Cyano Column
Mobile Phase	Heptane:2-Propanol:Acetonitrile (e.g., 93:6:1 v/v) with a small amount of water	Gradient of Acetonitrile/Methanol and aqueous buffer (e.g., phosphate (B84403) or phosphoric acid)
Flow Rate	~1.0 mL/min	~1.0 mL/min
Detection	UV at 210 nm	UV at 210 nm
Column Temp.	~25°C	Ambient or controlled
Key Advantage	Excellent baseline separation of 15(S) and 5,6-trans isomers.[10]	Suitable for analyzing aqueous formulations and degradation products like Latanoprost acid.[3]

Table 2: Latanoprost Degradation Under Stress Conditions

Stress Condition	Observation	Major Degradants Formed	Reference
Alkaline/Acidic Hydrolysis	Significant degradation	Latanoprost Acid (Impurity H)	[3]
Oxidation	Degradation occurs	15-keto-Latanoprost	[3][7]
Heat (e.g., 50°C)	Measurable degradation over time	Latanoprost Acid, others	[3][12]
UV Light Exposure	Unstable, significant degradation	Various degradation products	[3][9]

Experimental Protocols

Protocol: HPLC Analysis of Latanoprost Isomers (Normal-Phase)

This protocol is a representative method for the separation of Latanoprost from its 15(S)-epimer and 5,6-trans isomer, based on published methods.[6][10]

• Instrumentation:

  • High-Performance Liquid Chromatograph with a UV detector.

  • NH2 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Reagents:

  • n-Heptane, HPLC grade.

  • 2-Propanol, HPLC grade.

  • Acetonitrile, HPLC grade.

  • Deionized water.

  • Latanoprost reference standard and samples.

• Chromatographic Conditions:

  • Mobile Phase: n-Heptane:2-Propanol:Acetonitrile (93:6:1, v/v/v). Add 0.5 mL of water per liter of the final mobile phase mixture.[6]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 20 µL.

• Sample Preparation:

  • Accurately weigh and dissolve the Latanoprost sample or reference standard in the mobile phase to achieve a suitable concentration (e.g., 0.1 mg/mL).

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Procedure:

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Inject the prepared sample solution.

  • Record the chromatogram for a sufficient time to allow for the elution of all relevant peaks. The expected elution order is typically the 15(S)-epimer, followed by Latanoprost, and then the 5,6-trans isomer.

  • Identify and quantify the impurities by comparing their retention times and peak areas with those of the reference standards.

Visualizations

Caption: General workflow for the synthesis and purification of Latanoprost.

Caption: Troubleshooting decision tree for Latanoprost impurity issues.

Caption: Common impurities in Latanoprost synthesis and degradation.

References

• 1. akjournals.com [akjournals.com]
• 2. Process for purification of latanoprost, synthetic analogue of prostaglandin PGF 2alfa - Patent 2208724 [data.epo.org]
• 3. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. akjournals.com [akjournals.com]
• 7. Stability of latanoprost in generic formulations using controlled degradation and patient usage simulation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 10. Validated Liquid Chromatographic Method for Analysis of the Isomers of Latanoprost | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. scholars.northwestern.edu [scholars.northwestern.edu]

minimizing trans-Latanoprost formation in latanoprost production

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist in minimizing the formation of trans-Latanoprost, a critical impurity, during the synthesis of Latanoprost (B1674536).

Frequently Asked Questions (FAQs)

Q1: What is trans-Latanoprost and why is its formation a concern?

A1: Trans-Latanoprost, specifically the 5,6-trans isomer, is a geometric isomer of Latanoprost. Its formation is a concern because regulatory authorities require strict control of impurities in pharmaceutical products to ensure safety and efficacy. The presence of trans-Latanoprost can affect the drug's quality and therapeutic effect. During synthesis and storage, the cis-double bond at the 5,6-position of Latanoprost can isomerize to the more stable trans-configuration.

Q2: At what stage of Latanoprost synthesis is the trans-isomer most likely to form?

A2: The 5,6-cis double bond is introduced during the Wittig reaction, which couples the "alpha-chain" to the Corey aldehyde derivative. While this reaction generally favors the formation of the desired cis (Z)-isomer, a certain amount of the trans (E)-isomer is often co-produced. The exact ratio of cis to trans isomers is highly dependent on the reaction conditions.

Q3: What are the primary factors that influence the formation of trans-Latanoprost during the Wittig reaction?

A3: The key factors influencing the cis/trans ratio in the Wittig reaction for Latanoprost synthesis are:

• Ylide Stability: The phosphonium (B103445) ylide used to form the alpha-chain is derived from (4-carboxybutyl)triphenylphosphonium bromide. This is considered an "unstabilized" ylide, which inherently favors the formation of the cis-alkene. Stabilized ylides, in contrast, tend to produce the trans-alkene.

• Base Selection: The choice of base for deprotonating the phosphonium salt to form the ylide is critical. Strong, non-lithium bases are generally preferred to maximize the formation of the cis-isomer.

• Solvent: The polarity of the solvent can influence the stereochemical outcome of the Wittig reaction.

• Temperature: Lower reaction temperatures typically enhance the selectivity for the cis-isomer.

Q4: Can trans-Latanoprost form after the synthesis is complete?

A4: Yes, Latanoprost is susceptible to degradation, which can include isomerization to the trans-form. Exposure to high temperatures and UV light can promote the degradation of Latanoprost and the formation of impurities, including the trans-isomer. Therefore, proper storage and handling of the final product are crucial.

Troubleshooting Guide

This guide addresses specific issues that may lead to an unacceptable level of trans-Latanoprost in your synthesis.

Issue	Potential Cause	Recommended Action
High percentage of trans-Latanoprost in the crude product after Wittig reaction.	Use of an inappropriate base for ylide formation.	Employ a strong, non-lithium based base such as potassium tert-butoxide. Lithium-containing bases can sometimes lead to a higher proportion of the trans-isomer.
Reaction temperature is too high.	Conduct the Wittig reaction at a low temperature, for instance, by adding the aldehyde to the ylide solution at -15°C.[1]
Incorrect solvent system.	Use an aprotic, non-polar solvent like Tetrahydrofuran (THF) for the Wittig reaction.[1]
Difficulty in removing trans-Latanoprost from the final product.	Inefficient purification method.	Utilize High-Performance Liquid Chromatography (HPLC) for purification. Normal-phase chromatography on an NH2 column or a suitable non-chiral column has been shown to effectively separate Latanoprost from its trans-isomer.[2][3]
Co-crystallization of isomers.	If crystallization is used for purification, ensure optimal solvent systems are employed to prevent co-crystallization. It has been noted that removing isomers of latanoprost can be difficult due to their similar physical and chemical properties.[3]
Increase in trans-Latanoprost content during storage or workup.	Exposure to heat or light.	Protect the product from light and store at recommended low temperatures (refrigerated) to minimize degradation and isomerization.
Acidic or basic conditions during workup.	Ensure that the pH is controlled and maintained within a neutral range during extraction and other workup procedures to avoid catalyzed isomerization.

Experimental Protocols

Protocol 1: Optimized Wittig Reaction to Minimize trans-Latanoprost Formation

This protocol is based on a documented procedure for the synthesis of Latanoprost.[1]

Materials:

• (4-carboxybutyl)triphenylphosphonium bromide

• Potassium tert-butoxide

• Corey aldehyde derivative (e.g., compound [11a] as described in the patent)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• Suspend (4-carboxybutyl)triphenylphosphonium bromide in anhydrous THF in a reaction vessel under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to 0-5°C.

• Slowly add potassium tert-butoxide to the stirred suspension.

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the ylide (a reddish-orange suspension).

• Cool the ylide suspension to -15°C.

• Dissolve the Corey aldehyde derivative in anhydrous THF.

• Add the solution of the Corey aldehyde derivative dropwise to the cold ylide suspension over a period of 2 hours.

• Maintain the reaction mixture at -15°C and stir for an additional 3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by pouring the mixture into ice water.

• Proceed with standard aqueous workup and extraction procedures.

Protocol 2: HPLC Method for Separation and Quantification of Latanoprost and trans-Latanoprost

This protocol is a representative method for the analytical separation of Latanoprost and its isomers.[2]

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC)

• UV Detector

Chromatographic Conditions:

Parameter	Condition 1: Normal-Phase HPLC [2]	Condition 2: Reversed-Phase HPLC [4]
Column	NH2 column	Combined chiral and cyano columns
Mobile Phase	Heptane:2-propanol:acetonitrile (93:6:1, v/v) with a small amount of water	Gradient elution with a mixture of phosphate (B84403) buffer, acetonitrile, and methanol
Flow Rate	1.0 mL/min	Variable based on gradient program
Detection	UV at 210 nm	UV at 210 nm
Column Temperature	25°C	Not specified

Sample Preparation:

Dissolve the Latanoprost sample in the mobile phase to achieve a suitable concentration for analysis.

Analysis:

Inject the sample into the HPLC system and record the chromatogram. The retention times for Latanoprost and trans-Latanoprost will be distinct, allowing for their separation and quantification. Baseline separation of Latanoprost and its isomers, including 5,6-trans-Latanoprost, has been successfully achieved using these methods.[2][4]

Visualizations

Caption: Workflow for the Wittig reaction in Latanoprost synthesis.

Caption: Troubleshooting decision tree for high trans-Latanoprost levels.

References

• 1. US6927300B2 - Process for the preparation of Latanoprost - Google Patents [patents.google.com]
• 2. akjournals.com [akjournals.com]
• 3. EP2311820A1 - Process for the purification of latanoprost by HPLC - Google Patents [patents.google.com]
• 4. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC [pmc.ncbi.nlm.nih.gov]

handling and storage conditions for trans-Latanoprost standard

This technical support center provides researchers, scientists, and drug development professionals with essential information for the proper handling, storage, and use of trans-Latanoprost standard in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for the solid trans-Latanoprost standard?

A1: To ensure the long-term stability of the solid trans-Latanoprost standard, it should be stored in a freezer at -80°C. It is also crucial to protect the standard from light, as it is photosensitive. The product should be stored in its original container, which should be kept securely sealed in a cool, dry, and well-ventilated area.

Q2: How should I store stock solutions of trans-Latanoprost?

A2: Prepared stock solutions of trans-Latanoprost should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] It is imperative to protect these solutions from light. To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use vials.

Q3: In which solvents is trans-Latanoprost soluble?

A3: trans-Latanoprost is slightly soluble in chloroform (B151607) and methanol. For creating stock solutions, solvents such as acetonitrile (B52724), ethanol, and dimethyl sulfoxide (B87167) (DMSO) are commonly used. It has very low solubility in aqueous buffers.

Q4: How can I dissolve trans-Latanoprost in aqueous solutions for my experiments?

A4: Due to its low water solubility, directly dissolving trans-Latanoprost in aqueous buffers is challenging. The recommended method is to first dissolve the standard in an organic solvent like DMSO or ethanol, and then dilute this stock solution with the aqueous buffer of your choice. Be aware that the final concentration of the organic solvent should be kept low to avoid affecting your experiment. Aqueous solutions of Latanoprost (B1674536) are not recommended to be stored for more than one day.

Troubleshooting Guide

Problem	Possible Cause	Solution
Difficulty Dissolving the Standard	Inappropriate solvent selection.	Ensure you are using a recommended organic solvent such as acetonitrile, methanol, or DMSO to prepare the initial stock solution before diluting with aqueous buffers.
Low temperature of the solvent.	Allow the solvent to reach room temperature before attempting to dissolve the standard. Gentle warming or sonication can aid dissolution.
Unexpected Peaks in HPLC Chromatogram	Degradation of the standard.	trans-Latanoprost can degrade due to exposure to light, heat, or extreme pH conditions.[2][3] Known degradation products include latanoprost acid and the 15-keto latanoprost.[4][5] Always handle the standard and its solutions protected from light and store them at the recommended temperatures. Prepare fresh solutions for each experiment.
Contaminated solvent or glassware.	Use HPLC-grade solvents and thoroughly clean all glassware. Running a blank (injecting only the solvent) can help identify contamination issues.
Inconsistent or Non-Reproducible Results	Instability of the standard in the experimental solution.	Aqueous solutions of Latanoprost are known to be unstable. Prepare fresh dilutions from your stock solution immediately before each experiment. Avoid storing diluted aqueous solutions.
Adsorption to plasticware.	Latanoprost is lipophilic and can adsorb to plastic surfaces, leading to a decrease in the effective concentration.[6] Use glass or low-adhesion polypropylene (B1209903) labware whenever possible.
Low Signal or Peak Area in HPLC	Incorrect detection wavelength.	The optimal UV detection wavelength for Latanoprost is around 210 nm.[7] Ensure your detector is set correctly.
Low concentration of the standard.	This could be due to degradation, adsorption, or errors in preparing the standard solution. Re-prepare the standard solution carefully following the protocol and consider the possibility of adsorption to labware.

Quantitative Data Summary

Storage Conditions

Format	Temperature	Duration	Additional Notes
Solid Standard	-80°C	Long-term	Protect from light. Keep container tightly sealed.
Stock Solution	-80°C	Up to 6 months	Protect from light. Aliquot to avoid freeze-thaw cycles.[1]
-20°C	Up to 1 month	Protect from light. Aliquot to avoid freeze-thaw cycles.[1]
Aqueous Solution	Room Temperature	Not recommended for more than one day	Prone to degradation and adsorption.

Solubility

Solvent	Solubility
Chloroform	Slightly soluble
Methanol	Slightly soluble
Acetonitrile	Soluble (commonly used for stock solutions)
Ethanol	Miscible
DMSO	~50 mg/mL
Water	~0.125 mg/mL (sparingly soluble)
1:1 Ethanol:PBS (pH 7.2)	~0.4 mg/mL
PBS (pH 7.2)	~0.05 mg/mL

Experimental Protocols

Preparation of a 1 mg/mL Stock Solution and Working Standards for HPLC

This protocol describes the preparation of a primary stock solution of trans-Latanoprost and its subsequent dilution to create working standards for HPLC analysis.

Materials:

• trans-Latanoprost standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Analytical balance

• Amber vials

Procedure:

• Equilibration: Allow the sealed vial of trans-Latanoprost standard to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh a suitable amount of the trans-Latanoprost standard (e.g., 5 mg) using an analytical balance.

• Dissolution: Transfer the weighed standard to a volumetric flask of the appropriate size (e.g., 5 mL for a 1 mg/mL solution). Add a small amount of acetonitrile to dissolve the standard completely. Gentle sonication can be used if necessary.

• Stock Solution Preparation: Once fully dissolved, bring the solution to the final volume with acetonitrile and mix thoroughly. This is your 1 mg/mL primary stock solution.

• Storage of Stock Solution: Transfer the stock solution into amber vials, preferably in single-use aliquots, and store at -20°C or -80°C, protected from light.

• Working Standard Preparation: To prepare a working standard (e.g., 50 µg/mL), dilute the primary stock solution with the mobile phase diluent (e.g., a 50:50 v/v mixture of acetonitrile and water).[2] For instance, transfer 1 mL of the 1 mg/mL stock solution to a 20 mL volumetric flask and bring to volume with the diluent.

• Calibration Standards: Prepare a series of calibration standards by further diluting the working standard solution to achieve the desired concentration range for your analysis.

Visualizations

Caption: Workflow for the preparation of trans-Latanoprost standard solutions.

Caption: Troubleshooting guide for unexpected HPLC peaks.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. Stability of latanoprost in generic formulations using controlled degradation and patient usage simulation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. akjournals.com [akjournals.com]

resolving co-elution of latanoprost and trans-latanoprost

Welcome to the technical support center for the analysis of latanoprost (B1674536) and its related substances. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common analytical challenges, particularly the co-elution of latanoprost and its trans-isomer.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of latanoprost and its trans-isomer challenging?

A1: Latanoprost and its 5,6-trans isomer are geometric isomers with very similar chemical structures and physicochemical properties. This similarity results in nearly identical partitioning behavior in many chromatographic systems, leading to co-elution or poor resolution. Achieving baseline separation requires highly selective analytical methods.

Q2: What are the common impurities of latanoprost?

A2: Besides the 5,6-trans isomer, another significant impurity is the 15(S)-epimer, a stereoisomer. Other related substances can include the enantiomer of latanoprost and degradation products like latanoprost acid and 15-keto-latanoprost.[1][2] Regulatory bodies mandate the control of these impurities within strict limits.

Q3: What analytical techniques are most effective for separating latanoprost and its trans-isomer?

A3: High-Performance Liquid Chromatography (HPLC) is the most common and effective technique.[1][3] Both Normal-Phase (NP-HPLC) and Reversed-Phase (RP-HPLC) methods have been successfully developed and validated for this purpose. The choice between them depends on the specific analytical requirements, such as desired resolution and sample matrix.

Q4: Can preservatives in ophthalmic solutions interfere with the analysis?

A4: Yes, preservatives like benzalkonium chloride (BAC) can interfere with the analysis of latanoprost and its impurities.[2] BAC homologs can have broad peaks that may overlap with the peaks of interest, making quantification difficult.[2] Method development often requires specific strategies to mitigate this interference, such as using a cyano column to retain the BAC homologs.[2]

Troubleshooting Guide: Resolving Co-elution of Latanoprost and trans-Latanoprost

This guide addresses common issues encountered during the chromatographic separation of latanoprost and its trans-isomer.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor resolution between latanoprost and trans-latanoprost peaks.	Inadequate stationary phase selectivity.	- For RP-HPLC: Consider a column with a different stationary phase chemistry (e.g., C18, phenyl-hexyl, or a chiral stationary phase). A combination of chiral and cyano columns has been shown to be effective.[1][2] - For NP-HPLC: An amino (NH2) column has demonstrated successful baseline separation.[3][4]
Suboptimal mobile phase composition.	- For RP-HPLC: Adjust the ratio of organic modifier (e.g., acetonitrile (B52724), methanol) to the aqueous phase. The addition of a small amount of an acid, like trifluoroacetic acid (TFA) or phosphoric acid, can improve peak shape and selectivity.[2][3] - For NP-HPLC: Fine-tune the proportions of the non-polar and polar solvents (e.g., heptane, 2-propanol, acetonitrile). The addition of a very small amount of water (e.g., 0.05%) can significantly impact selectivity.[3][4]
Inappropriate column temperature.	- Optimize the column temperature. A change of ±5°C can affect retention times and resolution.[4]
Peak tailing or fronting for latanoprost or trans-latanoprost.	Secondary interactions with the stationary phase.	- Adjust the pH of the mobile phase to ensure the analytes are in a single ionic state. - Use a highly deactivated stationary phase.
Column overload.	- Reduce the injection volume or the concentration of the sample.
Inconsistent retention times.	Fluctuations in mobile phase composition or flow rate.	- Ensure the mobile phase is well-mixed and degassed.[3][4] - Verify the HPLC pump is delivering a constant and accurate flow rate.
Changes in column temperature.	- Use a column oven to maintain a stable temperature.[3]

Experimental Protocols

Below are detailed methodologies for two distinct HPLC methods that have been successfully used to resolve latanoprost and its trans-isomer.

Method 1: Normal-Phase HPLC (NP-HPLC)

This method provides baseline separation of latanoprost from its 15(S)-epimer and 5,6-trans isomer.[3][4]

Chromatographic Conditions:

Parameter	Value
Column	Luna NH2, 250 mm x 4.6 mm, 5 µm particle size[3][4]
Mobile Phase	n-heptane:2-propanol:acetonitrile (93:6:1, v/v/v) with 0.5 mL/L of water[3][4]
Flow Rate	1.0 mL/min[3][4]
Column Temperature	25°C[3]
Detection	UV at 210 nm[3]
Injection Volume	20 µL[3]

Sample Preparation:

Dissolve the latanoprost sample in the mobile phase to the desired concentration.

Method 2: Reversed-Phase HPLC (RP-HPLC) with Chiral and Cyano Columns

This stability-indicating method is capable of separating latanoprost, its enantiomer, the 15(S)-epimer, the 5,6-trans isomer, and other degradation products.[1][2]

Chromatographic Conditions:

Parameter	Value
Column System	Combined system comprising a chiral column and a cyano column[1][2]
Mobile Phase	Gradient elution with a mixture of water, acetonitrile, and orthophosphoric acid[2]
Flow Rate	Typically 1.0 mL/min
Column Temperature	Maintained at a constant temperature (e.g., 25°C or 30°C)
Detection	UV at 210 nm[1]
Injection Volume	Dependent on sample concentration and detector sensitivity

Sample Preparation:

Prepare the sample and reference solutions in a suitable diluent, such as a mixture of acetonitrile and water or the mobile phase.

Quantitative Data Summary

The following tables summarize key performance data for the described HPLC methods.

Table 1: NP-HPLC Method Performance [3][4]

Parameter	Latanoprost	15(S)-Latanoprost (Impurity I)	5,6-trans-Latanoprost (Impurity II)
Retention Time (min)	~10.5	~9.5	~12.0
Linearity Range	N/A	0.42 - 4.18 µg/mL	0.39 - 3.94 µg/mL
Correlation Coefficient (r²)	N/A	>0.98	>0.98
Limit of Detection (LOD)	N/A	0.42 µg/mL	0.39 µg/mL

Table 2: RP-HPLC Method Performance with Chiral and Cyano Columns [1]

Parameter	Latanoprost	Related Substances
Linearity Range	40 - 60 µg/mL	0.05 - 2.77 µg/mL
Correlation Coefficient (r)	0.999	0.999
Recovery (%)	98.0 - 102.0	90.0 - 110.0
Limit of Detection (LOD)	0.025 µg/mL	N/A
Limit of Quantification (LOQ)	0.35 µg/mL	N/A
Resolution (Rs) latanoprost/trans-latanoprost	2.0[2]	N/A

Visualizations

Experimental Workflow for HPLC Analysis

Caption: A typical experimental workflow for HPLC analysis.

Logical Relationship for Troubleshooting Poor Resolution

Caption: Troubleshooting logic for poor chromatographic resolution.

References

• 1. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. akjournals.com [akjournals.com]

impact of pH and temperature on trans-Latanoprost stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of trans-Latanoprost, focusing on the critical parameters of pH and temperature.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for trans-Latanoprost stability in aqueous solutions?

A1: The stability of trans-Latanoprost is significantly influenced by pH. Based on stability studies, the optimal pH range for Latanoprost (B1674536) in an aqueous solution is between 5.0 and 6.25.[1] Within this range, the molecule exhibits the greatest stability, minimizing degradation. Both acidic and alkaline conditions outside of this range can lead to increased degradation of the Latanoprost molecule.[1]

Q2: How does temperature affect the stability of trans-Latanoprost?

A2: trans-Latanoprost is sensitive to temperature. While it remains stable at refrigerated (4°C) and room temperature (25°C) for at least 30 days, its degradation rate increases significantly at elevated temperatures.[2] For instance, at 50°C, a 10% degradation (t90) is observed in approximately 8.25 days, which shortens to 1.32 days at 70°C.[2][3][4] Therefore, it is crucial to adhere to recommended storage conditions.

Q3: What are the primary degradation products of trans-Latanoprost?

A3: The main degradation pathway for Latanoprost in aqueous solutions is the hydrolysis of its isopropyl ester to form the biologically active Latanoprost acid.[3][5] Other potential degradation products that can form under stress conditions such as extreme pH, oxidation, and heat include the 15-epi diastereomer, 5,6-trans isomer, and keto-derivatives of Latanoprost.[2][5]

Q4: My Latanoprost solution appears cloudy. What could be the cause?

A4: Cloudiness in a Latanoprost solution can indicate precipitation of the drug due to its low aqueous solubility or potential degradation. Latanoprost is practically insoluble in water.[6] Ensure that the formulation contains appropriate solubilizing agents. If the solution has been exposed to temperature fluctuations or is old, degradation may have occurred, leading to the formation of less soluble degradation products. It is recommended to prepare fresh solutions and verify the pH of the formulation.

Q5: I am observing unexpected peaks in my HPLC analysis of a Latanoprost sample. What might they be?

A5: Unexpected peaks in your chromatogram likely represent degradation products or impurities. To identify these, you can perform forced degradation studies under various stress conditions (acidic, alkaline, oxidative, thermal, and photolytic) and compare the retention times of the resulting peaks with those in your sample. This will help in identifying the degradation products and confirming the stability-indicating nature of your analytical method.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low assay value for Latanoprost	Degradation due to improper storage temperature.	Verify that the Latanoprost solution has been consistently stored at the recommended temperature (2-8°C for unopened bottles, up to 25°C for opened bottles for a limited time).[7]
Degradation due to incorrect pH of the solution.	Measure the pH of the solution. If it is outside the optimal range of 5.0-6.25, adjust it using appropriate buffers.[1]
Adsorption of Latanoprost to the container.	Latanoprost is known to adsorb to certain plastics.[8] Consider using containers made of low-density polyethylene (B3416737) (LDPE) or glass. Including surfactants like polysorbates in the formulation can also help minimize adsorption.
Inconsistent stability results	Variability in experimental conditions.	Ensure that all experimental parameters, including temperature, pH, and light exposure, are tightly controlled across all samples and batches.
Issues with the analytical method.	Validate your HPLC method for stability-indicating properties according to ICH guidelines. This includes specificity, linearity, accuracy, precision, and robustness.
Rapid degradation during in-use simulation	Inadequate preservation of the formulation.	For multi-dose ophthalmic solutions, ensure the presence of an effective preservative system, such as benzalkonium chloride, to prevent microbial contamination and potential pH changes.[9]
Exposure to light.	Latanoprost is sensitive to light, particularly UV radiation.[3][4] Protect the solution from light by using opaque or amber-colored containers and storing it in the dark.

Data on Latanoprost Stability

Table 1: Effect of Temperature on trans-Latanoprost Stability

Temperature (°C)	Stability Observation	Time for 10% Degradation (t90)
4	Stable for at least 30 days	> 30 days
25	Stable for at least 30 days	> 30 days
37	Degradation rate of 0.15 µg/mL/day	Not explicitly stated, but degradation is measurable.
50	Degradation observed	8.25 days
70	Rapid degradation observed	1.32 days

Data compiled from multiple sources.[2][3][4][10][11]

Table 2: Effect of pH on trans-Latanoprost Stability at Elevated Temperatures (28 days)

pH	Residual Latanoprost (%) at 60°C	Residual Latanoprost (%) at 70°C
4.0	< 95%	< 90%
5.0	≥ 95%	≥ 90%
5.5	≥ 95%	≥ 90%
6.0	≥ 95%	≥ 90%
6.25	≥ 95%	≥ 90%
6.5	< 95%	< 90%
6.7	< 95%	< 80%
8.0	< 95%	< 90%

Data adapted from a study where samples with residual ratios of 95% or higher at 60°C and 90% or higher at 70°C were considered stable.[1]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for trans-Latanoprost

This protocol outlines a general method for the analysis of trans-Latanoprost and its degradation products. Method optimization and validation are crucial for specific applications.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

2. Chromatographic Conditions:

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6]

• Mobile Phase: A mixture of acetonitrile (B52724) and a phosphate (B84403) buffer (e.g., 0.05 M phosphate buffer) in a ratio of approximately 60:40 (v/v). The pH of the buffer should be adjusted to around 3.0.[6]

• Flow Rate: 1.0 mL/min.[6]

• Detection Wavelength: 210 nm.[6]

• Injection Volume: 20 µL.[6]

• Column Temperature: 25°C.[6]

3. Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of trans-Latanoprost in a suitable solvent like acetonitrile or methanol (B129727). Further dilute with the mobile phase to achieve a known concentration (e.g., 50 µg/mL).

• Sample Solution: Dilute the Latanoprost formulation with the mobile phase to fall within the linear range of the assay.

4. Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Identify and quantify the Latanoprost peak based on its retention time and peak area compared to the standard.

Protocol 2: Forced Degradation Studies for trans-Latanoprost

Forced degradation studies are essential to establish the stability-indicating nature of an analytical method.

1. Preparation of Stock Solution:

• Prepare a stock solution of trans-Latanoprost in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

2. Stress Conditions:

• Acidic Hydrolysis: Mix the stock solution with an equal volume of 5 M HCl and keep at room temperature for a specified duration (e.g., 4 hours). Neutralize with 5 M NaOH before analysis.[12]

• Alkaline Hydrolysis: Mix the stock solution with an equal volume of 5 M NaOH and keep at room temperature for a specified duration (e.g., 4 hours). Neutralize with 5 M HCl before analysis.[12]

• Oxidative Degradation: Mix the stock solution with an equal volume of 30% hydrogen peroxide and keep at room temperature for a specified duration (e.g., 6 hours).[12]

• Thermal Degradation: Heat the stock solution at a high temperature (e.g., 70°C) for a specified duration (e.g., 48 hours).[12]

• Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) for a specified duration.

3. Analysis:

• Analyze the stressed samples using the validated stability-indicating HPLC method.

• Monitor for the degradation of Latanoprost and the formation of new peaks.

Visualizations

Caption: Workflow for Latanoprost stability testing.

Caption: Factors impacting trans-Latanoprost stability.

References

• 1. US20110118348A1 - Methods of stabilizing latanoprost in an aqueous solution - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. Stability of latanoprost in an ophthalmic lipid emulsion using polyvinyl alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. thaiscience.info [thaiscience.info]
• 7. A versatile LC method for the simultaneous quantification of latanoprost, timolol and benzalkonium chloride and related substances in the presence of their degradation products in ophthalmic solution - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 10. akjournals.com [akjournals.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Latanoprost Immunoassays: A Comparative Guide to Cross-Reactivity with trans-Latanoprost

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-reactivity of latanoprost (B1674536) immunoassays with its geometric isomer, trans-Latanoprost. The accurate quantification of latanoprost, a prostaglandin (B15479496) F2α analogue widely used in the treatment of glaucoma, is critical in both research and clinical settings. Understanding the potential for cross-reactivity with its trans-isomer, a common impurity, is essential for the precise interpretation of immunoassay data. This document presents supporting experimental data, detailed methodologies for cross-reactivity assessment, and visual representations of key concepts.

Data Presentation: Cross-Reactivity of Latanoprost Assays

The following table summarizes the reported cross-reactivity of commercially available and research-based latanoprost immunoassays with trans-Latanoprost and other related prostaglandin analogues. This data is crucial for selecting the appropriate assay and for accurately interpreting results when the presence of these related compounds is anticipated.

Assay Type	Compound	% Cross-Reactivity	Manufacturer/Source
Latanoprost ELISA Kit	Latanoprost (free acid)	100%	Cayman Chemical
5-trans Latanoprost	25.4%	Cayman Chemical
Latanoprost	25%	Cayman Chemical
17-phenyl Prostaglandin F2α	3%	Cayman Chemical
17-phenyl Prostaglandin F2α ethyl amide	0.70%	Cayman Chemical
15-epi Latanoprost	0.16%	Cayman Chemical
15-keto Latanoprost	0.10%	Cayman Chemical
Prostaglandin F2α	<0.01%	Cayman Chemical
Prostaglandin E2	<0.01%	Cayman Chemical
Latanoprost Acid Radioimmunoassay	Latanoprost Acid (PhXA85)	100%	Stjernschantz J, et al. (1995)[1]
13,14-dihydro-15(R,S)-17-phenyl-trinor-PGF2α	46.4%	Stjernschantz J, et al. (1995)[1]
13,14-dihydro-15(S)-17-phenyl-trinor-PGF2α	4.2%	Stjernschantz J, et al. (1995)[1]
dinor-PhXA85	7.6%	Stjernschantz J, et al. (1995)[1]
Latanoprost	2.2%	Stjernschantz J, et al. (1995)[1]
17-phenyl-trinor-PGF2α	0.1%	Stjernschantz J, et al. (1995)[1]
PGF2α	0.039%	Stjernschantz J, et al. (1995)[1]

Experimental Protocols

The determination of cross-reactivity is a critical step in the validation of any immunoassay. The following is a detailed methodology for assessing the cross-reactivity of a competitive immunoassay for latanoprost with trans-Latanoprost.

Principle of Competitive Immunoassay

Competitive immunoassays are based on the competition between the unlabeled analyte of interest (latanoprost) and a fixed amount of a labeled version of the analyte for a limited number of antibody binding sites. The signal generated is inversely proportional to the concentration of the analyte in the sample. To determine cross-reactivity, the compound (trans-Latanoprost) is added to the assay in place of latanoprost, and its ability to displace the labeled analyte is measured.

Materials:

• Latanoprost standard

• trans-Latanoprost

• Latanoprost immunoassay kit (including antibody-coated plates, labeled latanoprost, wash buffers, substrate, and stop solution)

• Precision pipettes and tips

• Microplate reader

Procedure:

• Preparation of Standards:

  • Prepare a series of dilutions of the latanoprost standard in the assay buffer to create a standard curve. A typical range might be from 0 pg/mL to 1000 pg/mL.

• Preparation of Cross-Reactant Solutions:

  • Prepare a series of dilutions of trans-Latanoprost in the assay buffer. The concentration range should be wide enough to potentially elicit a response from 0% to 100% inhibition of the labeled analyte binding.

• Assay Protocol:

  • Add a fixed volume of the latanoprost antibody to each well of the microplate.

  • To the standard wells, add the corresponding latanoprost standard dilutions.

  • To the test wells, add the corresponding trans-Latanoprost dilutions.

  • Add a fixed amount of the labeled latanoprost to all wells.

  • Incubate the plate according to the manufacturer's instructions to allow for competitive binding.

  • Wash the plate to remove any unbound reagents.

  • Add the substrate solution to each well and incubate to allow for color development.

  • Stop the reaction by adding the stop solution.

  • Read the absorbance of each well using a microplate reader at the appropriate wavelength.

• Calculation of Cross-Reactivity:

  • Plot the standard curve of absorbance versus the concentration of latanoprost.

  • Determine the concentration of latanoprost that causes 50% inhibition of the maximum signal (IC50).

  • For the trans-Latanoprost dilutions, determine the concentration that causes 50% inhibition of the maximum signal (IC50 of trans-Latanoprost).

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of Latanoprost / IC50 of trans-Latanoprost) x 100

Mandatory Visualization

Caption: Competitive binding in a latanoprost immunoassay.

Caption: Key structural difference between latanoprost and its trans-isomer.

References

• 1. Development of a radioimmunoassay for latanoprost and its application in a long-term study in monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Efficacy of Latanoprost and Its Stereoisomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the therapeutic efficacy of latanoprost (B1674536), a leading prostaglandin (B15479496) F2α (PGF2α) analog for the treatment of glaucoma and ocular hypertension, and its less active stereoisomers, which may be colloquially referred to as "trans-latanoprost." The specific stereochemistry of latanoprost is paramount to its clinical efficacy. This document will delve into the preclinical data that underscores the structure-activity relationship of latanoprost and its isomers, providing insights for researchers in ophthalmology and drug development.

Latanoprost is the isopropyl ester prodrug of (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]-5-heptenoic acid. Its therapeutic action relies on its specific three-dimensional structure, which allows for potent and selective agonism at the prostaglandin F (FP) receptor. Alterations in this stereochemistry, such as the configuration of the double bond in the alpha chain or the orientation of the hydroxyl group on the omega chain, result in isomers with significantly diminished biological activity.

Two such isomers are:

• 5,6-trans-Latanoprost : An isomer where the double bond between carbon atoms 5 and 6 is in the trans (E) configuration, as opposed to the cis (Z) configuration of latanoprost.[1][2] While it is a known impurity in commercial preparations, there is a lack of specific published data on its biological activity, particularly concerning its intraocular pressure (IOP) lowering effects.[3][4]

• 15(S)-Latanoprost (15-epi-Latanoprost) : An epimer where the hydroxyl group at the C-15 position of the omega chain is in the (S) configuration, which is inverted relative to the (R) configuration in the active latanoprost molecule.[5] This isomer is described as being less active.

This guide will focus on the available preclinical data comparing latanoprost with its 15(S) isomer to illustrate the critical nature of its stereochemical integrity for therapeutic efficacy.

Quantitative Data on Receptor Binding and In Vivo Efficacy

The primary mechanism of action for latanoprost is the reduction of intraocular pressure by increasing the uveoscleral outflow of aqueous humor, which is mediated by its active form, latanoprost acid, acting as a selective agonist on the FP receptor.[6] Preclinical studies have quantified the difference in activity between latanoprost and its 15(S) isomer.

Parameter	Latanoprost Acid (15R-isomer)	15(S)-Latanoprost Acid	Fold Difference
FP Receptor Binding Affinity (IC50)	3.6 nM	24 nM	~6.7x lower affinity
In Vivo IOP Reduction	Significant reduction (e.g., ~7.9 mmHg in humans)	1 mmHg reduction (in normotensive monkeys with a 3 µg dose)	Markedly lower efficacy

Data sourced from preclinical studies using a cat iris sphincter muscle for receptor binding assays and normotensive cynomolgus monkeys for in vivo IOP reduction assessment.[5][6][7]

Signaling Pathway of Latanoprost

Latanoprost, as a prodrug, is hydrolyzed by corneal esterases to its biologically active form, latanoprost acid.[8] Latanoprost acid then binds to and activates the prostaglandin F receptor (FP receptor), a G-protein coupled receptor. This activation initiates a signaling cascade, primarily through the Gq/11 pathway, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium, and DAG activates protein kinase C (PKC). These signaling events within the ciliary muscle cells are believed to lead to the remodeling of the extracellular matrix and relaxation of the ciliary muscle, which in turn increases the uveoscleral outflow of aqueous humor, thereby lowering intraocular pressure.

Latanoprost's mechanism of action.

Experimental Protocols

The quantitative data presented in this guide are derived from established preclinical experimental models. Below are detailed methodologies for key experiments.

Prostaglandin FP Receptor Binding Assay

Objective: To determine the binding affinity of a compound for the FP receptor.

Methodology: A competitive radioligand binding assay is performed using cell membranes expressing the FP receptor.[9]

• Membrane Preparation: Cell lines stably expressing the human FP receptor (e.g., HEK293 cells) are cultured and harvested. The cells are homogenized in a buffer solution and centrifuged to isolate the cell membranes, which are then resuspended and stored at -80°C.

• Assay Conditions: The assay is typically conducted in a 96-well plate format. The total assay volume contains a precise amount of membrane protein, a radiolabeled FP receptor agonist (e.g., [3H]-PGF2α) at a fixed concentration, and varying concentrations of the unlabeled competitor compound (e.g., latanoprost acid or its isomers).

• Incubation: The mixture is incubated to allow the binding to reach equilibrium.

• Filtration and Washing: The reaction is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand. The filters are then washed to remove any unbound radioligand.

• Quantification: The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

• Data Analysis: The data are used to generate a competition curve, from which the concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50) is calculated. This value is indicative of the binding affinity of the test compound.

In Vivo Measurement of Intraocular Pressure in Animal Models

Objective: To evaluate the IOP-lowering efficacy of a test compound in a living animal model.

Methodology: The IOP of non-human primates, such as cynomolgus monkeys, is measured before and after topical administration of the test compound.[1][10][11]

• Animal Model: Normotensive or glaucomatous monkeys are commonly used. The animals are acclimatized and handled in accordance with ethical guidelines.

• Baseline IOP Measurement: Baseline IOP is measured using a calibrated tonometer (e.g., a pneumatonometer or a rebound tonometer) in conscious or lightly sedated animals. Measurements are typically taken at several time points to establish a diurnal curve.

• Drug Administration: A precise volume of the test compound formulation (e.g., latanoprost or an isomer) is administered topically to one or both eyes. A vehicle control is administered to the contralateral eye or a separate group of animals.

• Post-treatment IOP Measurement: IOP is measured at multiple time points following drug administration to determine the onset, peak effect, and duration of action of the compound.

• Data Analysis: The change in IOP from baseline is calculated for both the treated and control groups. Statistical analysis is performed to determine the significance of the IOP reduction.

Workflow for comparing prostaglandin analogs.

Conclusion

The available preclinical data clearly demonstrate that the specific stereochemistry of latanoprost is fundamental to its potent IOP-lowering effect. The 15(S)-isomer of latanoprost exhibits significantly lower binding affinity for the FP receptor and a markedly reduced capacity to lower intraocular pressure in vivo. While comprehensive data on other isomers like 5,6-trans-latanoprost are scarce, the principles of structure-activity relationships in prostaglandin analogs strongly suggest that they would also be substantially less effective. For researchers and professionals in drug development, these findings underscore the critical importance of stereochemical control in the synthesis and formulation of prostaglandin analogs to ensure optimal therapeutic efficacy and safety.

References

• 1. The Investigation of Latanoprost's Effects on the Intraocular Pressure of Healthy Male guinea Pigs Under Light and Dark Regimes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 15(S)-Latanoprost [shop.labclinics.com]
• 3. 5-trans Latanoprost - Immunomart [immunomart.com]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. targetmol.cn [targetmol.cn]
• 7. caymanchem.com [caymanchem.com]
• 8. caymanchem.com [caymanchem.com]
• 9. resources.revvity.com [resources.revvity.com]
• 10. Effect of Topical Latanoprost 0.005% on Intraocular Pressure and Pupil Diameter in Normal and Glaucomatous Cats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. iovs.arvojournals.org [iovs.arvojournals.org]

A Comparative Guide to Validated Analytical Methods for the Determination of trans-Latanoprost and Other Impurities

For researchers, scientists, and professionals in drug development, the accurate quantification of impurities in active pharmaceutical ingredients (APIs) like Latanoprost (B1674536) is critical for ensuring product quality, safety, and efficacy. This guide provides a comparative analysis of two validated High-Performance Liquid Chromatography (HPLC) methods for the separation and quantification of Latanoprost and its related substances, with a focus on the trans-Latanoprost impurity.

Latanoprost, a prostaglandin (B15479496) F2α analogue, is a widely used medication for managing glaucoma and ocular hypertension. During its synthesis and storage, various impurities can emerge, including the 5,6-trans isomer (trans-Latanoprost) and the 15(S)-epimer. Regulatory authorities mandate robust analytical methods to monitor and control these impurities within stringent limits. This guide details a normal-phase HPLC (NP-HPLC) method and a reversed-phase HPLC (RP-HPLC) method, offering insights into their respective performances and experimental protocols.

Comparative Performance of Analytical Methods

The selection of an appropriate analytical method depends on the specific requirements of the analysis, such as the desired resolution, sensitivity, and sample throughput. The following table summarizes the key performance parameters of the two validated HPLC methods.

Parameter	Method 1: Normal-Phase HPLC (NP-HPLC)	Method 2: Reversed-Phase HPLC (RP-HPLC) with Cyano Column
Linearity Range (Latanoprost)	40–60 µg/mL[1][2]	40–60 µg/mL[1][2]
Linearity Range (Impurities)	0.05–2.77 µg/mL[1][2]	0.05–2.77 µg/mL[1][2]
Correlation Coefficient (r)	> 0.98[3]	0.999[1][2]
Recovery (Latanoprost)	98.0–102.0%[1]	98.0–102.0%[1][2]
Recovery (Impurities)	90.0–110.0%[1]	90.0–110.0%[1][2]
Limit of Detection (LOD) (Latanoprost)	0.025 µg/mL[1]	0.025 µg/mL[1][2]
Limit of Quantitation (LOQ) (Latanoprost)	0.35 µg/mL[1]	0.35 µg/mL[1][2]
LOQ (trans-Latanoprost)	0.42 µg/mL[3][4]	Not explicitly stated
Precision (RSD%)	< 3.7%[3][4]	Not explicitly stated

Experimental Protocols

Method 1: Normal-Phase HPLC for Isomer Separation

This method achieves baseline separation of Latanoprost from its 15(S)-epimer and 5,6-trans isomer.[4]

Chromatographic Conditions:

• Column: NH2 column[4][5]

• Mobile Phase: Heptane:2-propanol:acetonitrile (93:6:1, v/v/v) with the addition of a small amount of water[4][5]

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm[1]

• Column Temperature: Not specified

Sample Preparation:

• Dissolve the Latanoprost bulk drug substance or sample in the mobile phase to achieve the desired concentration.

Method 2: Reversed-Phase HPLC for Latanoprost and Related Substances

This recently developed method allows for the simultaneous quantification of Latanoprost and six related substances, including isomers and degradation products.[2]

Chromatographic Conditions:

• Column: A combined system comprising chiral and cyano columns[2]

• Mobile Phase: Gradient elution with a mixture of phosphate (B84403) buffer (pH 3.2), acetonitrile, and methanol[5]

• Flow Rate: Not specified

• Detection: UV at 210 nm[2]

• Injection Volume: 80 µL[5]

Sample Preparation:

• Prepare standard and sample solutions in the mobile phase. For eye drop formulations, a lyophilization step may be employed to pre-process the sample before HPLC analysis.[6]

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the analytical method validation process and the sample analysis workflow.

Caption: Workflow for Analytical Method Validation.

Caption: General Workflow for Sample Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. akjournals.com [akjournals.com]
• 4. akjournals.com [akjournals.com]
• 5. researchgate.net [researchgate.net]
• 6. CN103543216A - Method for determining impurities in latanoprost eye drops - Google Patents [patents.google.com]

The Effect of Trans-Latanoprost on Intraocular Pressure in Animal Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of trans-latanoprost in reducing intraocular pressure (IOP) across various animal models. The data presented is compiled from peer-reviewed studies and is intended to assist researchers in designing and evaluating pre-clinical glaucoma studies.

Latanoprost (B1674536), a prostaglandin (B15479496) F2α analogue, is a first-line treatment for elevated intraocular pressure in humans.[1] It is an isopropyl ester prodrug that is hydrolyzed to its active form, latanoprost acid, in the cornea.[2] Its primary mechanism of action is to increase the uveoscleral outflow of aqueous humor, thereby lowering IOP.[1][3] This effect is mediated through its selective agonism of the prostaglandin F (FP) receptor.[4]

Comparative Efficacy of Latanoprost and Other Ocular Hypotensive Agents

The following table summarizes the quantitative data on the IOP-lowering effects of latanoprost and its alternatives in different animal models.

Animal Model	Drug/Compound	Concentration	Dosing Regimen	Baseline IOP (mmHg)	IOP Reduction	% Reduction	Comparator(s)	Reference(s)
Glaucomatous Monkey	Latanoprost	0.005%	Once Daily	~34	7.5 mmHg	22%	Bimatoprost (B1667075), Travoprost (B1681362)	[1]
Bimatoprost	0.03%	Once Daily	~36	6.5 mmHg	18%	Latanoprost, Travoprost	[1]
Travoprost	0.004%	Once Daily	~35	7.0 mmHg	20%	Latanoprost, Bimatoprost	[1]
Normotensive Dog (Beagle)	Latanoprost	0.005%	Twice Daily for 5 days	Not specified	3.0 mmHg (vs. baseline)	Not specified	Latanoprostene bunod	[5]
Latanoprostene bunod	Not specified	Twice Daily for 5 days	Not specified	3.6 mmHg (vs. baseline)	Not specified	Latanoprost	[5]
Latanoprost	0.005%	Twice Daily	Not specified	Significant decrease	Not specified	Timolol (B1209231), Latanoprost-Timolol Combination	[4][6]
Timolol	0.5%	Twice Daily	Not specified	No significant effect	Not specified	Latanoprost, Latanoprost-Timolol Combination	[4][6]
Normotensive Rabbit (New Zealand White)	Latanoprost (Xalatan)	0.005%	Single Dose	~14.3	4.8 mmHg (at 6h)	36%	Plain Latanoprost, HA-CS-Latanoprost NP	[2][7]
Plain Latanoprost	0.005%	Single Dose	~13.1	4.85 mmHg (at 6h)	37%	Xalatan, HA-CS-Latanoprost NP	[2][7]
HA-CS-Latanoprost NP	0.005%	Single Dose	~13.4	5.75 mmHg (at 6h)	43%	Xalatan, Plain Latanoprost	[2][7]
Latanoprost	0.005%	Single Dose	Not specified	Maximal decrease of 33.6% (at 30 min)	33.6%	L-glycine.HCl	[8]
Normotensive Mouse (NIH Swiss)	Latanoprost	0.01%	Single Dose	14.8 ± 2.2	~2.1 mmHg (14% reduction)	14%	Vehicle (PBS)	[9]
Normotensive Rat (Wistar)	Latanoprost	0.005%	Continuous subcutaneous infusion for 7 days	Not specified	~20% reduction from baseline	20%	Latanoprost acid	[10]

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of experimental findings. Below are representative protocols for key experiments cited in this guide.

Glaucomatous Monkey Model

• Animal Model: Monkeys with laser-induced unilateral glaucoma.[1]

• Drug Administration: One drop of the test article (Latanoprost 0.005%, Bimatoprost 0.03%, or Travoprost 0.004%) was administered to the glaucomatous eye once daily.[1] For combination therapy studies, the second drug was administered 5 minutes after the first.[1]

• IOP Measurement: Intraocular pressure was measured hourly for 6 hours using a pneumatonometer.[1]

• Study Design: A crossover design was used where animals received single-agent therapy for 7 days, followed by combination therapy for another 7 days.[1]

Normotensive Dog Model

• Animal Model: Clinically normal Beagle dogs.[4][5][6]

• Drug Administration: One drop of the test article (e.g., Latanoprost 0.005%, Timolol 0.5%) was administered topically to one eye twice daily for a specified period (e.g., 5 days).[4][5][6] The contralateral eye often received a saline control. A washout period of at least 14 days was allowed between different treatments in crossover studies.[4][6]

• IOP Measurement: IOP was measured at multiple time points (e.g., 0, 2, 4, 6, 8, and 9 hours) after drug administration using a tonometer.[4][6]

Normotensive Rabbit Model

• Animal Model: Normotensive albino New Zealand White rabbits.[2][7][8]

• Drug Administration: A single drop of the test formulation (e.g., Latanoprost 0.005% in different vehicles) was instilled into the conjunctival sac of one eye.[2][7][8] The other eye served as a control.

• IOP Measurement: IOP was measured at various time points (e.g., 5, 15, 30, 60, 120, 180, 240 minutes and 24 hours) after instillation using a non-contact tonometer.[2][7][8]

Visualizing Experimental Workflows and Signaling Pathways

To further elucidate the experimental processes and the mechanism of action of trans-latanoprost, the following diagrams are provided.

A typical experimental workflow for evaluating the effect of trans-latanoprost on IOP.

References

• 1. Additivity of bimatoprost or travoprost to latanoprost in glaucomatous monkey eyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Intraocular Pressure Reduction Effect of 0.005% Latanoprost Eye Drops in a Hyaluronic Acid-Chitosan Nanoparticle Drug Delivery System in Albino Rabbits - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. Effects of topical administration of latanoprost, timolol, or a combination of latanoprost and timolol on intraocular pressure, pupil size, and heart rate in clinically normal dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iovs.arvojournals.org [iovs.arvojournals.org]
• 6. avmajournals.avma.org [avmajournals.avma.org]
• 7. tvst.arvojournals.org [tvst.arvojournals.org]
• 8. [Changes of the physiological intraocular pressure (IOP) values after the application of latanoprost and amino acid glycine mixture in rabbits] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. iovs.arvojournals.org [iovs.arvojournals.org]
• 10. Peripheral Latanoprost Administration Lowers Intraocular Pressure in the Wistar Rat - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Stereochemistry of Latanoprost: A Comparative Guide to Biological Activity

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biological activities of latanoprost (B1674536) stereoisomers, supported by experimental data. The stereochemical configuration of latanoprost, a prostaglandin (B15479496) F2α analog, is paramount to its therapeutic efficacy in reducing intraocular pressure (IOP). This guide delves into the distinct pharmacological profiles of the 15(R) and 15(S) epimers of latanoprost, highlighting the critical role of stereochemistry in drug-receptor interactions and subsequent physiological responses.

Latanoprost, a cornerstone in the management of open-angle glaucoma and ocular hypertension, is an isopropyl ester prodrug. In the eye, it is hydrolyzed to its biologically active form, latanoprost acid. The therapeutic effect of latanoprost acid is primarily mediated through its agonist activity at the prostaglandin F (FP) receptor. This interaction initiates a signaling cascade that leads to an increase in the uveoscleral outflow of aqueous humor, thereby lowering IOP.

The stereocenter at the C-15 position of the latanoprost molecule gives rise to two epimers: the therapeutically active 15(R)-latanoprost and its inactive or significantly less active counterpart, 15(S)-latanoprost. The spatial orientation of the hydroxyl group at this position is a key determinant of the molecule's ability to bind effectively to the FP receptor.

Comparative Biological Activity: 15(R)-Latanoprost vs. 15(S)-Latanoprost

Experimental evidence consistently demonstrates the superior biological activity of the 15(R)-epimer over the 15(S)-epimer. While direct comparative studies providing quantitative binding affinities for both epimers from a single experiment are limited in the public domain, the available data strongly supports the stereospecificity of the FP receptor for the 15(R) configuration.

Stereoisomer	Biological Activity	Supporting Data
15(R)-Latanoprost Acid	High-potency FP Receptor Agonist: Effectively lowers intraocular pressure.	- Ki value for FP receptor: 98 nM[1] - EC50 for FP receptor functional activity: 32-124 nM[1]
15(S)-Latanoprost Acid	Significantly Reduced Biological Activity: Considered an impurity with minimal therapeutic effect.	- The 15(R) epimer is established to be more potent than the 15(S) epimer. - The free acid form of 15(S)-latanoprost induces relaxation in isolated cat iris sphincter muscles with an IC50 of 24 nM. While this indicates some biological activity, it is not a direct measure of FP receptor agonism for IOP reduction and lacks a direct comparison to the 15(R) epimer under the same conditions.

In Vivo Efficacy: Intraocular Pressure Reduction

The disparity in in vitro activity translates to a significant difference in the in vivo efficacy of the latanoprost stereoisomers. The 15(R)-epimer is the active pharmaceutical ingredient responsible for the IOP-lowering effect of commercial latanoprost formulations.

While a direct, head-to-head in vivo study comparing the IOP-lowering effects of purified 15(R) and 15(S) latanoprost is not available in the reviewed literature, studies on 15(S)-latanoprost have shown that it does possess some capacity to reduce IOP in cynomolgus monkeys. However, the potency is markedly lower than that of the 15(R) epimer.

Experimental Protocols

To provide a comprehensive understanding of the data presented, detailed methodologies for the key experiments are outlined below.

Prostaglandin FP Receptor Binding Assay

This assay is designed to determine the binding affinity of a compound for the prostaglandin FP receptor.

Objective: To quantify the equilibrium dissociation constant (Ki) of latanoprost stereoisomers for the FP receptor.

Methodology:

• Membrane Preparation: Membranes are prepared from cells recombinantly expressing the human FP receptor or from tissues known to have a high density of FP receptors (e.g., bovine corpus luteum). The tissue or cells are homogenized in a cold buffer and centrifuged to pellet the membranes. The final membrane preparation is resuspended in an appropriate assay buffer.

• Radioligand: A radiolabeled prostaglandin, typically [3H]-PGF2α, is used as the ligand that binds to the FP receptor.

• Competition Binding: A fixed concentration of the radioligand is incubated with the membrane preparation in the presence of varying concentrations of the unlabeled test compound (15(R)- or 15(S)-latanoprost acid).

• Incubation: The mixture is incubated to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: The bound radioligand is separated from the free radioligand by rapid filtration through a glass fiber filter. The filters trap the membranes with the bound radioligand.

• Quantification: The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

Workflow Diagram:

FP Receptor Binding Assay Workflow

In Vivo Intraocular Pressure (IOP) Measurement in a Non-Human Primate Model

This protocol describes the methodology for assessing the IOP-lowering efficacy of latanoprost stereoisomers in a relevant animal model.

Objective: To determine the effect of topically administered latanoprost stereoisomers on IOP in cynomolgus or rhesus monkeys.

Methodology:

• Animal Model: Adult, healthy cynomolgus or rhesus monkeys with normal baseline IOP are used. Some studies may utilize models with laser-induced ocular hypertension to better mimic the clinical condition.

• Acclimation and Baseline Measurement: Animals are acclimated to the experimental procedures. Baseline IOP is measured multiple times to establish a stable diurnal curve. IOP is typically measured using a calibrated tonometer (e.g., pneumatonometer or rebound tonometer).

• Drug Administration: A single drop of the test compound (15(R)- or 15(S)-latanoprost solution) or vehicle control is administered topically to one eye of each animal at a standardized time. The contralateral eye may serve as a control.

• IOP Monitoring: IOP is measured in both eyes at predetermined time points post-instillation (e.g., 0, 2, 4, 6, 8, and 24 hours).

• Data Analysis: The change in IOP from baseline is calculated for each time point. The data from the treated and control groups are compared using appropriate statistical methods to determine the significance of the IOP-lowering effect.

Workflow Diagram:

In Vivo IOP Measurement Workflow

Signaling Pathway of Latanoprost at the FP Receptor

Upon binding of the active 15(R)-latanoprost acid to the FP receptor, a Gq-protein-coupled signaling cascade is initiated, leading to the mobilization of intracellular calcium and the activation of protein kinase C. This pathway is believed to be central to the mechanism by which latanoprost increases uveoscleral outflow.

Latanoprost Signaling Pathway

References

• 1. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of a Chiral HPLC Method for trans-Latanoprost Separation

In the pharmaceutical industry, ensuring the stereochemical purity of active pharmaceutical ingredients (APIs) is paramount, as different enantiomers or diastereomers of a chiral drug can exhibit varied pharmacological and toxicological profiles. Latanoprost (B1674536), a prostaglandin (B15479496) F2α analogue, is a chiral molecule used in the treatment of glaucoma and ocular hypertension. Its synthesis and degradation can result in the formation of various isomers, including the trans-latanoprost (5,6-trans isomer), which is considered a process-related impurity and must be controlled within strict limits. This guide provides a comprehensive overview of the validation of a chiral High-Performance Liquid Chromatography (HPLC) method for the effective separation and quantification of trans-latanoprost from its parent compound.

High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) is the gold standard for analyzing chiral compounds, offering the necessary selectivity to resolve stereoisomers.[1] The validation of such analytical methods is a critical process that demonstrates the procedure's suitability for its intended purpose, ensuring reliable and accurate quantification of each stereoisomer.[1] This guide details the essential validation parameters as stipulated by the International Council for Harmonisation (ICH) guidelines, compares different chromatographic approaches, and provides standardized experimental protocols.[1][2]

Comparative Performance of Chromatographic Methods

The choice of the chromatographic method and, most importantly, the chiral stationary phase, is the most critical factor in achieving the desired enantiomeric or diastereomeric separation.[1] Both normal-phase (NP-HPLC) and reversed-phase (RP-HPLC) methods have been successfully employed for the separation of latanoprost and its isomers.

A published Normal-Phase HPLC (NP-HPLC) method has demonstrated baseline separation of latanoprost from its 15(S)-epimer and the 5,6-trans isomer.[3] This approach is particularly effective for separating these structurally similar compounds.

More recently, a comprehensive Reversed-Phase HPLC (RP-HPLC) method has been developed utilizing a combination of chiral and cyano stationary phases.[4][5] This stability-indicating method is capable of separating the 15(S)-epimer, the 5,6-trans isomer, and the enantiomer of latanoprost, along with other degradation products.[4][6]

The selection between these methods depends on the specific analytical requirements, including desired resolution, run time, and the sample matrix.

Method Validation Parameters and Acceptance Criteria

According to ICH guidelines, a chiral HPLC method must be validated for several key parameters to ensure its performance.[2][7] The following table summarizes these parameters and provides typical acceptance criteria for methods intended to quantify an isomeric impurity like trans-latanoprost.

Validation Parameter	Objective	Typical Acceptance Criteria
System Suitability	To verify the chromatographic system's performance before and during analysis.	Resolution (Rs) between latanoprost and trans-latanoprost > 1.5 - 2.0; Tailing factor (T) for each peak ≤ 2.0; Relative Standard Deviation (RSD) of peak areas for replicate injections ≤ 2.0%.[8]
Specificity	To ensure the method can separate and quantify the analyte of interest without interference from other components (e.g., other isomers, degradants, placebo).[1][7]	No interfering peaks at the retention times of latanoprost and trans-latanoprost in blank samples. Peak purity analysis should confirm no co-elution.[1]
Linearity	To demonstrate a proportional relationship between the concentration of trans-latanoprost and the analytical response over a defined range.[2][7]	Correlation coefficient (r²) ≥ 0.999 for a series of at least five concentrations.[4][5][6]
Accuracy	To determine the closeness of the measured value to the true value, assessed by recovery studies.[2][7]	Mean recovery should be within 90.0% to 110.0% for the impurity.[4][5][6]
Precision	To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. Includes repeatability and intermediate precision.[2][7]	RSD for repeatability and intermediate precision should be ≤ 20% as the quantitation limit is approached.[2]
Limit of Detection (LOD)	The lowest amount of trans-latanoprost that can be detected but not necessarily quantitated as an exact value.	Typically determined by a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of trans-latanoprost that can be quantitatively determined with suitable precision and accuracy.[7]	Typically determined by a signal-to-noise ratio of 10:1. The LOQ for latanoprost has been reported as 0.35 µg/mL in a validated method.[4][5][6]
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.[1][7]	Critical parameters (e.g., resolution, retention time) should remain within acceptable limits when parameters like flow rate (±10%) and column temperature (±5°C) are varied.[1]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of a chiral HPLC method. Below are example protocols for key validation experiments.

• Procedure:

  • Prepare a system suitability solution containing both latanoprost and trans-latanoprost at a concentration where they are well-resolved.

  • Inject this solution six times at the beginning of the analytical run.

  • Calculate the resolution, tailing factor, and the relative standard deviation of the peak areas.

• Acceptance Criteria: As defined in the table above.

• Procedure:

  • Analyze a blank sample (diluent).

  • Analyze a sample of pure latanoprost.

  • Analyze a sample of pure trans-latanoprost.

  • Analyze a mixed sample containing both latanoprost and trans-latanoprost.

  • Perform forced degradation studies (e.g., acid, base, oxidation, heat, light) on latanoprost to generate potential degradation products and demonstrate their separation from the main peaks.[6]

• Acceptance Criteria: The method should be able to separate the two isomers from each other and from any potential impurities or degradants.[8]

• Procedure:

  • Prepare a stock solution of trans-latanoprost.

  • Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected concentration range of the impurity (e.g., from the LOQ to 150% of the specification limit).

  • Inject each standard in triplicate.

  • Plot a calibration curve of peak area versus concentration and determine the correlation coefficient.

• Acceptance Criteria: r² ≥ 0.999.

• Procedure:

  • Prepare a sample of latanoprost API.

  • Spike the latanoprost sample with known amounts of trans-latanoprost at different concentration levels (e.g., 50%, 100%, and 150% of the target specification limit).[1]

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percentage recovery of the added trans-latanoprost.

• Acceptance Criteria: Mean recovery between 90.0% and 110.0%.

Visualizing the Validation Workflow

The following diagram illustrates the logical workflow for the validation of a chiral HPLC method for trans-latanoprost separation.

Chiral HPLC Method Validation Workflow

The interrelationship of these validation parameters is crucial, with foundational elements like specificity and system suitability underpinning the quantitative assessments of accuracy and precision.[1] The sensitivity parameters, LOD and LOQ, define the lower boundaries of the method's reliable performance.[1]

Conclusion

The validation of a chiral HPLC method for the separation of trans-latanoprost is a critical step in ensuring the quality and safety of latanoprost drug products. By following the ICH guidelines and implementing rigorous experimental protocols, researchers and drug development professionals can establish a reliable and robust analytical method. The choice between normal-phase and reversed-phase chromatography will depend on the specific separation needs, with modern RP-HPLC methods offering comprehensive separation of multiple isomers and degradation products. The data presented in this guide provides a framework for the successful validation of a chiral HPLC method for trans-latanoprost, ultimately contributing to the delivery of safe and effective medications to patients.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Validated Liquid Chromatographic Method for Analysis of the Isomers of Latanoprost | Semantic Scholar [semanticscholar.org]
• 4. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 8. benchchem.com [benchchem.com]

A Side-by-Side In Vitro Comparison of Latanoprost and trans-Latanoprost

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vitro comparison of latanoprost (B1674536) and its geometric isomer, trans-latanoprost (also known as 5,6-trans-latanoprost). Latanoprost is a well-established prostaglandin (B15479496) F2α analogue and a potent agonist of the prostanoid FP receptor, widely used in the treatment of glaucoma. trans-Latanoprost is a known impurity and isomer of latanoprost. This comparison summarizes available quantitative data, details relevant experimental protocols, and visualizes key biological and experimental processes to inform research and drug development activities.

Data Presentation: Quantitative Comparison of In Vitro Activity

The following table summarizes the available quantitative data for the in vitro activity of latanoprost and trans-latanoprost at the prostaglandin F2α (FP) receptor. It is important to note that direct side-by-side comparative studies are limited, and the data presented is compiled from independent reports.

Parameter	Latanoprost (acid form)	trans-Latanoprost (acid form)	Reference
FP Receptor Binding Affinity (Ki)	~98 nM	Not available	[1]
FP Receptor Functional Activity (EC50)	10 nM - 124 nM	34.4 nM	[1][2][3]

Note: The biological activity of latanoprost resides in its acid form, which is generated after the hydrolysis of the isopropyl ester prodrug by esterases in the cornea.[4] The EC50 values represent the concentration of the compound required to elicit a half-maximal response in functional assays, such as phosphoinositide turnover or calcium mobilization, which are indicative of FP receptor activation.

Prostaglandin FP Receptor Signaling Pathway

Latanoprost and its active acid form are agonists of the prostaglandin F2α receptor (FP), a G-protein coupled receptor (GPCR).[2] Activation of the FP receptor primarily initiates a signaling cascade through the Gq alpha subunit. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). These downstream events ultimately lead to the physiological effects of latanoprost, including the regulation of aqueous humor outflow and reduction of intraocular pressure.

Caption: Prostaglandin FP Receptor Signaling Pathway.

Experimental Protocols

The following are detailed methodologies for key in vitro experiments used to characterize and compare the activity of latanoprost and trans-latanoprost.

Prostanoid FP Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of the test compounds to the human prostanoid FP receptor.

Methodology:

• Membrane Preparation: Human embryonic kidney (HEK293) cells stably expressing the human prostanoid FP receptor are harvested. The cells are lysed by sonication in a hypotonic buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged to pellet the cell membranes. The membrane pellet is washed and resuspended in a suitable binding buffer.

• Competitive Binding Assay: The assay is typically performed in a 96-well plate format.

  • Each well contains the cell membrane preparation, a radiolabeled ligand with known affinity for the FP receptor (e.g., [3H]-PGF2α), and varying concentrations of the unlabeled test compound (latanoprost or trans-latanoprost).

  • The mixture is incubated to allow binding to reach equilibrium.

• Separation and Detection: The bound and free radioligand are separated by rapid filtration through a glass fiber filter, which traps the membrane-bound radioligand. The filters are then washed to remove unbound radioactivity.

• Quantification: The amount of radioactivity retained on the filters is quantified using a scintillation counter.

• Data Analysis: The data is used to generate a competition curve, from which the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

FP Receptor Functional Assay (Calcium Mobilization)

Objective: To determine the functional potency (EC50) of the test compounds as agonists of the FP receptor by measuring intracellular calcium mobilization.

Methodology:

• Cell Culture: HEK293 cells stably expressing the human prostanoid FP receptor are seeded into 96-well or 384-well plates and cultured to an appropriate confluency.

• Fluorescent Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer. This dye exhibits a significant increase in fluorescence intensity upon binding to free calcium.

• Compound Addition: The plate containing the dye-loaded cells is placed in a fluorometric imaging plate reader (FLIPR). Varying concentrations of the test compounds (latanoprost or trans-latanoprost) are added to the wells.

• Signal Detection: The FLIPR instrument monitors the change in fluorescence intensity over time in each well, both before and after the addition of the compound. An increase in fluorescence indicates a rise in intracellular calcium concentration.

• Data Analysis: The peak fluorescence response at each compound concentration is measured. A dose-response curve is generated by plotting the fluorescence response against the compound concentration. The EC50 value, representing the concentration that produces 50% of the maximal response, is then determined from this curve.

References

• 1. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cellagentech.com [cellagentech.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]

Assessing the Pharmacological Inertness of trans-Latanoprost: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comparative assessment of trans-Latanoprost against its pharmacologically active isomer, Latanoprost (B1674536). The available data strongly suggests that trans-Latanoprost is pharmacologically inert, primarily due to the absence of studies demonstrating its biological activity.

Latanoprost is a well-established prostaglandin (B15479496) F2α analogue used in the treatment of glaucoma and ocular hypertension.[1][2] Its therapeutic effect stems from its activity as a selective agonist of the prostaglandin F (FP) receptor.[1] In contrast, its isomer, trans-Latanoprost (also known as 5,6-trans-Latanoprost), is primarily recognized as an impurity in Latanoprost preparations.[3][4][5] While some sources speculate that it might have activity similar to other F-type prostaglandin trans isomers, there is a notable lack of published scientific literature detailing its pharmacological activity, particularly its ability to lower intraocular pressure (IOP).[4][6]

Comparative Analysis of Pharmacological Data

To date, comprehensive studies detailing the FP receptor binding affinity and in vivo effects on intraocular pressure for trans-Latanoprost are not available in the public domain. This absence of data is a strong indicator of its pharmacological inertness. In contrast, Latanoprost has been extensively studied.

Parameter	Latanoprost	trans-Latanoprost
FP Receptor Binding Affinity (Ki)	~98 nM (for Latanoprost acid)[7]	No data available
FP Receptor Functional Activity (EC50)	32-124 nM (for Latanoprost acid)[7]	No data available
In Vivo Effect on Intraocular Pressure (IOP)	Significant reduction in IOP[2][8][9]	No data available in published studies[4][6]

Mechanism of Action: The Latanoprost Signaling Pathway

Latanoprost, a prodrug, is hydrolyzed in the cornea to its biologically active form, Latanoprost acid.[10] Latanoprost acid then binds to the FP receptor, a G-protein coupled receptor, initiating a signaling cascade that leads to an increase in the uveoscleral outflow of aqueous humor, thereby reducing intraocular pressure.[8][11] The key steps in this pathway are illustrated below.

References

• 1. cellagentech.com [cellagentech.com]
• 2. Long term effect of latanoprost on intraocular pressure in normal tension glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. 5-trans Latanoprost - Immunomart [immunomart.com]
• 5. Latanoprost EP Impurity F | 913258-34-1 | SynZeal [synzeal.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [Pharmacological profiles of latanoprost (Xalatan), a novel anti-glaucoma drug] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effect of latanoprost on intraocular pressure during 2 years of treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. iovs.arvojournals.org [iovs.arvojournals.org]

Navigating the Labyrinth of trans-Latanoprost Impurity Control: A Comparative Guide to Regulatory Standards

For Immediate Release

A Comprehensive Analysis of Regulatory Guidelines and Analytical Methodologies for Controlling trans-Latanoprost Impurities in Pharmaceutical Development.

This guide offers a crucial resource for researchers, scientists, and drug development professionals by providing a detailed comparison of regulatory guidelines for trans-Latanoprost impurity levels. It delves into the standards set by the United States Pharmacopeia (USP) and the principles guiding the European Pharmacopoeia (Ph. Eur.), offering a clear and objective overview. Furthermore, this document outlines detailed experimental protocols for the analytical methods essential for the precise quantification of these impurities, supported by visual diagrams to elucidate key workflows.

Latanoprost, a prostaglandin (B15479496) F2α analogue, is a cornerstone in the management of glaucoma and ocular hypertension. During its synthesis and storage, the formation of impurities, such as its geometric isomer trans-Latanoprost, is a critical quality attribute that must be meticulously controlled to ensure the safety and efficacy of the final drug product. Regulatory bodies worldwide have established stringent guidelines to limit the presence of such impurities.

Comparative Analysis of Regulatory Limits for trans-Latanoprost

The regulatory landscape for controlling trans-Latanoprost impurities is governed by pharmacopoeial standards and overarching guidelines from the International Council for Harmonisation (ICH). While the fundamental principles of impurity control are globally harmonized, the specific limits and approaches can differ.

Impurity Name	Other Names	United States Pharmacopeia (USP) Limit	European Pharmacopoeia (Ph. Eur.) Approach
trans-Latanoprost	Latanoprost Related Compound A; 5,6-trans-Latanoprost; Latanoprost EP Impurity F	Not More Than 0.5%	No specific monograph for Latanoprost. Impurity limits are established based on the principles of ICH Q3A/B, general monograph "Substances for pharmaceutical use", and justification through batch and stability data, often in comparison to the originator product.

Table 1. Comparison of Regulatory Specifications for trans-Latanoprost Impurity.

The United States Pharmacopeia, in its monograph for Latanoprost, explicitly lists "Latanoprost Related Compound A" (the trans-isomer) and sets a specific acceptance criterion. In contrast, the European Pharmacopoeia does not have a dedicated monograph for Latanoprost. Instead, the control of impurities is governed by the general monograph "Substances for pharmaceutical use" and general chapter 5.10, which align with the ICH Q3A and Q3B guidelines.[1][2][3][4] This approach necessitates that manufacturers establish and justify their own limits for impurities like trans-Latanoprost based on a thorough toxicological assessment, stability data, and a comparison with the impurity profile of the reference innovator product.

Experimental Protocols for Impurity Quantification

Accurate determination of trans-Latanoprost levels requires robust and validated analytical methods. High-Performance Liquid Chromatography (HPLC) is the most widely employed technique for this purpose. Both normal-phase and reversed-phase methods have been successfully developed and validated.

Method 1: Normal-Phase HPLC (NP-HPLC)

This method provides excellent separation of Latanoprost from its geometric and stereoisomers.

• Chromatographic Conditions:

  • Column: A silica-based normal-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A mixture of a non-polar solvent like n-hexane or heptane (B126788) and a polar modifier such as isopropanol (B130326) or ethanol. A typical composition is n-Hexane:Ethanol (95:5 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Injection Volume: 20 µL.

  • Column Temperature: Ambient.

• Sample Preparation:

  • Accurately weigh and dissolve the Latanoprost drug substance or drug product extract in the mobile phase to a final concentration of approximately 0.5 mg/mL.

• Quantification:

  • The percentage of trans-Latanoprost is calculated by comparing the peak area of the trans-Latanoprost isomer to the total area of all related peaks. A relative response factor may need to be applied for accurate quantification.

Method 2: Reversed-Phase HPLC (RP-HPLC)

A stability-indicating RP-HPLC method is crucial for assessing impurity profiles in finished drug products, especially in the presence of degradation products.

• Chromatographic Conditions:

  • Column: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Flow Rate: 1.2 mL/min.

  • Detection: UV at 220 nm.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

• Sample Preparation:

  • For ophthalmic solutions, the sample may be diluted with the mobile phase to a suitable concentration. For drug substances, a solution is prepared in a suitable diluent (e.g., acetonitrile:water 50:50 v/v).

• Validation:

  • The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness. Forced degradation studies should be performed to demonstrate the stability-indicating nature of the method.

Logical Workflow for Impurity Control

The following diagram illustrates the logical workflow for the identification, quantification, and control of impurities in Latanoprost, from initial synthesis to final product release.

Caption: Workflow for Latanoprost Impurity Control.

This comprehensive guide underscores the importance of a robust strategy for controlling trans-Latanoprost impurities. By understanding the nuances of global regulatory expectations and implementing rigorously validated analytical methods, pharmaceutical manufacturers can ensure the quality, safety, and efficacy of their Latanoprost products, ultimately safeguarding patient health.

References

• 1. drugfuture.com [drugfuture.com]
• 2. Control of impurities of pharmacopoeial substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. ema.europa.eu [ema.europa.eu]
• 4. edqm.eu [edqm.eu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of trans-Latanoprost for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper management and disposal of chemical reagents like trans-Latanoprost is a critical component of laboratory safety and environmental responsibility. Adherence to established protocols not only ensures a safe working environment but also maintains regulatory compliance. This guide provides essential, step-by-step procedures for the safe handling and disposal of trans-Latanoprost in a laboratory setting.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle trans-Latanoprost with appropriate care. As a prostaglandin (B15479496) F2α analog, it is a potent biological agent.

Personal Protective Equipment (PPE): A summary of recommended PPE when handling trans-Latanoprost is provided in the table below.

PPE Category	Specific Recommendations
Hand Protection	Chemical-resistant gloves (e.g., nitrile)
Eye Protection	Safety glasses with side shields or goggles
Body Protection	Laboratory coat

Handling in a Controlled Environment: All handling of trans-Latanoprost, especially in its pure form or in volatile solvents, should be conducted in a well-ventilated area, preferably within a chemical fume hood.

II. Disposal Procedures for trans-Latanoprost

The primary and most recommended method for the disposal of trans-Latanoprost is through a licensed hazardous waste disposal company. However, for dilute solutions or small quantities, a chemical inactivation step prior to disposal can be an effective measure to denature the active compound.

Step-by-Step Chemical Inactivation Protocol (Base-Catalyzed Hydrolysis):

Latanoprost is an isopropyl ester prodrug which is hydrolyzed in the cornea to its biologically active acid form.[1][2][3] This susceptibility to hydrolysis can be exploited for its inactivation in the laboratory.

• Preparation:

  • Ensure all necessary PPE is worn.

  • Perform the procedure in a designated chemical fume hood.

  • Have a spill kit readily available.

• Reagent Preparation:

  • Prepare a 1 M sodium hydroxide (B78521) (NaOH) solution. Caution: Sodium hydroxide is corrosive and should be handled with care.

• Inactivation Procedure:

  • For solutions of trans-Latanoprost in a water-miscible solvent (e.g., ethanol (B145695), DMSO), slowly add the solution to the 1 M NaOH solution with stirring. A 10-fold excess of the NaOH solution is recommended to ensure complete hydrolysis.

  • Allow the mixture to stir at room temperature for a minimum of 24 hours. This will facilitate the hydrolysis of the ester group, rendering the molecule biologically inactive.

• Neutralization:

  • After the 24-hour inactivation period, neutralize the basic solution by slowly adding a 1 M hydrochloric acid (HCl) solution while monitoring the pH with a pH meter or pH paper. Adjust the pH to a neutral range (pH 6-8).

• Final Disposal:

  • The neutralized, inactivated solution should be collected in a designated hazardous waste container and disposed of through your institution's hazardous waste management program.[4][5]

Disposal of Unused or Expired trans-Latanoprost Ophthalmic Solutions:

For commercially available ophthalmic solutions, the preferred method of disposal is through a pharmaceutical take-back program.[6] If a take-back program is not available, the inactivated solution can be disposed of in accordance with local, state, and federal regulations. Never flush pharmaceutical waste down the toilet or drain unless specifically instructed to do so by regulatory guidelines.[7]

III. Decontamination of Laboratory Surfaces

In the event of a spill or for routine cleaning of surfaces where trans-Latanoprost has been handled, the following procedure should be followed:

• Initial Containment:

  • For spills, absorb the liquid with an inert absorbent material (e.g., vermiculite, sand).

• Decontamination Solution:

  • Prepare a decontamination solution of 1 M sodium hydroxide.

• Surface Cleaning:

  • Wipe the contaminated area with the 1 M NaOH solution.

  • Follow with a wipe using 70% ethanol or isopropanol.

  • Finally, wipe the area with deionized water.

• Waste Disposal:

  • All cleaning materials (wipes, absorbent material) should be collected in a sealed bag and disposed of as hazardous waste.

IV. Experimental Workflow and Decision Diagram

The following diagram outlines the decision-making process and workflow for the proper disposal of trans-Latanoprost in a laboratory setting.

Caption: Decision workflow for the proper disposal of trans-Latanoprost.

References

• 1. Latanoprost - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. Identification of prostaglandin E metabolites from primary cultures of rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phloretin as an antagonist of prostaglandin F2 alpha receptor in cultured rat astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of prostaglandin E2 catabolism and potentiation of hepatic prostaglandin E2 action in rat hepatocytes by inhibitors of oxidative metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Latanoprost - Wikipedia [en.wikipedia.org]

Safeguarding Your Research: A Comprehensive Guide to Handling trans-Latanoprost

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling of trans-Latanoprost, a prostaglandin (B15479496) analog widely used in research and pharmaceutical development. Adherence to these procedural steps will minimize risk and ensure operational integrity.

When working with potent compounds like trans-Latanoprost, a thorough understanding of safety protocols is not just a regulatory requirement but a cornerstone of responsible research. This document outlines the necessary personal protective equipment (PPE), safe handling procedures, and proper disposal methods to build a culture of safety and trust in your laboratory operations.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate personal protective equipment is mandatory to prevent accidental exposure to trans-Latanoprost. Engineering controls, such as fume hoods, should always be the primary means of exposure control, with PPE serving as a crucial secondary barrier.

Eye and Face Protection:

• Wear airtight protective goggles that comply with EN 166 standards to shield against splashes and airborne particles.[1]

• In situations with a higher risk of splashes, a face shield should be used in conjunction with goggles for comprehensive protection of the eyes, nose, and mouth.[1]

Skin Protection:

• Gloves: Chemically compatible gloves are essential. Nitrile rubber gloves with a minimum thickness of 0.11 mm are recommended, offering a breakthrough time of up to 480 minutes for full contact and splash contact scenarios.[1] Always inspect gloves for any signs of degradation or perforation before use and employ proper removal techniques to avoid skin contact.

• Lab Coat/Coveralls: A professional long-sleeved lab coat or coveralls should be worn.[1][2] For larger quantities (over 1 kilogram) or in manufacturing settings, disposable coveralls of low permeability are recommended.[3]

• Footwear: Safety footwear is required to protect against spills and other laboratory hazards.[1]

Respiratory Protection:

• In well-ventilated areas, respiratory protection may not be necessary. However, if there is a risk of generating dust or aerosols, or if working in a poorly ventilated space, a NIOSH-approved respirator with an appropriate filter (Type A-P) should be used.[3][4]

Quantitative Safety Data for trans-Latanoprost

For quick reference, the following table summarizes key quantitative safety data for Latanoprost (B1674536). These values are critical for conducting risk assessments and implementing appropriate safety measures in your laboratory.

Parameter	Value	Reference
Occupational Exposure Limit (OEL) - 8-Hour TWA	0.7 µg/m³	[5][6][7]
Recommended Nitrile Glove Thickness	≥ 0.11 mm	[1]
Nitrile Glove Breakthrough Time	Up to 480 minutes	[1]

Note: Breakthrough times for gloves can be influenced by factors such as the specific chemical formulation, temperature, and duration of contact. It is crucial to consult the glove manufacturer's specific chemical resistance data.

Procedural Guidance: From Receipt to Disposal

A systematic approach to handling trans-Latanoprost is essential for maintaining a safe laboratory environment. The following workflow outlines the key steps from receiving the compound to the final disposal of waste.

References

• 1. akjournals.com [akjournals.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Method Of Preparing A Latanoprost Opthalmic Solution And The Resulting Solution - Eureka | Patsnap [eureka.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. EP1759702A1 - Method of preparing a latanoprost ophthalmic solution and solution thus produced - Google Patents [patents.google.com]
• 6. kemh.health.wa.gov.au [kemh.health.wa.gov.au]
• 7. Safe Handling of Laboratory Equipment – AFNS Safety [afns-safety.ualberta.ca]